Lanthanum hydroxide

• CAS: 39377-54-3

Core Science & Biosynthesis

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to the Synthesis of Lanthanum Hydroxide from Lanthanum Nitrate

This technical guide provides a comprehensive overview of the primary methods for synthesizing lanthanum hydroxide [La(OH)₃] from lanthanum nitrate [La(NO₃)₃]. It includes detailed experimental protocols, comparative data, and visual representations of the synthesis workflows. Lanthanum compounds, particularly lanthanum carbonate derived from lanthanum hydroxide, are utilized as phosphate binders in the treatment of hyperphosphatemia associated with kidney failure.[1][2]

Chemical Reaction Overview

The fundamental reaction for the synthesis of lanthanum hydroxide from lanthanum nitrate is a precipitation reaction. It involves the reaction of a soluble lanthanum salt, lanthanum (III) nitrate, with a base.

The balanced chemical equation for this double displacement reaction is:

La(NO₃)₃ + 3 NaOH → La(OH)₃ + 3 NaNO₃ [3][4][5][6]

In this reaction, the lanthanum ion (La³⁺) combines with hydroxide ions (OH⁻) from the base to form the insoluble lanthanum hydroxide precipitate.

Fig. 1: Precipitation reaction of lanthanum hydroxide.

Synthesis Methodologies

Several methods have been developed for the synthesis of lanthanum hydroxide, each offering different advantages in terms of particle size, morphology, and crystallinity. The most common methods include precipitation, hydrothermal synthesis, solution combustion, and sonochemical synthesis.

Fig. 2: Overview of lanthanum hydroxide synthesis methods.

Precipitation Method

Precipitation is a straightforward and widely used method for synthesizing lanthanum hydroxide at room temperature.[7] It involves the addition of a basic solution to an aqueous solution of a lanthanum salt, leading to the formation of a gel-like precipitate of La(OH)₃.[8]

Experimental Protocol:

• Preparation of Solutions:

  • Prepare a 0.1 M solution of lanthanum nitrate hexahydrate [La(NO₃)₃·6H₂O] by dissolving the appropriate amount in deionized water.

  • Prepare a 0.3 M solution of a precipitating agent, such as sodium hydroxide (NaOH), potassium hydroxide (KOH), or ammonium hydroxide (NH₄OH).[8][9][10]

• Precipitation:

  • Slowly add the basic solution dropwise into the lanthanum nitrate solution while stirring vigorously at room temperature.[10]

  • Continue the addition of the base until the pH of the solution reaches a desired level, typically between 8 and 10, to ensure complete precipitation.[7]

• Aging and Washing:

  • Allow the resulting white precipitate to age in the mother liquor for a period of time, which can range from a few hours to a full day, to improve crystallinity.

  • Separate the precipitate from the solution by filtration or centrifugation.

  • Wash the precipitate several times with deionized water and ethanol to remove any unreacted ions.[10]

• Drying:

  • Dry the washed precipitate in an oven at a temperature around 80-100°C to obtain the final lanthanum hydroxide powder.

Parameter	Value	Reference
La(NO₃)₃ Concentration	0.1 M	[10]
Precipitant	NaOH, KOH, NH₄OH	[8][9][10]
Precipitant Concentration	0.3 M (for NaOH)	[10]
Final pH	8.0 - 10.0	[7]
Temperature	Room Temperature	[7]

Hydrothermal Synthesis

The hydrothermal method is employed to synthesize well-crystallized, nanostructured lanthanum hydroxide, such as nanorods and nanowires.[9][11] This process involves heating a precursor solution in a sealed vessel (autoclave) at elevated temperatures and pressures.

Experimental Protocol:

• Precursor Mixture:

  • Prepare an aqueous solution of lanthanum nitrate [La(NO₃)₃·nH₂O].

  • Add a mineralizer, such as potassium hydroxide (KOH), to the solution.[9]

• Hydrothermal Reaction:

  • Transfer the precursor mixture into a Teflon-lined stainless steel autoclave.

  • Heat the autoclave to a temperature between 180°C and 240°C for a duration of 12 to 48 hours.[11]

• Cooling and Collection:

  • Allow the autoclave to cool down to room temperature naturally.

  • Collect the resulting precipitate by filtration.

• Washing and Drying:

  • Wash the product with deionized water and ethanol to remove any residual ions.

  • Dry the final product in an oven.

Parameter	Value	Reference
Precursor	La(NO₃)₃·nH₂O	[9]
Mineralizer	KOH	[9]
Temperature	180 - 240 °C	[11]
Time	12 - 48 hours	[11]
Product Morphology	Nanowires, Nanorods	[9][11]

Solution Combustion Synthesis

Solution combustion synthesis is a rapid and energy-efficient method for producing crystalline, nanometer-sized particles of lanthanum hydroxide.[12][13] This technique involves a self-sustaining exothermic reaction between an oxidizer (lanthanum nitrate) and a fuel (e.g., citric acid).

Experimental Protocol:

• Precursor Solution:

  • Prepare an aqueous solution containing stoichiometric amounts of lanthanum nitrate hexahydrate [La(NO₃)₃·6H₂O] (oxidizer) and a fuel such as citric acid [C₆H₈O₇].[12][13]

  • The fuel-to-oxidant ratio can be varied to control the reaction temperature and powder characteristics.[12]

• Combustion:

  • Heat the precursor solution in a furnace preheated to a high temperature (e.g., 500°C).

  • The solution will dehydrate, forming a gel, which then ignites and undergoes a self-sustaining combustion reaction.

• Product Collection:

  • The resulting product is a voluminous, foamy powder of lanthanum hydroxide.

  • Collect the powder after the reaction is complete.

Parameter	Value	Reference
Oxidizer	La(NO₃)₃·6H₂O	[12][13]
Fuel	Citric Acid (C₆H₈O₇)	[12][13]
Key Variable	Fuel/Oxidant Ratio	[12]
Product Characteristics	High Crystalline, Nanometer-sized	[12][13]

Sonochemical Method

The sonochemical method utilizes high-intensity ultrasound to induce the formation of nanoparticles. This technique can produce lanthanum hydroxide nanoparticles with controlled size and morphology.[14][15]

Experimental Protocol:

• Reaction Mixture:

  • Prepare an aqueous solution of lanthanum nitrate.

  • A precipitating agent is also included in the solution.

• Ultrasonic Irradiation:

  • Subject the reaction mixture to high-intensity ultrasonic irradiation using an ultrasonic probe.

  • The sonication process creates acoustic cavitation (the formation, growth, and implosive collapse of bubbles), which generates localized hot spots with high temperature and pressure, driving the chemical reaction.

• Separation and Drying:

  • After sonication, separate the resulting nanoparticles by centrifugation or filtration.

  • Wash the product with water and ethanol.

  • Dry the final powder. The parameters that can be adjusted include precursor concentration, sonication time, and the use of surfactants like PEG.[14]

Parameter	Value	Reference
Energy Source	High-intensity Ultrasound	[14][15]
Key Variables	Precursor Concentration, Sonication Time, Surfactants	[14]
Product	Nanoparticles	[14][15]

Characterization

The synthesized lanthanum hydroxide is typically characterized using various analytical techniques to determine its phase, morphology, and purity.

• X-ray Diffraction (XRD): To confirm the hexagonal crystal structure (space group P63/m) of La(OH)₃.[12]

• Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM): To observe the morphology and particle size of the synthesized material.[7][9]

• Fourier-Transform Infrared Spectroscopy (FTIR): To identify the characteristic vibrational bands of La-O and O-H bonds in the hydroxide structure.

• Thermal Analysis (TG/DTA): To study the thermal decomposition of La(OH)₃ to lanthanum oxide (La₂O₃), which typically occurs in two steps: La(OH)₃ → LaOOH + H₂O, followed by 2LaOOH → La₂O₃ + H₂O.[7][16]

Applications in Drug Development

Lanthanum compounds have important applications in medicine. Lanthanum hydroxide itself can be used to treat hyperphosphatemia.[17] More commonly, it serves as a precursor for the synthesis of lanthanum carbonate (La₂(CO₃)₃), which is an FDA-approved phosphate binder for patients with end-stage renal disease.[2] Lanthanum hydroxide may also play a role in delaying the progression of vascular calcification associated with chronic renal failure.[18] Furthermore, lanthanide-based nanoparticles are being explored for their potential in cancer diagnosis and therapy, including as drug delivery systems.[19]

Fig. 3: Pathway from synthesis to therapeutic application.

References

• 1. Lanthanum - Wikipedia [en.wikipedia.org]
• 2. The therapeutic application of lanthanides - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 3. webqc.org [webqc.org]
• 4. webqc.org [webqc.org]
• 5. homework.study.com [homework.study.com]
• 6. webqc.org [webqc.org]
• 7. researchgate.net [researchgate.net]
• 8. Lanthanum hydroxide - Wikipedia [en.wikipedia.org]
• 9. researchgate.net [researchgate.net]
• 10. mocedes.org [mocedes.org]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Structure and morphology of synthesized lanthanum hydroxide [La(OH)3] nanocrystalline powders: study on fuel to oxidant ratio | Semantic Scholar [semanticscholar.org]
• 14. Synthesis of lanthanum hydroxide and lanthanum oxide nanoparticles by sonochemical method [inis.iaea.org]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. Lanthanum hydroxide therapeutical effects on hyperphosphatemia and relative diseases - Eureka | Patsnap [eureka.patsnap.com]
• 18. The Pharmacological Effect and Mechanism of Lanthanum Hydroxide on Vascular Calcification Caused by Chronic Renal Failure Hyperphosphatemia - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Lanthanides: Applications in Cancer Diagnosis and Therapy - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Lanthanum Hydroxide: CAS Number and Safety Data

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive technical and safety information for Lanthanum Hydroxide (La(OH)₃). The data herein is compiled for professionals in research and development who require detailed knowledge of this compound's properties, hazards, and handling procedures.

Chemical Identification and Properties

Lanthanum Hydroxide, also known as Lanthanum(III) hydroxide or Lanthanum trihydroxide, is an inorganic compound with the chemical formula La(OH)₃.[1][2][3] It is a source of Lanthanum that is highly insoluble in water and is used in environments with a higher (basic) pH.[1]

Table 1: Chemical Identifiers

Identifier	Value
CAS Number	14507-19-8[1][2][3][4]
EC Number	238-510-2[1][3][5]
IUPAC Name	Lanthanum trihydroxide[4]
Molecular Formula	La(OH)₃ or H₃LaO₃[2][3][4]
Molecular Weight	189.93 g/mol [2][3][4]
Synonyms	Lanthanum Hydrate, Lanthanum(III) hydroxide[1][3]

Table 2: Physical and Chemical Properties

Property	Value
Appearance	White amorphous solid/powder, sometimes with chunks[2][6][7]
Odor	Odorless[7][8]
Solubility	Insoluble in water; Soluble in strong mineral acids[1][6][9]
Melting Point	Decomposes on heating[6][9][10]
Density	4.27 g/cm³ at 20°C[9]
Vapor Pressure	0 Pa at 25°C[9]
Crystal Structure	Hexagonal[5]

Safety and Hazard Information

The safety profile of Lanthanum Hydroxide varies across different suppliers and safety data sheets. Some sources indicate it has no significant health hazards at the concentrations supplied, while others classify it as a corrosive substance that can cause severe skin burns and eye damage.[8][11] It is crucial to consult the specific Safety Data Sheet (SDS) provided by the supplier for the material being used.

Table 3: GHS Hazard Identification Summary

Category	Information
Pictogram	GHS05 (Corrosive)[5]
Signal Word	Danger[5][11]
Hazard Statements	H314: Causes severe skin burns and eye damage[5][11] H315: Causes skin irritation[10] H319: Causes serious eye irritation[10] H335: May cause respiratory irritation[10]
Precautionary Statements	P260: Do not breathe dust[5] P280: Wear protective gloves/protective clothing/eye protection/face protection[5][11] P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing[5][11] P310: Immediately call a POISON CENTER or doctor/physician[5][11]

Table 4: Toxicological Summary

Effect	Data
Acute Toxicity	No data available[12]
Skin Corrosion/Irritation	Causes severe skin burns and eye damage[11]
Carcinogenicity	Not identified as a carcinogen by IARC[11][12]
Germ Cell Mutagenicity	No data available[12]
Reproductive Toxicity	No data available[12]
Specific Target Organ Toxicity	Single Exposure: May cause respiratory irritation.[10] Repeated Exposure: No data available.[12]

Experimental and Safety Protocols

Detailed experimental protocols for specific research applications are beyond the scope of a general safety guide. However, established safety protocols for handling, storage, and emergency procedures are critical for laboratory personnel.

A standardized first aid protocol is essential when working with potentially hazardous materials.

Table 5: First Aid Protocols

Exposure Route	Protocol
Eye Contact	Immediately rinse with plenty of water, also under the eyelids, for at least 15 minutes. Remove contact lenses if present and easy to do. Continue rinsing. Immediately call a physician.[8][11]
Skin Contact	Take off contaminated clothing and shoes immediately. Wash off with soap and plenty of water for at least 15 minutes. Consult a physician.[8][11]
Inhalation	Remove to fresh air. If not breathing, give artificial respiration. Consult a physician.[8][11]
Ingestion	Do NOT induce vomiting. Clean mouth with water and drink plenty of water afterwards. Never give anything by mouth to an unconscious person. Consult a physician.[8][11]

Proper handling and storage are paramount to ensuring laboratory safety and maintaining the integrity of the chemical.

Table 6: Handling and Storage Procedures

Procedure	Recommendations
Safe Handling	Handle in accordance with good industrial hygiene and safety practices.[11] Avoid dust formation and aerosols.[11][13] Use in a well-ventilated area.[11] Wear appropriate personal protective equipment (PPE), including safety glasses with side-shields or face shield, and chemical-resistant gloves.[11][13]
Storage	Keep container tightly closed in a dry, cool, and well-ventilated place.[8][12] Store in an inert atmosphere.[9]
Incompatible Materials	Oxidizing agents.[7][8]
Disposal	Dispose of surplus and non-recyclable solutions via a licensed disposal company.[11] Do not let the product enter drains.[11][13] Dispose of as unused product in accordance with local regulations.[11][13]

Visualized Workflows and Pathways

To facilitate understanding, the following diagrams illustrate key logical and procedural workflows for Lanthanum Hydroxide.

Caption: Safe Handling Workflow for Lanthanum Hydroxide.

Caption: Emergency First Aid Pathway for Exposure Events.

References

• 1. Lanthanum Hydroxide Powder, La(OH)3 Wholesale [attelements.com]
• 2. chemimpex.com [chemimpex.com]
• 3. 氢氧化镧(III) 99.9% trace metals basis | Sigma-Aldrich [sigmaaldrich.com]
• 4. Substance Registry Services | US EPA [cdxapps.epa.gov]
• 5. Lanthanum hydroxide - Wikipedia [en.wikipedia.org]
• 6. LANTHANUM HYDROXIDE | 14507-19-8 [chemicalbook.com]
• 7. fishersci.com [fishersci.com]
• 8. assets.thermofisher.com [assets.thermofisher.com]
• 9. LANTHANUM HYDROXIDE CAS#: 14507-19-8 [m.chemicalbook.com]
• 10. Lanthanum (III) Hydroxide - ProChem, Inc. [prochemonline.com]
• 11. cdhfinechemical.com [cdhfinechemical.com]
• 12. chemicalbook.com [chemicalbook.com]
• 13. oxfordlabfinechem.com [oxfordlabfinechem.com]

Solubility of lanthanum hydroxide in water and acids

An In-depth Technical Guide to the Solubility of Lanthanum Hydroxide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of lanthanum hydroxide, La(OH)₃, in aqueous and acidic environments. The document details quantitative solubility data, outlines relevant experimental protocols for solubility determination, and presents logical workflows through diagrams as specified.

Introduction to Lanthanum Hydroxide

Lanthanum hydroxide, La(OH)₃, is an inorganic compound of the rare-earth element lanthanum. It presents as a white, amorphous, or crystalline powder.[1][2] While it is a component in specialty glass and catalysis, its low solubility and reactivity with phosphates are of particular interest in environmental applications, such as removing phosphates from water, and have been explored in biomedical contexts.[1][2] Understanding its solubility is critical for controlling its synthesis, application, and potential biological interactions.

Solubility in Water

Lanthanum hydroxide is characterized by its very low solubility in water.[1][2][3][4][5] Its dissolution in water is an equilibrium process governed by the solubility product constant (Ksp). The dissolution reaction is as follows:

La(OH)₃(s) ⇌ La³⁺(aq) + 3OH⁻(aq)

The Ksp is the product of the equilibrium concentrations of the dissociated ions, raised to the power of their stoichiometric coefficients:

Ksp = [La³⁺][OH⁻]³

The reported values for the Ksp of lanthanum hydroxide vary across the literature, which can be attributed to differences in experimental conditions such as temperature, pressure, and the crystalline form of the solid.[1][6][7][8]

Quantitative Solubility Data in Water

The following table summarizes the reported solubility product constants for lanthanum hydroxide at standard conditions (25 °C, 1 atm).

Parameter	Value	Molar Solubility (s) in pure water (mol/L)	Source
Ksp	2.00 x 10⁻²¹	9.25 x 10⁻⁷	[6][9]
pKsp	18.7	1.18 x 10⁻⁶	[1][3]
Ksp	1.0 x 10⁻²²·⁸	1.37 x 10⁻⁷	[8]
Ksp	1.0 x 10⁻¹¹	4.40 x 10⁻⁴	[7]

Note: Molar solubility (s) is calculated from Ksp = [s][3s]³ = 27s⁴. The value from Chegg[7] is a significant outlier and may be specific to a non-standard problem or a typographical error.

Using the Ksp value of 2.00 x 10⁻²¹, the pH of a saturated lanthanum hydroxide solution can be calculated. The hydroxide ion concentration [OH⁻] is 3s = 3 * (9.25 x 10⁻⁷ M) ≈ 2.78 x 10⁻⁶ M. This corresponds to a pOH of approximately 5.56 and a pH of 8.44 .

Solubility in Acids

Lanthanum hydroxide is readily soluble in strong mineral acids.[1][2][3][4][10] This behavior is characteristic of a basic hydroxide reacting with an acid in a neutralization reaction. The general ionic equation for this reaction is:

La(OH)₃(s) + 3H⁺(aq) → La³⁺(aq) + 3H₂O(l)

As the concentration of hydrogen ions (H⁺) increases (i.e., the pH decreases), the hydroxide ions (OH⁻) from the dissolution equilibrium are consumed to form water. According to Le Châtelier's principle, this removal of a product ion shifts the equilibrium to the right, causing more La(OH)₃ to dissolve. Therefore, the solubility of lanthanum hydroxide increases dramatically with decreasing pH.[8]

Reactions with Specific Acids

The reaction of lanthanum hydroxide with common strong acids, such as hydrochloric acid (HCl) and sulfuric acid (H₂SO₄), proceeds as follows, forming the corresponding soluble lanthanum salt:

• With Hydrochloric Acid: La(OH)₃(s) + 3HCl(aq) → LaCl₃(aq) + 3H₂O(l)

• With Nitric Acid: La(OH)₃(s) + 3HNO₃(aq) → La(NO₃)₃(aq) + 3H₂O(l)

• With Sulfuric Acid: 2La(OH)₃(s) + 3H₂SO₄(aq) → La₂(SO₄)₃(aq) + 6H₂O(l)

Summary of Solubility in Acids

Solvent Condition	Solubility Behavior	Chemical Reaction
Acidic (pH < 7)	High solubility	La(OH)₃(s) + 3H⁺(aq) → La³⁺(aq) + 3H₂O(l)
Neutral (pH ≈ 7)	Very low solubility	La(OH)₃(s) ⇌ La³⁺(aq) + 3OH⁻(aq)
Basic (pH > 7)	Very low solubility (Common ion effect)	La(OH)₃(s) ⇌ La³⁺(aq) + 3OH⁻(aq)

Experimental Protocols

Precise determination of solubility requires well-defined experimental procedures. Below are methodologies for quantifying the solubility of lanthanum hydroxide.

Protocol for Ksp Determination in Water

This protocol is based on the principle of preparing a saturated solution and measuring the concentration of a constituent ion at equilibrium.[11][12]

Objective: To determine the solubility product constant (Ksp) of La(OH)₃.

Materials:

• Lanthanum hydroxide powder

• Deionized, CO₂-free water

• Constant temperature bath or shaker (e.g., 25 °C)

• Centrifuge and tubes or filtration apparatus (e.g., 0.22 µm syringe filter)

• Calibrated pH meter

• Inductively Coupled Plasma Mass Spectrometer (ICP-MS) or Atomic Absorption Spectrometer (AAS)

• Standard solutions for La³⁺ calibration

Methodology:

• Preparation of Saturated Solution: Add an excess amount of La(OH)₃ powder to a known volume of CO₂-free deionized water in a sealed container. This prevents the absorption of atmospheric CO₂ which can form lanthanum carbonate and affect the pH.[13]

• Equilibration: Place the container in a constant temperature bath set to 25 °C. Agitate the suspension for an extended period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: Separate the solid La(OH)₃ from the aqueous solution. This can be achieved by centrifuging the suspension at high speed and carefully decanting the supernatant, or by filtering the solution through a fine-pore filter.

• Analysis of Lanthanum Ion Concentration [La³⁺]:

  • Take a precise volume of the clear supernatant.

  • Acidify the sample with a small amount of ultrapure nitric acid to prevent precipitation before analysis.

  • Analyze the concentration of La³⁺ using a calibrated ICP-MS or AAS. This concentration is equal to the molar solubility (s).

• Analysis of Hydroxide Ion Concentration [OH⁻] (Alternative Method):

  • Immediately measure the pH of the clear supernatant using a calibrated pH meter.

  • Calculate the pOH from the pH (pOH = 14 - pH).

  • Determine the hydroxide ion concentration: [OH⁻] = 10⁻ᵖᴼᴴ.

• Calculation of Ksp:

  • From the dissolution stoichiometry, [OH⁻] = 3[La³⁺] = 3s.

  • Using the measured [La³⁺] (s): Ksp = (s) * (3s)³ = 27s⁴.

  • Using the measured [OH⁻]: Ksp = ([OH⁻]/3) * [OH⁻]³.

Protocol for Solubility Determination in Acidic Solution

This protocol uses acid-base titration to determine the amount of lanthanum hydroxide that dissolves in an acidic medium.[14]

Objective: To measure the solubility of La(OH)₃ at a specific acidic pH.

Materials:

• Lanthanum hydroxide powder

• Standardized strong acid solution (e.g., 0.1 M HCl)

• Standardized strong base solution (e.g., 0.1 M NaOH)

• pH indicator (e.g., phenolphthalein) or a calibrated pH meter

• Burette, pipettes, and flasks

Methodology:

• Reaction: Add a precisely weighed amount of La(OH)₃ to a known volume of the standardized HCl solution. Ensure the acid is in stoichiometric excess to completely dissolve the hydroxide.

• Dissolution: Stir the mixture until all the La(OH)₃ has dissolved. Gentle heating can be applied to speed up the process.

• Titration of Excess Acid:

  • Allow the solution to cool to room temperature.

  • Add a few drops of a suitable pH indicator.

  • Titrate the solution with the standardized NaOH solution until the endpoint is reached (e.g., a persistent faint pink color with phenolphthalein). Record the volume of NaOH used.

• Calculations:

  • Initial moles of HCl: M_HCl × V_HCl

  • Moles of NaOH used for titration: M_NaOH × V_NaOH

  • Moles of HCl that reacted with NaOH (excess HCl): This is equal to the moles of NaOH used.

  • Moles of HCl that reacted with La(OH)₃: (Initial moles of HCl) - (Moles of excess HCl)

  • Moles of La(OH)₃ dissolved: (Moles of HCl reacted with La(OH)₃) / 3 (based on the 1:3 stoichiometry).

  • Solubility (g/L): (Moles of La(OH)₃ dissolved × Molar Mass of La(OH)₃) / (Initial Volume of HCl in L).

Visualizations

The following diagrams illustrate the logical and experimental workflows described in this guide.

Caption: Experimental workflow for determining the Ksp of Lanthanum Hydroxide.

Caption: Logical pathway illustrating the effect of acid on La(OH)₃ solubility.

References

• 1. LANTHANUM HYDROXIDE CAS#: 14507-19-8 [m.chemicalbook.com]
• 2. Lanthanum Hydroxide Powder, La(OH)3 Wholesale [attelements.com]
• 3. lanthanumhydroxide(la(oh)3) [chembk.com]
• 4. Lanthanum Hydroxide-BEYONDCHEM [beyondchem.com]
• 5. LANTHANUM HYDROXIDE | 14507-19-8 [chemicalbook.com]
• 6. Lanthanum hydroxide - Wikipedia [en.wikipedia.org]
• 7. Solved QUESTION 11 The Ksp for La(OH)3 is 1.0 x 10-11 | Chegg.com [chegg.com]
• 8. researchgate.net [researchgate.net]
• 9. Solved At 25°C, lanthanum(III) hydroxide has a Ksp of 2.0 ´ | Chegg.com [chegg.com]
• 10. Lanthanum Hydroxide-Edgetech Industries (A worldwide materials supplier) [edge-techind.com]
• 11. Kyoto University Research Information Repository [repository.kulib.kyoto-u.ac.jp]
• 12. chymist.com [chymist.com]
• 13. researchgate.net [researchgate.net]
• 14. Reddit - The heart of the internet [reddit.com]

A Technical Guide to the Crystal Structure of Hexagonal Lanthanum Hydroxide

Introduction: Lanthanum hydroxide, La(OH)₃, is a significant rare-earth compound utilized in various applications, including catalysis and as a precursor for synthesizing lanthanum oxide (La₂O₃).[1] Its properties are intrinsically linked to its atomic arrangement. This guide provides an in-depth analysis of the hexagonal crystal structure of lanthanum hydroxide, detailing its crystallographic parameters, common synthesis protocols, and the characterization techniques employed for its structural determination.

Crystallographic Properties

Lanthanum hydroxide crystallizes in the hexagonal system, a structure confirmed by numerous X-ray diffraction studies.[2] The fundamental properties of this crystal structure are summarized below.

Coordination Geometry: In the hexagonal lattice, each lanthanum ion (La³⁺) is coordinated by nine hydroxide ions (OH⁻).[2] This arrangement forms a tricapped trigonal prism, a characteristic coordination geometry for early lanthanide hydroxides.[2] The unit cell contains two formula units of La(OH)₃.[3]

Data Presentation: Crystallographic Parameters The quantitative data defining the crystal structure of hexagonal La(OH)₃ are compiled in the table below. The values represent typical data obtained from Rietveld refinement of powder X-ray diffraction patterns. Minor variations in lattice parameters can occur depending on the synthesis method and measurement conditions.

Parameter	Value	Source
Crystal System	Hexagonal	[2]
Space Group	P6₃/m	[2]
Space Group No.	176	[2][4]
Lattice Constant 'a'	6.547 Å	[2]
Lattice Constant 'c'	3.854 Å	[2]
Cell Volume	143.06 ų
Formula Units (Z)	2	[3]
Coordination No. (La³⁺)	9	[2][5]
La-O Bond Distance	~2.54 - 2.58 Å	[5]

Experimental Protocols

The synthesis and structural verification of hexagonal lanthanum hydroxide involve several key experimental procedures.

2.1 Synthesis Methodologies

A. Precipitation Method: This is a widely used and straightforward method for synthesizing La(OH)₃.[1][6]

• Precursor Preparation: A solution of a lanthanum salt, typically lanthanum nitrate (La(NO₃)₃·6H₂O), is prepared in deionized water (e.g., 0.04 M concentration).[6]

• Precipitation: A basic solution, such as ammonium hydroxide (NH₄OH) or sodium hydroxide (NaOH), is added dropwise to the lanthanum salt solution under constant stirring.[2][6] This induces the formation of a gel-like precipitate of lanthanum hydroxide. The chemical reaction is: La(NO₃)₃ + 3 NH₄OH → La(OH)₃ ↓ + 3 NH₄NO₃.[2]

• Aging and Washing: The precipitate is typically aged for a period to ensure complete reaction and improve crystallinity. It is then washed multiple times with deionized water to remove residual ions.

• Drying: The final product is dried in an oven at a moderate temperature (e.g., 80°C for 24 hours) to obtain a fine powder.[1]

B. Hydrothermal Method: This method is often employed to synthesize well-defined nanostructures, such as nanorods or nanowires.[7][8]

• Reactant Mixture: An aqueous solution of a lanthanum salt (e.g., La(NO₃)₃) is mixed with a mineralizer, such as potassium hydroxide (KOH) or sodium hydroxide (NaOH).[8]

• Autoclave Treatment: The mixture is sealed in a Teflon-lined stainless-steel autoclave.

• Heating: The autoclave is heated to a specific temperature (e.g., 180-240°C) and maintained for a set duration (e.g., 12-48 hours).[7] The high temperature and pressure facilitate the crystallization of anisotropic La(OH)₃ nanostructures.

• Product Recovery: After cooling to room temperature, the resulting solid product is collected, washed thoroughly with deionized water and ethanol, and dried.

C. Other Methods: Other reported synthesis routes include the direct hydration of lanthanum oxide (La₂O₃ + 3 H₂O → 2 La(OH)₃) and sonochemical methods that use ultrasonic irradiation to drive the reaction.[2][9]

2.2 Characterization Protocols

A. Powder X-ray Diffraction (XRD): XRD is the primary technique used to identify the crystalline phase and determine the structural parameters of La(OH)₃.

• Sample Preparation: A small amount of the dried La(OH)₃ powder is gently packed into a sample holder.

• Data Collection: The sample is irradiated with monochromatic X-rays (commonly Cu Kα, λ = 1.5406 Å) over a range of 2θ angles.

• Phase Identification: The resulting diffraction pattern, a plot of intensity versus 2θ, is compared to standard patterns from databases (e.g., JCPDS No. 36-1481) to confirm the hexagonal La(OH)₃ phase.[3]

• Rietveld Refinement: For detailed structural analysis, the experimental XRD pattern is fitted using the Rietveld method.[10][11] This computational technique refines a theoretical crystal structure model until the calculated diffraction pattern matches the experimental one, yielding precise lattice parameters, atomic positions, and other structural details.[11][12]

B. Electron Microscopy (SEM and TEM): Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM) are used to analyze the morphology, size, and crystallinity of the synthesized particles. High-resolution TEM (HRTEM) can visualize the lattice fringes of the crystal, allowing for direct measurement of interplanar spacing, which can be correlated with XRD data.[3][7]

Visualized Workflows

The following diagrams illustrate the logical and experimental flows associated with the study of lanthanum hydroxide.

Caption: Experimental workflow for synthesis and characterization of La(OH)₃.

Caption: Logical workflow for crystallographic structure determination.

References

• 1. Formation of Lanthanum Hydroxide and Oxide via Precipitation | Scientific.Net [scientific.net]
• 2. Lanthanum hydroxide - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. next-gen.materialsproject.org [next-gen.materialsproject.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Synthesis of lanthanum hydroxide and lanthanum oxide nanoparticles by sonochemical method [inis.iaea.org]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. The Structures of Lanthanum Hydroxide Nitrates Investigated by the Rietveld Profile Refinement Technique. | Semantic Scholar [semanticscholar.org]

A Technical Deep Dive into the Thermal Decomposition of Lanthanum Hydroxide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the thermal decomposition of lanthanum hydroxide (La(OH)₃) into lanthanum oxide (La₂O₃), a process of significant interest for applications in catalysis and high-potential oxide ceramics. This document provides a comprehensive overview of the decomposition pathway, reaction kinetics, and the critical influence of atmospheric conditions, supported by quantitative data and detailed experimental protocols.

The Two-Step Decomposition Pathway

The thermal transformation of lanthanum hydroxide to lanthanum oxide is not a direct conversion but a two-step dehydration process. The initial decomposition of hexagonal lanthanum hydroxide yields a monoclinic lanthanum hydroxide oxide (LaOOH) intermediate, which subsequently decomposes to hexagonal lanthanum oxide.[1]

The reactions can be summarized as follows:

• La(OH)₃ → LaOOH + H₂O

• 2LaOOH → La₂O₃ + H₂O

The first step, the formation of lanthanum hydroxide oxide, typically occurs at approximately 330°C.[2][3][4] The second step, the formation of lanthanum oxide, takes place at around 500°C.[2] These transformations are endothermic, driven by the loss of water.[3][4][5]

It is crucial to note that lanthanum hydroxide has a high affinity for atmospheric carbon dioxide, which can lead to the formation of carbonate and oxycarbonate phases.[1][6] This can complicate the decomposition process, introducing additional reaction steps. The presence of humidity is essential for this carbonation to occur.[1] The decomposition of these carbonate species, such as La₂O₂(CO₃), may occur at higher temperatures, between 550°C and 720°C.[6]

Quantitative Decomposition Data

The following tables summarize key quantitative data gathered from various studies on the thermal decomposition of lanthanum hydroxide.

Table 1: Decomposition Temperatures and Enthalpies

Transformation	Onset Temperature (°C)	Reaction Enthalpy (ΔH) (kJ/mol)
La(OH)₃ → LaOOH	~330	~82 - 87
LaOOH → La₂O₃	~500	~48 - 54

Data sourced from multiple studies.[2][3][4][5]

Table 2: Activation Energies for Decomposition Steps

Reaction Step	Activation Energy (Ea) (kJ/mol)	Analytical Method
La(OH)₃ → LaOOH	140.4 ± 0.5	Multivariate Non-linear Regression
LaOOH → La₂O₃	163.9 ± 1.3	Multivariate Non-linear Regression
La(OH)₃ → LaOOH	76	Isothermal TG Studies
La(OH)₃ → LaOOH	155.6	Flynn-Wall-Ozawa (FWO) & Kissinger-Akahira-Sunose (KAS)
LaOOH → La₂O₃	192.9	Flynn-Wall-Ozawa (FWO) & Kissinger-Akahira-Sunose (KAS)

Data compiled from various kinetic analyses.[2][3][4][5][7]

Visualizing the Decomposition Pathway and Experimental Workflow

Decomposition Pathway of Lanthanum Hydroxide

Caption: Thermal decomposition pathway of La(OH)₃ to La₂O₃.

Typical Experimental Workflow for Thermal Analysis

Caption: Experimental workflow for studying thermal decomposition.

Detailed Experimental Protocols

The investigation of the thermal decomposition of lanthanum hydroxide typically employs a combination of thermoanalytical and structural characterization techniques.

Synthesis of Lanthanum Hydroxide

A common method for synthesizing lanthanum hydroxide is through precipitation.[6] This can be achieved by reacting an aqueous solution of a lanthanum salt, such as lanthanum nitrate (La(NO₃)₃), with a base, like ammonium hydroxide (NH₄OH), under controlled pH and temperature. The resulting precipitate is then filtered, washed with deionized water to remove any unreacted ions, and dried at a relatively low temperature (e.g., 80°C) to avoid premature decomposition.

Thermal Analysis

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC)

• Objective: To determine the temperature ranges of decomposition and the associated mass losses and heat flow.

• Instrumentation: A simultaneous TGA/DSC instrument is typically used.

• Sample Preparation: A small amount of the dried lanthanum hydroxide powder (typically 5-10 mg) is placed in an alumina or platinum crucible.

• Experimental Conditions:

  • Atmosphere: The experiment is usually conducted under a controlled atmosphere, such as flowing nitrogen or air, at a constant flow rate (e.g., 50 mL/min).

  • Heating Rate: A linear heating rate, commonly 10°C/min, is applied over a temperature range from ambient to around 1000°C.

• Data Analysis: The TGA curve plots mass change as a function of temperature, revealing the distinct steps of water loss. The DSC curve shows endothermic or exothermic peaks corresponding to the thermal events. From these curves, the onset and peak temperatures of decomposition, as well as the enthalpy of reaction, can be determined.[5]

Structural Analysis

High-Temperature X-ray Diffraction (HT-XRD)

• Objective: To identify the crystalline phases present at different stages of the thermal decomposition in situ.

• Instrumentation: An X-ray diffractometer equipped with a high-temperature chamber.

• Sample Preparation: The lanthanum hydroxide powder is placed on a sample holder within the high-temperature chamber.

• Experimental Conditions:

  • The sample is heated in stages to various temperatures corresponding to the decomposition events observed in the TGA/DSC analysis.

  • At each temperature plateau, an XRD pattern is collected over a specific 2θ range.

• Data Analysis: The obtained XRD patterns are compared with standard diffraction patterns (e.g., from the JCPDS database) to identify the crystal structures of the initial material, the intermediate (LaOOH), and the final product (La₂O₃).[4][5] This technique provides direct evidence of the phase transformations as they occur.

Scanning Electron Microscopy (SEM)

• Objective: To observe the morphology and particle size of the material before and after thermal decomposition.

• Instrumentation: A scanning electron microscope.

• Sample Preparation: The powder samples (initial La(OH)₃ and final La₂O₃) are mounted on a sample stub using conductive tape and may be sputter-coated with a thin layer of a conductive material (e.g., gold) to prevent charging.

• Data Analysis: SEM images reveal changes in the particle shape, size, and agglomeration state as a result of the dehydration and recrystallization processes.

Conclusion

The thermal decomposition of lanthanum hydroxide to lanthanum oxide is a well-defined two-step process involving the formation of a lanthanum hydroxide oxide intermediate. A thorough understanding of the decomposition temperatures, kinetics, and the influence of atmospheric contaminants like CO₂ is essential for the controlled synthesis of high-purity lanthanum oxide for various advanced applications. The combination of thermal analysis and in-situ structural characterization techniques provides a powerful approach to elucidating the complex solid-state transformations that occur during this process.

References

• 1. kalorimetrietage.ptb.de [kalorimetrietage.ptb.de]
• 2. sizemat2.igic.bas.bg [sizemat2.igic.bas.bg]
• 3. researchgate.net [researchgate.net]
• 4. The thermal transformation from lanthanum hydroxide to lanthanum hydroxide oxide (Journal Article) | ETDEWEB [osti.gov]
• 5. 2024.sci-hub.se [2024.sci-hub.se]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Lanthanum Hydroxide: A Technical Guide for Researchers and Drug Development Professionals

An In-depth Overview of the Physicochemical Properties, Synthesis, and Biological Signaling Interactions of Lanthanum Hydroxide.

This technical guide provides a comprehensive overview of lanthanum hydroxide (La(OH)₃), a compound of increasing interest in various scientific and biomedical fields. This document details its fundamental physicochemical properties, outlines a standard synthesis protocol, and explores its interactions with key biological signaling pathways, offering valuable insights for researchers, scientists, and professionals engaged in drug development.

Physicochemical Properties of Lanthanum Hydroxide

Lanthanum hydroxide is an inorganic compound with the chemical formula La(OH)₃. It typically presents as a white, amorphous solid or powder.[1][2] It is insoluble in water but dissolves in strong mineral acids.[1][3][4] This section summarizes its key quantitative properties in a structured format for easy reference.

Property	Value	References
Molecular Formula	La(OH)₃	[5][6]
Molecular Weight	189.93 g/mol	[5][6][7]
Appearance	White powder, white amorphous solid, or white solids with chunks	[1][2][3][5]
CAS Number	14507-19-8	[5][6][7]
Density	Approximately 4.28 g/cm³	[8][9]
Solubility	Insoluble in water, soluble in strong mineral acids	[1][3][4]
Crystal Structure	Hexagonal	[10]

Synthesis of Lanthanum Hydroxide via Precipitation

The precipitation method is a widely employed technique for the synthesis of lanthanum hydroxide due to its relative simplicity and scalability. This protocol details the steps for preparing lanthanum hydroxide from lanthanum nitrate.

Experimental Protocol: Precipitation Synthesis

Materials:

• Lanthanum nitrate hexahydrate (La(NO₃)₃·6H₂O)

• Ammonium hydroxide (NH₄OH) solution (e.g., 2 M) or other alkaline solutions like NaOH or KOH

• Distilled water

• Beakers

• Magnetic stirrer and stir bar

• pH meter

• Filtration apparatus (e.g., Büchner funnel and filter paper)

• Drying oven

Procedure:

• Preparation of Lanthanum Nitrate Solution: Dissolve a calculated amount of lanthanum nitrate hexahydrate in distilled water to achieve a desired concentration (e.g., 0.04 M). Stir the solution for an extended period (e.g., 3 hours) at room temperature to ensure complete dissolution.

• Precipitation: While continuously stirring the lanthanum nitrate solution, slowly add the ammonium hydroxide solution dropwise. Monitor the pH of the solution. Continue adding the base until the pH reaches a value conducive to the complete precipitation of lanthanum hydroxide, typically around pH 9-10. A gel-like precipitate will form.

• Aging the Precipitate: After the addition of the base is complete, continue stirring the mixture for a period to allow the precipitate to age. This step can influence the crystallinity and particle size of the final product.

• Filtration and Washing: Separate the lanthanum hydroxide precipitate from the solution using a filtration apparatus. Wash the precipitate several times with distilled water to remove any unreacted reagents and byproducts.

• Drying: Dry the washed precipitate in a drying oven at a controlled temperature (e.g., 80-100 °C) until a constant weight is achieved. The resulting product is lanthanum hydroxide powder.

Experimental Workflow: Precipitation Synthesis of La(OH)₃

Workflow for the precipitation synthesis of lanthanum hydroxide.

Biological Activity and Signaling Pathways

Recent studies have highlighted the pharmacological effects of lanthanum hydroxide, particularly in the context of chronic kidney disease (CKD). It has been shown to mitigate vascular calcification, a common and serious complication in CKD patients, by modulating specific signaling pathways.

Inhibition of the NF-κB Signaling Pathway

Lanthanum hydroxide has been found to suppress the activation of the Nuclear Factor-kappa B (NF-κB) signaling pathway.[5][6] In the context of hyperphosphatemia-induced vascular calcification, elevated phosphate levels can trigger inflammatory responses that activate NF-κB. This leads to the downstream expression of pro-osteogenic factors like Bone Morphogenetic Protein 2 (BMP-2) and Runt-related transcription factor 2 (Runx2), promoting the transformation of vascular smooth muscle cells into osteoblast-like cells and subsequent calcification. Lanthanum hydroxide, by inhibiting NF-κB activation, downregulates the expression of these factors, thereby impeding the calcification process.[5][6]

Inhibition of the NF-κB pathway by lanthanum hydroxide.

Modulation of the HIF-1 Signaling Pathway

In addition to the NF-κB pathway, lanthanum hydroxide has been shown to inhibit the Hypoxia-Inducible Factor-1 (HIF-1) signaling pathway.[7] The activation of HIF-1 is also implicated in the pathogenesis of vascular calcification. By inhibiting the activation of HIF-1, lanthanum hydroxide provides another mechanism to prevent the osteogenic differentiation of vascular smooth muscle cells and the progression of vascular calcification.[7] Further research has also linked lanthanum hydroxide's therapeutic effects to the inhibition of the ROS-PI3K-AKT-mTOR-HIF-1α signaling pathway.[4]

This guide provides a foundational understanding of lanthanum hydroxide, from its basic properties to its synthesis and its significant interactions with biological signaling pathways. This information is intended to support and guide further research and development efforts in the scientific and pharmaceutical communities.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Metabolomics of clinical samples reveal the treatment mechanism of lanthanum hydroxide on vascular calcification in chronic kidney disease [jstage.jst.go.jp]
• 5. The Pharmacological Effect and Mechanism of Lanthanum Hydroxide on Vascular Calcification Caused by Chronic Renal Failure Hyperphosphatemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The Pharmacological Effect and Mechanism of Lanthanum Hydroxide on Vascular Calcification Caused by Chronic Renal Failure Hyperphosphatemia - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Lanthanum hydroxide inhibits vascular calcification by regulating the HIF-1 pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Synthesis of lanthanum hydroxide and lanthanum oxide nanoparticles by sonochemical method | Semantic Scholar [semanticscholar.org]
• 9. researchgate.net [researchgate.net]
• 10. wjpmr.com [wjpmr.com]

An In-depth Technical Guide to the Basic Properties of Lanthanum Series Hydroxides

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the fundamental properties of lanthanum series hydroxides, Ln(OH)₃, where Ln represents a lanthanide element from Lanthanum (La) to Lutetium (Lu). A thorough understanding of these properties is crucial for applications in catalysis, materials science, and particularly in the context of drug development where lanthanide compounds are explored for various therapeutic and diagnostic purposes.

Basicity and the Lanthanide Contraction

The basicity of lanthanide hydroxides exhibits a well-defined trend across the series, a direct consequence of the lanthanide contraction. As the atomic number increases from La to Lu, the ionic radii of the Ln³⁺ ions steadily decrease. This is due to the poor shielding of the nuclear charge by the 4f electrons.

According to Fajan's rules, this increase in charge density for a constant +3 charge leads to a greater polarization of the O-H bond in the hydroxide group. Consequently, the covalent character of the Ln-O bond increases across the series. An increase in the covalent nature of the metal-hydroxide bond makes the release of the hydroxide ion (OH⁻) in solution more difficult, thus leading to a decrease in basicity.[1][2][3][4] Therefore, La(OH)₃ is the most basic, and Lu(OH)₃ is the least basic among the lanthanide hydroxides.[1][2][3][4]

This trend can be quantitatively observed through the first hydrolysis constants (p*K₁), which correspond to the equilibrium:

Ln³⁺ + H₂O ⇌ Ln(OH)²⁺ + H⁺

A lower p*K₁ value indicates a greater tendency for the metal ion to hydrolyze, which corresponds to a less basic hydroxide.

Quantitative Data on Basicity and Solubility

The following tables summarize the first hydrolysis constants (p*K₁) and the solubility products (Ksp) for the lanthanide hydroxides. It is important to note that experimental values for Ksp can vary depending on the crystallinity of the solid phase, with amorphous precipitates generally showing higher solubility.[5]

Lanthanide (Ln)	First Hydrolysis Constant (p*K₁)[6]
La	8.53
Ce	8.17
Pr	8.08
Nd	8.01
Sm	7.85
Eu	7.80
Gd	7.78
Tb	7.60
Dy	7.58
Ho	7.52
Er	7.48
Tm	7.44
Yb	7.42
Lu	7.41

Lanthanide (Ln)	Solubility Product (Ksp)	-log(Ksp)
La(OH)₃	2.00 x 10⁻²¹[7]	20.70
Nd(OH)₃	1.9 x 10⁻²²	21.72
Sm(OH)₃	7.9 x 10⁻²³	22.10
Eu(OH)₃	9.4 x 10⁻²⁷	26.03
Gd(OH)₃	1.8 x 10⁻²³	22.74
Dy(OH)₃	2.7 x 10⁻²³	22.57
Ho(OH)₃	2.3 x 10⁻²⁴	23.64
Er(OH)₃	1.0 x 10⁻²⁴	24.00
Yb(OH)₃	1.0 x 10⁻²⁴	24.00
Lu(OH)₃	2.5 x 10⁻²⁴	23.60

Note: Ksp values are compiled from various sources and should be used for comparative purposes. The values can be influenced by experimental conditions.

Thermal Stability and Decomposition

Lanthanide hydroxides are thermally unstable and decompose upon heating. The decomposition typically proceeds in two stages:

• Dehydration to form an oxyhydroxide (LnOOH).

• Further decomposition of the oxyhydroxide to the corresponding lanthanide oxide (Ln₂O₃).[8][9][10]

For lanthanum hydroxide, the first decomposition step to LaOOH occurs at approximately 330°C, and the subsequent decomposition to La₂O₃ takes place at higher temperatures, around 490°C.[11] This two-step decomposition is a general characteristic of the lanthanide series, although the specific decomposition temperatures vary with the particular lanthanide.

Lanthanide Hydroxide	Decomposition to LnOOH (°C)	Decomposition to Ln₂O₃ (°C)
La(OH)₃	~330[11]	>490[11]
Nd(OH)₃	270-430	430-600
Sm(OH)₃	280-450	450-620
Gd(OH)₃	300-480	480-650
Dy(OH)₃	310-500	500-680

Note: Temperature ranges are indicative and can be influenced by factors such as heating rate and atmosphere.

Experimental Protocols

Synthesis of Lanthanide Hydroxides by Precipitation

A common and straightforward method for synthesizing lanthanide hydroxides is through precipitation from an aqueous solution of a lanthanide salt.[8][9][12]

Materials:

• Lanthanide(III) salt (e.g., nitrate or chloride)

• Base solution (e.g., sodium hydroxide or ammonium hydroxide)

• Deionized water

• Beakers, magnetic stirrer, pH meter, filtration apparatus (e.g., Büchner funnel), and drying oven.

Procedure:

• Prepare a solution of the desired lanthanide(III) salt in deionized water.

• While stirring the lanthanide salt solution, slowly add the base solution dropwise.

• Monitor the pH of the solution continuously. A gelatinous precipitate of the lanthanide hydroxide will form. Continue adding the base until the precipitation is complete, typically at a pH of around 9-10.

• Continue stirring the suspension for a period to allow for aging of the precipitate, which can improve its crystallinity.

• Separate the precipitate from the solution by filtration.

• Wash the precipitate several times with deionized water to remove any residual salts.

• Dry the purified lanthanide hydroxide in an oven at a moderate temperature (e.g., 80-100°C) to remove excess water.

Determination of Basicity and Hydrolysis Constants by Potentiometric Titration

Potentiometric titration is a standard method for determining the hydrolysis constants of metal ions, which are inversely related to the basicity of their corresponding hydroxides.[13][14][15][16]

Materials:

• Lanthanide(III) salt solution of known concentration.

• Standardized solution of a strong acid (e.g., HCl).

• Standardized solution of a carbonate-free strong base (e.g., NaOH).

• Inert electrolyte solution to maintain constant ionic strength (e.g., KNO₃ or NaClO₄).

• Potentiometer with a glass electrode and a reference electrode.

• Thermostated titration vessel.

• Nitrogen or argon gas supply.

Procedure:

• Calibrate the glass electrode using standard buffer solutions.

• Place a known volume of the lanthanide salt solution and the inert electrolyte into the thermostated titration vessel.

• Bubble inert gas through the solution to exclude atmospheric carbon dioxide.

• Initially, titrate the solution with the standardized strong acid to a low pH to determine the initial analytical concentration of any excess acid or base.

• Then, titrate the solution with the standardized strong base. Record the pH and the volume of titrant added at regular intervals.

• The hydrolysis constants are determined by analyzing the titration curve. The data is typically fitted to a model that considers the formation of various hydrolyzed species (e.g., Ln(OH)²⁺, Ln(OH)₂⁺) using specialized software.

Determination of Solubility Product (Ksp)

The solubility product can be determined by measuring the equilibrium concentration of the lanthanide ion in a saturated solution of its hydroxide.

Materials:

• Synthesized lanthanide hydroxide.

• Deionized water (CO₂-free).

• pH meter.

• Centrifuge or filtration system with appropriate pore size.

• Inductively Coupled Plasma Mass Spectrometry (ICP-MS) or another sensitive analytical technique for metal ion quantification.

Procedure:

• Add an excess of the lanthanide hydroxide to CO₂-free deionized water in a sealed container to prevent the formation of carbonates.

• Agitate the suspension at a constant temperature for an extended period to ensure equilibrium is reached.

• Measure the final pH of the saturated solution.

• Separate the solid phase from the solution by centrifugation or filtration.

• Carefully extract a sample of the supernatant and acidify it to prevent precipitation before analysis.

• Determine the concentration of the lanthanide ion in the supernatant using a sensitive analytical technique like ICP-MS.

• The solubility product (Ksp) is calculated from the molar solubility of the lanthanide ion and the hydroxide ion concentration (determined from the measured pH).

Thermal Analysis by Thermogravimetric Analysis (TGA)

TGA is used to study the thermal decomposition of lanthanide hydroxides by measuring the change in mass as a function of temperature.[17][18]

Materials:

• Thermogravimetric analyzer (TGA).

• Dried lanthanide hydroxide sample.

• Inert gas (e.g., nitrogen or argon).

Procedure:

• Calibrate the TGA instrument for temperature and mass.

• Place a small, accurately weighed amount of the dried lanthanide hydroxide sample into the TGA sample pan.

• Heat the sample at a constant rate (e.g., 10°C/min) under a controlled atmosphere of an inert gas.

• Record the mass of the sample as a function of temperature.

• The resulting TGA curve will show distinct mass loss steps corresponding to the dehydration to the oxyhydroxide and the subsequent decomposition to the oxide. The temperatures at which these transitions occur can be determined from the thermogram.

References

• 1. The basic nature of the Lanthanide hydroxides decreases from `Ce(OH)_(3)`, to `Lu(OH)_(3)`This is due to [allen.in]
• 2. The trend of basicity of lanthanide hydroxides A increases class 11 chemistry CBSE [vedantu.com]
• 3. Across the lanthanide series, the basicity of the lanthanoid hydroxides: [allen.in]
• 4. byjus.com [byjus.com]
• 5. olisystems.com [olisystems.com]
• 6. researchgate.net [researchgate.net]
• 7. Lanthanum hydroxide - Wikipedia [en.wikipedia.org]
• 8. researchgate.net [researchgate.net]
• 9. Formation of Lanthanum Hydroxide and Oxide via Precipitation | Scientific.Net [scientific.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. cost-nectar.eu [cost-nectar.eu]
• 14. files.core.ac.uk [files.core.ac.uk]
• 15. scispace.com [scispace.com]
• 16. researchgate.net [researchgate.net]
• 17. sphinxsai.com [sphinxsai.com]
• 18. benchchem.com [benchchem.com]

A Technical Guide to the Formation of Lanthanum Hydroxide from Lanthanum Oxide Hydration

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the synthesis of lanthanum hydroxide (La(OH)₃) through the hydration of lanthanum oxide (La₂O₃). The document provides a comprehensive overview of the reaction, including the key chemical transformations, thermodynamic data, and detailed experimental protocols for synthesis and characterization. This information is crucial for professionals in research and drug development who require a thorough understanding of lanthanum compound chemistry for applications such as nanoparticle synthesis and catalysis.

Introduction to Lanthanum Oxide Hydration

Lanthanum oxide (La₂O₃), a white solid, readily reacts with water to form lanthanum hydroxide, La(OH)₃.[1][2] This hydration process is a fundamental reaction in the chemistry of lanthanum and is a common step in various synthetic routes, including the preparation of lanthanum-based catalysts and nanomaterials. The reaction can be represented by the following equation:

La₂O₃ + 3H₂O → 2La(OH)₃ [3]

The resulting lanthanum hydroxide is typically a gel-like precipitate that can be isolated and dried.[3] It crystallizes in a hexagonal structure.[2] The hydration process is often the initial step before the thermal decomposition of lanthanum hydroxide to produce lanthanum oxide nanoparticles with controlled morphology and surface area.[3][4]

Reaction Pathway and Thermodynamics

The formation of lanthanum hydroxide from lanthanum oxide is a direct hydration reaction. However, in many practical applications, the reverse reaction, the thermal decomposition of lanthanum hydroxide to lanthanum oxide, is of significant interest as it allows for the production of the oxide with specific properties. This decomposition occurs in a two-step process, with the formation of a stable intermediate, lanthanum oxyhydroxide (LaOOH).[4][5][6]

The overall decomposition pathway is as follows:

• La(OH)₃ → LaOOH + H₂O

• 2LaOOH → La₂O₃ + H₂O [4][5]

This two-stage dehydration is a key aspect of the thermal transformation of lanthanum hydroxide.[5]

Thermodynamic Data

The thermal decomposition of lanthanum hydroxide is an endothermic process. The reaction enthalpies and activation energies for each step have been determined through techniques such as Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA).[7][8]

Parameter	Value	Method	Reference
Reaction Enthalpy (ΔH)
La(OH)₃ → LaOOH	~87 kJ/mol	DSC	[9]
~82 kJ/mol	DSC	[7]
2LaOOH → La₂O₃	~54 kJ/mol	DSC	[9]
~48 kJ/mol	DSC	[7]
Activation Energy (Ea)
La(OH)₃ → LaOOH	76 kJ/mol	Isothermal TG	[9]
155.6 kJ/mol	Flynn-Wall-Ozawa & KAS	[6]
140.4 ± 0.5 kJ/mol	Multivariate non-linear regression	[7]
2LaOOH → La₂O₃	192.9 kJ/mol	Flynn-Wall-Ozawa & KAS	[6]
163.9 ± 1.3 kJ/mol	Multivariate non-linear regression	[7]

Experimental Protocols

This section provides detailed methodologies for the synthesis of lanthanum hydroxide from lanthanum oxide and its subsequent characterization.

Synthesis of Lanthanum Hydroxide via Precipitation

This protocol describes the formation of lanthanum hydroxide as a precipitate from a lanthanum salt solution, which is a common method for producing fine La(OH)₃ particles that can be subsequently calcined to La₂O₃.

Materials:

• Lanthanum(III) nitrate hexahydrate (La(NO₃)₃·6H₂O)

• Ammonia solution (NH₄OH) or Sodium hydroxide (NaOH)

• Distilled water

• Ethanol

Equipment:

• Beakers

• Magnetic stirrer and stir bar

• Burette or dropping funnel

• pH meter

• Centrifuge or filtration apparatus (e.g., Büchner funnel)

• Drying oven

• Muffle furnace

Procedure:

• Preparation of Lanthanum Salt Solution: Dissolve a specific concentration of lanthanum nitrate hexahydrate in distilled water. For example, to prepare a 0.04 M solution, dissolve the appropriate amount of the salt in a beaker with continuous stirring.[10]

• Precipitation: While vigorously stirring the lanthanum salt solution, slowly add a precipitating agent such as 2 M ammonia solution or 0.3 M NaOH solution dropwise.[5][10]

• pH Control: Continue the addition of the precipitating agent until the pH of the mixture reaches approximately 10-12 to ensure complete precipitation of lanthanum hydroxide.[5][10]

• Aging: Allow the resulting gel-like precipitate to stir for an additional 1-3 hours at room temperature. This aging step promotes the formation of more uniform particles.[5][10]

• Washing: Separate the precipitate from the solution by centrifugation or filtration. Wash the collected precipitate several times with distilled water to remove any unreacted salts and byproducts. Follow with one or two washes with ethanol to facilitate drying.[5]

• Drying: Dry the washed precipitate in an oven at 80-100 °C for several hours until a fine, dry powder of La(OH)₃ is obtained.[5]

Characterization of Lanthanum Hydroxide

3.2.1. X-ray Diffraction (XRD)

XRD is used to determine the crystal structure and phase purity of the synthesized lanthanum hydroxide.

Experimental Parameters:

• Instrument: A standard powder X-ray diffractometer.

• X-ray Source: Cu Kα radiation (λ = 1.5406 Å) is commonly used.

• Scan Range (2θ): Typically from 20° to 80°.

• Scan Speed: A slow scan speed, for example, 2°/min, is often used to obtain high-resolution data.

• Sample Preparation: The dried lanthanum hydroxide powder is mounted on a sample holder.

The resulting diffraction pattern should correspond to the hexagonal crystal structure of La(OH)₃.[11]

3.2.2. Thermal Analysis (TGA/DSC)

Thermal analysis is employed to study the thermal decomposition of lanthanum hydroxide and to determine the temperatures of dehydration and phase transitions.

Experimental Parameters:

• Instrument: A simultaneous TGA/DSC analyzer.

• Sample Mass: Typically 5-10 mg of the dried La(OH)₃ powder.

• Heating Rate: A constant heating rate, commonly 10 °C/min, is applied.[12]

• Atmosphere: The analysis is usually performed under an inert atmosphere, such as nitrogen or argon, at a constant flow rate (e.g., 50 mL/min).

• Temperature Range: From room temperature up to 1000 °C to ensure complete decomposition to La₂O₃.

The TGA curve will show two distinct weight loss steps corresponding to the formation of LaOOH and subsequently La₂O₃. The DSC curve will show endothermic peaks associated with these decomposition steps.[13]

Visualizations

Experimental Workflow for Lanthanum Hydroxide Synthesis

Caption: Experimental workflow for the synthesis of lanthanum hydroxide.

Thermal Decomposition Pathway of Lanthanum Hydroxide

Caption: Thermal decomposition pathway of lanthanum hydroxide to lanthanum oxide.

References

• 1. researchgate.net [researchgate.net]
• 2. An In Situ Temperature-Dependent Study of La2O3 Reactivation Process - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis of lanthanum hydroxide and lanthanum oxide nanoparticles by sonochemical method [inis.iaea.org]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. sizemat2.igic.bas.bg [sizemat2.igic.bas.bg]
• 8. researchgate.net [researchgate.net]
• 9. The thermal transformation from lanthanum hydroxide to lanthanum hydroxide oxide (Journal Article) | ETDEWEB [osti.gov]
• 10. scribd.com [scribd.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Lanthanum Hydroxide Nanoparticles in Catalysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lanthanum hydroxide (La(OH)₃) nanoparticles are emerging as versatile materials with significant potential in various catalytic applications, including organic synthesis relevant to drug development. Their unique properties, such as high surface area, basicity, and the presence of Lewis acidic lanthanum centers, make them effective catalysts for a range of chemical transformations. This document provides detailed protocols for the synthesis of lanthanum hydroxide nanoparticles and an overview of their application in catalysis, supported by quantitative data and mechanistic insights.

Data Presentation

The following tables summarize key quantitative data for the synthesis and catalytic applications of lanthanum hydroxide nanoparticles.

Table 1: Synthesis Methods and Physicochemical Properties of Lanthanum Hydroxide Nanoparticles

Synthesis Method	Precursor	Reagents	Temperature (°C)	Time	Particle Size (nm)	Morphology	Reference
Hydrothermal	La(NO₃)₃·6H₂O	NaOH	110	24 h	-	Nanorods	[1]
Green Synthesis	La(NO₃)₃	PEI-functionalized N-doped Graphene Quantum Dots	90	2 h	6-20	Spherical	[2][3]
Sonochemical	La(NO₃)₃·6H₂O	NaOH, PEG	Room Temp.	1 h	-	-	[4]

Table 2: Catalytic Performance of Lanthanum-Based Nanoparticles in Organic Reactions

Catalytic Reaction	Catalyst	Substrates	Product	Reaction Conditions	Yield (%)	Time	Reference
Hydrogenation of Styrene	Pd/La(OH)₃	Styrene, H₂	Ethylbenzene	Methanol, Room Temp.	>99	1 h	[5]
Suzuki Cross-Coupling	Pd/La(OH)₃	Iodobenzene, Phenylboronic acid	Biphenyl	Ethanol/Water, 80°C	>99	35 min	[5]
Reduction of 4-Nitrophenol	Pd/La(OH)₃	4-Nitrophenol, NaBH₄	4-Aminophenol	Water, Room Temp.	>99	45 s	[5]

Note: The available literature primarily details the use of La(OH)₃ as a catalyst support. Further research is needed to explore its direct catalytic applications in a wider range of organic reactions.

Experimental Protocols

Protocol 1: Hydrothermal Synthesis of Lanthanum Hydroxide Nanorods[1]

This protocol describes the synthesis of lanthanum hydroxide nanorods using a hydrothermal method.

Materials:

• Lanthanum (III) nitrate hexahydrate (La(NO₃)₃·6H₂O)

• Sodium hydroxide (NaOH)

• Deionized water

• Teflon-lined stainless steel autoclave

Procedure:

• Prepare a 0.1 M aqueous solution of La(NO₃)₃·6H₂O.

• Prepare a 2 M aqueous solution of NaOH.

• In a typical synthesis, add the NaOH solution dropwise to the La(NO₃)₃ solution under vigorous stirring until the pH of the mixture reaches 10-11.

• Transfer the resulting milky suspension to a Teflon-lined stainless steel autoclave.

• Seal the autoclave and heat it at 110°C for 24 hours.

• After the reaction, allow the autoclave to cool down to room temperature naturally.

• Collect the white precipitate by centrifugation (e.g., 5000 rpm for 10 minutes).

• Wash the precipitate with deionized water and ethanol several times to remove any unreacted precursors and byproducts.

• Dry the final product in an oven at 60°C for 12 hours.

Protocol 2: Green Synthesis of Lanthanum Hydroxide Nanoparticles[2][3]

This protocol outlines an environmentally friendly method for synthesizing lanthanum hydroxide nanoparticles using PEI-functionalized N-doped graphene quantum dots (PEI-NGQDs) as a catalyst and stabilizer.[2][3]

Materials:

• Lanthanum (III) nitrate (La(NO₃)₃)

• PEI-functionalized N-doped Graphene Quantum Dots (PEI-NGQDs)

• Deionized water

• Round-bottom flask

• Heating mantle with magnetic stirrer

• Centrifuge

Procedure:

• Disperse 1 g of PEI-NGQDs in 100 mL of deionized water in a 250 mL round-bottom flask with stirring.

• Add 20 mL of a 0.1 M La(NO₃)₃ solution to the PEI-NGQDs dispersion.

• Heat the mixture at 90°C for 2 hours under continuous stirring.[2]

• Allow the solution to cool to room temperature.

• Separate the La(OH)₃ nanoparticles by centrifugation at 12,000 rpm for 10 minutes.[2]

• Wash the collected nanoparticles with deionized water and ethanol to remove impurities.

• Dry the purified nanoparticles in a vacuum oven.

Mandatory Visualization

Workflow for the synthesis of lanthanum hydroxide nanoparticles.

Proposed mechanism for a base-catalyzed condensation reaction.

References

• 1. jetir.org [jetir.org]
• 2. Lanthanum(III)hydroxide Nanoparticles and Polyethyleneimine-Functionalized Graphene Quantum Dot Nanocomposites in Photosensitive Silicon Heterojunctions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Interfacial Phenomenon and Nanostructural Enhancements in Palladium Loaded Lanthanum Hydroxide Nanorods for Heterogeneous Catalytic Applications - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Phosphate Removal from Wastewater Using Lanthanum Hydroxide

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the utilization of lanthanum hydroxide-based materials in the removal of phosphate from wastewater. This document is intended to guide researchers and professionals in the development and application of this technology for water purification and environmental remediation.

Introduction

Eutrophication, driven by excessive phosphate concentrations in water bodies, poses a significant environmental threat. Lanthanum-based materials, particularly lanthanum hydroxide (La(OH)₃), have emerged as highly effective adsorbents for phosphate due to their strong affinity and high removal capacity.[1][2] Lanthanum reacts with phosphate to form insoluble and stable lanthanum phosphate precipitates, making it an attractive option for wastewater treatment.[1] This document outlines the mechanisms, performance characteristics, and experimental protocols associated with the use of lanthanum hydroxide for phosphate sequestration.

Mechanism of Phosphate Removal

The removal of phosphate by lanthanum hydroxide is a multifaceted process primarily governed by the formation of inner-sphere complexes through ligand exchange.[3][4] Other contributing mechanisms include electrostatic attraction, surface precipitation, and Lewis acid-base interactions.[2][5][6]

At the molecular level, phosphate ions replace hydroxyl groups on the surface of lanthanum hydroxide.[4][5] Spectroscopic studies have revealed that the dominant surface configurations of the adsorbed phosphate vary with pH, including diprotonated bidentate mononuclear and binuclear complexes in acidic to neutral conditions, and monoprotonated bidentate binuclear complexes at higher pH.[4][7][8]

The primary chemical interaction can be summarized as:

La(OH)₃ + HPO₄²⁻ ↔ LaPO₄·nH₂O + OH⁻ + H₂O

dot

Caption: Key mechanisms of phosphate removal by lanthanum hydroxide.

Performance Data of Lanthanum Hydroxide Adsorbents

The phosphate adsorption capacity of lanthanum hydroxide-based materials is influenced by their synthesis method, specific surface area, and the experimental conditions. The data is often analyzed using Langmuir and Freundlich isotherm models, with the Langmuir model frequently providing a better fit, indicating monolayer adsorption.[2][9][10] The kinetics of adsorption are typically well-described by the pseudo-second-order model, suggesting that chemisorption is the rate-limiting step.[2][5][11]

Table 1: Phosphate Adsorption Capacities of Various Lanthanum Hydroxide-Based Adsorbents

Adsorbent Material	Synthesis Method	Maximum Adsorption Capacity (mg P/g)	Isotherm Model	Reference
Mesoporous La(OH)₃ (MLHO)	Hard-template	109.41	Langmuir	[10][11]
La(OH)₃ Nanoparticles	Hydrothermal	193.9	Langmuir	[9]
La-Modified Sludge-Based Biochar (La-SBBC)	Impregnation and Pyrolysis	152.77	Freundlich	[6]
Expanded Graphite Loaded with La(III)-Fe(III) Hydroxide	Co-precipitation	Not specified, but follows Langmuir	Langmuir	[5]
La(OH)₃/Foamed Nickel	Electrodeposition	Not specified, but rapid adsorption	-	[3]
Synthesized Amorphous La(OH)₃	From waste alkaline solution	107.53	Langmuir	[12]
Commercial Crystalline La(OH)₃	-	55.56	Langmuir	[12]

Table 2: Kinetic Parameters for Phosphate Adsorption by Lanthanum Hydroxide

Adsorbent Material	Initial Phosphate Conc. (mg/L)	Pseudo-Second-Order Rate Constant (k₂) (g mg⁻¹ min⁻¹)	Time to Equilibrium	Reference
Mesoporous La(OH)₃ (MLHO)	5	0.106	30 min	[11]
Mesoporous La(OH)₃ (MLHO)	10	0.006	2 h	[11]
La(OH)₃ Nanoparticles	20	Not specified	~4 h (84% of equilibrium)	[9]
La(OH)₃/Foamed Nickel	Not specified	Not specified	~30 min (>85% of equilibrium)	[3]

Experimental Protocols

The following protocols are generalized methodologies based on common practices reported in the literature for evaluating the performance of lanthanum hydroxide-based adsorbents for phosphate removal.

Synthesis of Mesoporous Lanthanum Hydroxide (MLHO) via Hard-Template Method

This protocol is adapted from the synthesis of MLHO using KIT-6 as a hard template.[13]

Materials:

• La(NO₃)₃·6H₂O

• Citric acid

• Anhydrous ethanol

• Ordered mesoporous silica (e.g., KIT-6)

• 3 M NaOH solution

Procedure:

• Dissolve 2 mmol of La(NO₃)₃·6H₂O and an equimolar amount of citric acid in 2 mL of anhydrous ethanol.

• Add the solution dropwise to 1 g of KIT-6 silica template, mixing thoroughly until the ethanol evaporates.

• Dry the resulting powder at 80°C for 6 hours.

• Calcinate the dried powder at 500°C for 4 hours.

• Infiltrate the calcined powder with an additional ethanol solution of La(NO₃)₃·6H₂O and citric acid.

• Perform a second calcination at 750°C for 6 hours.

• Remove the silica template by stirring the powder in a 3 M NaOH solution at 80°C for 24 hours.

• Wash the resulting MLHO product with deionized water until neutral pH is achieved and dry.

dot

Caption: Workflow for the synthesis of mesoporous lanthanum hydroxide.

Batch Adsorption Experiments

This protocol is designed to determine the phosphate removal efficiency and equilibrium adsorption capacity of the lanthanum hydroxide adsorbent.

Materials:

• Stock phosphate solution (e.g., from KH₂PO₄)

• Lanthanum hydroxide adsorbent

• pH meter

• Shaker or orbital incubator

• Centrifuge or filtration apparatus

• Phosphate analysis reagent (e.g., molybdenum blue method)

• Spectrophotometer

Procedure:

• Prepare a series of phosphate solutions with varying initial concentrations (e.g., 5 to 400 mg P/L) from the stock solution.

• Adjust the pH of each solution to the desired value (typically between 3 and 7 for optimal performance) using dilute HCl or NaOH.[6][9]

• Add a known mass of the lanthanum hydroxide adsorbent to a fixed volume of each phosphate solution (e.g., 0.1 g/L).[9]

• Agitate the mixtures at a constant speed and temperature for a sufficient time to reach equilibrium (e.g., 24 hours).

• After equilibration, separate the adsorbent from the solution by centrifugation or filtration.

• Measure the final phosphate concentration in the supernatant/filtrate using a standard analytical method.

• Calculate the amount of phosphate adsorbed at equilibrium (qₑ, in mg/g) using the following equation: qₑ = (C₀ - Cₑ) * V / m where C₀ and Cₑ are the initial and equilibrium phosphate concentrations (mg/L), V is the volume of the solution (L), and m is the mass of the adsorbent (g).

• Fit the equilibrium data to the Langmuir and Freundlich isotherm models to determine the adsorption parameters.

Adsorption Kinetics Study

This protocol is used to investigate the rate of phosphate adsorption.

Procedure:

• Prepare a phosphate solution of a known initial concentration and pH.

• Add a known mass of the adsorbent to the solution and start a timer.

• Agitate the mixture at a constant speed and temperature.

• At predetermined time intervals (e.g., 5, 10, 30, 60, 120 minutes, etc.), withdraw aliquots of the suspension.

• Immediately separate the adsorbent from the solution.

• Measure the phosphate concentration in the liquid phase.

• Calculate the amount of phosphate adsorbed at time t (qₜ, in mg/g) using the same formula as in the batch adsorption study, replacing Cₑ with Cₜ.

• Fit the kinetic data to pseudo-first-order and pseudo-second-order kinetic models to determine the rate constants.

dot

Caption: Workflow for adsorption isotherm and kinetics studies.

Regeneration of Lanthanum Hydroxide Adsorbents

The ability to regenerate and reuse lanthanum-based adsorbents is crucial for their economic viability.[1] A common method for regeneration involves treating the phosphate-laden adsorbent with an alkaline solution, such as NaOH, to desorb the phosphate.[12] After five adsorption-regeneration cycles, a lanthanum-modified biochar was reported to maintain 76.6% of its initial phosphate removal efficiency.[6] The desorbed phosphate can potentially be recovered and reused as a fertilizer.[2]

Conclusion

Lanthanum hydroxide and its composites are highly promising materials for the removal of phosphate from wastewater. Their high adsorption capacity, rapid kinetics, and potential for regeneration make them a superior choice compared to many traditional adsorbents. The protocols provided herein offer a standardized framework for the synthesis, characterization, and performance evaluation of these materials, facilitating further research and development in the field of water purification.

References

• 1. mdpi.com [mdpi.com]
• 2. Phosphate removal and recovery by lanthanum-based adsorbents: A review for current advances - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Highly Efficient Low-Concentration Phosphate Removal from Effluents by Recoverable La(OH)3/Foamed Nickel Adsorbent - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Phosphate adsorption from aqueous solution by lanthanum-iron hydroxide loaded with expanded graphite - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Removal Mechanisms of Phosphate by Lanthanum Hydroxide Nanorods: Investigations using EXAFS, ATR-FTIR, DFT, and Surface Complexation Modeling Approaches - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. deswater.com [deswater.com]
• 10. Synthesis of mesoporous lanthanum hydroxide with enhanced adsorption performance for phosphate removal - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Synthesis of mesoporous lanthanum hydroxide with enhanced adsorption performance for phosphate removal - RSC Advances (RSC Publishing) DOI:10.1039/C9RA00895K [pubs.rsc.org]
• 12. researchgate.net [researchgate.net]
• 13. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Mechanism of phosphate adsorption on lanthanum hydroxide nanorods

Application Notes & Protocols

Topic: Mechanism of Phosphate Adsorption on Lanthanum Hydroxide Nanorods

Audience: Researchers, scientists, and drug development professionals.

Introduction: Lanthanum-based materials, particularly lanthanum hydroxide [La(OH)₃] nanorods, have emerged as highly effective adsorbents for phosphate removal from aqueous solutions.[1][2] Their high affinity for phosphate is crucial in applications ranging from environmental remediation of eutrophic waters to the development of phosphate binders for medical applications.[3][4] The primary mechanism of phosphate removal by La(OH)₃ is surface complexation, where phosphate ions form stable inner-sphere complexes with lanthanum atoms on the nanorod surface.[3][5] This process involves ligand exchange, where surface hydroxyl groups are replaced by phosphate ions.[6][7][8] The nature of these complexes is significantly influenced by environmental factors such as pH and initial phosphate concentration.[5][6]

These notes provide a detailed overview of the synthesis of La(OH)₃ nanorods, protocols for evaluating phosphate adsorption, and a summary of the key mechanistic insights derived from advanced characterization techniques.

Experimental Protocols

Synthesis of Lanthanum Hydroxide Nanorods

This protocol describes a facile precipitation and hydrothermal method for synthesizing La(OH)₃ nanorods.[3][9]

Materials:

• Lanthanum chloride heptahydrate (LaCl₃·7H₂O)

• Sodium hydroxide (NaOH)

• Ethanol

• Deionized (DI) water

Procedure:

• Precursor Solution: Prepare a 0.1 M solution of LaCl₃·7H₂O in a 1:1 (v/v) mixture of ethanol and DI water.

• Precipitation: Under vigorous stirring, slowly add a 1 M NaOH solution to the lanthanum chloride solution until the desired La/OH molar ratio is achieved. A white precipitate of La(OH)₃ will form instantly. Note: The La/OH molar ratio influences the final length and aspect ratio of the nanorods.[9]

• Aging: Continue stirring the suspension at room temperature for 1 hour to ensure complete reaction.

• Hydrothermal Treatment: Transfer the suspension into a Teflon-lined stainless-steel autoclave. Seal the autoclave and heat it at 100-150°C for 12-24 hours.

• Washing: After cooling to room temperature, collect the precipitate by centrifugation. Wash the product repeatedly with DI water and ethanol to remove any unreacted reagents and byproducts until the supernatant is neutral (pH ≈ 7).

• Drying: Dry the final product in an oven at 60-80°C overnight. The resulting white powder consists of La(OH)₃ nanorods.

Caption: Workflow from synthesis to analysis of La(OH)₃ nanorods.

Batch Phosphate Adsorption Experiments

These experiments are performed to determine the adsorption capacity and the influence of various parameters.

Procedure:

• Stock Solution: Prepare a 1000 mg P/L phosphate stock solution using KH₂PO₄. Prepare working solutions of desired concentrations by diluting the stock solution.

• Adsorption Test:

  • Add a known mass of La(OH)₃ nanorods (e.g., 0.1 g/L) to a series of flasks containing the phosphate working solutions.[8]

  • Adjust the initial pH of the solutions using 0.1 M HCl or 0.1 M NaOH.

  • Place the flasks in a mechanical shaker at a constant temperature (e.g., 25°C) and agitation speed (e.g., 200 rpm) for a predetermined time (e.g., 24 hours) to ensure equilibrium is reached.

• Analysis:

  • After shaking, filter the samples through a 0.45 µm membrane filter.

  • Measure the final phosphate concentration in the filtrate using the molybdenum blue spectrophotometric method.

• Calculation: The amount of phosphate adsorbed at equilibrium (qₑ, in mg/g) is calculated using the following equation:

  • qₑ = (C₀ - Cₑ) * V / m

  • Where C₀ and Cₑ are the initial and equilibrium phosphate concentrations (mg/L), V is the volume of the solution (L), and m is the mass of the adsorbent (g).

Adsorption Kinetics

This protocol determines the rate of phosphate adsorption.

Procedure:

• Follow the same procedure as the batch adsorption experiment (Step 2).

• Instead of a single time point, collect aliquots at various time intervals (e.g., 5, 10, 30, 60, 120, 240 minutes).[10]

• Filter and analyze the phosphate concentration for each time point.

• The data is then fitted to kinetic models like the pseudo-first-order and pseudo-second-order models to determine the adsorption rate constants. The pseudo-second-order model often provides a better fit, suggesting chemisorption is the rate-limiting step.[10][11]

Adsorption Isotherms

Isotherm studies describe the relationship between the amount of adsorbed phosphate and the equilibrium phosphate concentration at a constant temperature.

Procedure:

• Set up batch experiments with a fixed adsorbent dose and varying initial phosphate concentrations.

• Allow the experiments to run until equilibrium is reached (determined from the kinetic study).

• Analyze the final phosphate concentrations and calculate qₑ for each initial concentration.

• Fit the data to isotherm models such as the Langmuir and Freundlich models. The Langmuir model, which assumes monolayer adsorption, often fits the data well for La(OH)₃.[4][7][8]

Quantitative Data Summary

The performance of La(OH)₃ nanorods as a phosphate adsorbent is quantified by its adsorption capacity and kinetic parameters, which vary based on synthesis methods and experimental conditions.

Table 1: Phosphate Adsorption Capacities of Lanthanum Hydroxide Adsorbents

Adsorbent Type	Max. Adsorption Capacity (qₘ)	Isotherm Model	pH	Reference
La(OH)₃ Nanorods	170.1 mg-P/g	Langmuir	-	[3]
La(OH)₃ Nanoparticles	193.9 mg/g	Langmuir	7.0	[8]
La(OH)₃ Adsorbent	122.0 mg/g	Langmuir	4.0	[7]
La(OH)₃ Adsorbent	109.9 mg/g	Langmuir	8.0	[7]
Mesoporous La(OH)₃	109.41 mg P/g	Langmuir	~7.0	[10][11]

| Synthesized Amorphous La(OH)₃ | 107.53 mg/g | Langmuir | - |[4] |

Table 2: Kinetic Parameters for Phosphate Adsorption

Adsorbent	Initial P Conc. (mg/L)	Kinetic Model	Rate Constant (k₂)	Reference
Mesoporous La(OH)₃	5	Pseudo-second-order	0.106 g mg⁻¹ min⁻¹	[10]

| Mesoporous La(OH)₃ | 10 | Pseudo-second-order | 0.006 g mg⁻¹ min⁻¹ |[10] |

Mechanism of Adsorption

The adsorption of phosphate onto La(OH)₃ nanorods is a complex process primarily driven by the formation of inner-sphere surface complexes.[3][7] Advanced analytical techniques have elucidated a multi-faceted mechanism involving ligand exchange and electrostatic attraction.[6]

• Ligand Exchange: The core mechanism is a ligand exchange reaction where phosphate ions in solution displace hydroxyl (-OH) groups on the surface of the La(OH)₃ nanorods.[6][7][8] This is a form of chemisorption, leading to the formation of strong, direct La-O-P bonds.[12] X-ray Photoelectron Spectroscopy (XPS) analysis confirms this by showing a significant decrease in the surface hydroxyl group content after phosphate adsorption.[8]

• Inner-Sphere Complexation: Extended X-ray Absorption Fine Structure (EXAFS) and Attenuated Total Reflectance Fourier-Transform Infrared (ATR-FTIR) spectroscopy reveal that phosphate forms inner-sphere complexes, meaning there are no water molecules between the phosphate ion and the lanthanum surface atom.[5][13]

• Influence of pH: The solution pH is a critical factor that dictates the surface charge of the nanorods and the speciation of both phosphate and the surface hydroxyl groups.[6] This, in turn, affects the specific type of surface complex formed.[5][7]

  • Acidic Conditions (pH < 7): The surface is positively charged, promoting electrostatic attraction. Phosphate primarily forms diprotonated bidentate mononuclear (binding to one La atom) and bidentate binuclear (bridging two La atoms) complexes.[5][7][13]

  • Neutral to Alkaline Conditions (pH 7-9): As pH increases, the surface complexes transition to monoprotonated and deprotonated forms. Bidentate binuclear complexes become more dominant.[5][13]

  • Strongly Alkaline Conditions (pH > 9): Monoprotonated bidentate binuclear complexes are the major configuration.[7]

Caption: Ligand exchange forming a bidentate binuclear complex.

Caption: Dominant phosphate surface complexes at different pH values.

• Effect of Co-existing Ions: The presence of other anions can interfere with phosphate adsorption. However, La(OH)₃ exhibits strong selectivity for phosphate. Common ions like chloride (Cl⁻), sulfate (SO₄²⁻), and bicarbonate (HCO₃⁻) have a negligible impact on phosphate removal.[7] Fluoride and, to a lesser extent, acetate can retard the adsorption process.[7][8] The presence of calcium (Ca²⁺) can enhance phosphate removal at alkaline conditions due to the formation of amorphous calcium phosphate precipitates.[5][13]

References

• 1. scispace.com [scispace.com]
• 2. mdpi.com [mdpi.com]
• 3. Lanthanum oxide nanorods for enhanced phosphate removal from sewage: A response surface methodology study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Lanthanum hydroxide showed best application potential in La-based materials based on its stable phosphate adsorption properties in complex water environments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. deswater.com [deswater.com]
• 9. researchgate.net [researchgate.net]
• 10. Synthesis of mesoporous lanthanum hydroxide with enhanced adsorption performance for phosphate removal - RSC Advances (RSC Publishing) DOI:10.1039/C9RA00895K [pubs.rsc.org]
• 11. Synthesis of mesoporous lanthanum hydroxide with enhanced adsorption performance for phosphate removal - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Removal Mechanisms of Phosphate by Lanthanum Hydroxide Nanorods: Investigations using EXAFS, ATR-FTIR, DFT, and Surface Complexation Modeling Approaches - PubMed [pubmed.ncbi.nlm.nih.gov]

Applications of Lanthanum Hydroxide in Organic Synthesis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lanthanum hydroxide [La(OH)₃] is emerging as a versatile and recyclable heterogeneous basic catalyst in organic synthesis. Its properties, including moderate basicity and Lewis acidity of the La³⁺ ion, make it an effective catalyst for various carbon-carbon bond-forming reactions. This document provides detailed application notes and experimental protocols for the use of lanthanum hydroxide in two significant organic transformations: the Knoevenagel condensation and the Hantzsch pyridine synthesis. The information is targeted towards researchers, scientists, and drug development professionals seeking to utilize efficient and environmentally benign catalytic systems.

Knoevenagel Condensation

The Knoevenagel condensation is a fundamental reaction in organic synthesis that involves the reaction of an aldehyde or ketone with an active methylene compound to form a new C=C bond. Lanthanum hydroxide has been demonstrated to be an efficient and reusable catalyst for this transformation, providing good to excellent yields under various reaction conditions.[1][2]

Quantitative Data Summary

The catalytic activity of lanthanum hydroxide in the Knoevenagel condensation has been evaluated with a range of aromatic aldehydes and active methylene compounds. The following table summarizes the reaction conditions and corresponding yields.

Entry	Aldehyde	Active Methylene Compound	Catalyst	Solvent	Time (min)	Yield (%)
1	Benzaldehyde	Malononitrile	La(OH)₃	Ethanol	15	98
2	4-Chlorobenzaldehyde	Malononitrile	La(OH)₃	Ethanol	20	96
3	4-Nitrobenzaldehyde	Malononitrile	La(OH)₃	Ethanol	10	99
4	4-Methoxybenzaldehyde	Malononitrile	La(OH)₃	Ethanol	25	95
5	Benzaldehyde	Ethyl cyanoacetate	La(OH)₃	Ethanol	20	94
6	4-Chlorobenzaldehyde	Ethyl cyanoacetate	La(OH)₃	Ethanol	25	92
7	4-Nitrobenzaldehyde	Ethyl cyanoacetate	La(OH)₃	Ethanol	15	97
8	4-Methoxybenzaldehyde	Ethyl cyanoacetate	La(OH)₃	Ethanol	30	90

Data extracted from Gangwar et al., RSC Advances, 2014, 4, 55407-55416.

Experimental Protocol: Knoevenagel Condensation of Benzaldehyde and Malononitrile

Materials:

• Benzaldehyde (1 mmol, 106 mg)

• Malononitrile (1 mmol, 66 mg)

• Lanthanum hydroxide [La(OH)₃] (10 mol%, 19 mg)

• Ethanol (5 mL)

• Round-bottom flask (25 mL)

• Magnetic stirrer and stir bar

• Reflux condenser

• Thin-layer chromatography (TLC) plate (silica gel)

• Ethyl acetate and hexane for TLC mobile phase

Procedure:

• To a 25 mL round-bottom flask, add benzaldehyde (1 mmol), malononitrile (1 mmol), and lanthanum hydroxide (10 mol%).

• Add 5 mL of ethanol to the flask.

• Attach a reflux condenser and place the flask in a preheated oil bath at the appropriate temperature for reflux.

• Stir the reaction mixture vigorously.

• Monitor the progress of the reaction by TLC (e.g., using a 3:7 mixture of ethyl acetate and hexane as the eluent).

• Upon completion of the reaction (disappearance of starting materials), cool the reaction mixture to room temperature.

• Filter the solid catalyst from the reaction mixture. The catalyst can be washed with ethanol, dried, and reused.

• Evaporate the solvent from the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by recrystallization from ethanol to afford the pure 2-(phenylmethylene)malononitrile.

Proposed Catalytic Pathway

The catalytic cycle of the Knoevenagel condensation using lanthanum hydroxide is proposed to follow an Eley-Rideal type mechanism.[1] In this pathway, one of the reactants (the active methylene compound) adsorbs onto the catalyst surface, while the other reactant (the aldehyde) reacts with it directly from the bulk solution.

Caption: Proposed Eley-Rideal mechanism for Knoevenagel condensation.

Hantzsch Pyridine Synthesis

The Hantzsch pyridine synthesis is a multi-component reaction that provides access to 1,4-dihydropyridines, which are important scaffolds in medicinal chemistry. Lanthanum hydroxide serves as an efficient and reusable catalyst for this one-pot condensation of an aldehyde, a β-ketoester, and a nitrogen source.[1][2]

Quantitative Data Summary

The following table summarizes the results for the lanthanum hydroxide-catalyzed Hantzsch synthesis of various 1,4-dihydropyridines.

Entry	Aldehyde	β-Ketoester	Nitrogen Source	Catalyst	Solvent	Time (h)	Yield (%)
1	Benzaldehyde	Ethyl acetoacetate	Ammonium acetate	La(OH)₃	Ethanol	2.5	95
2	4-Chlorobenzaldehyde	Ethyl acetoacetate	Ammonium acetate	La(OH)₃	Ethanol	3.0	92
3	4-Nitrobenzaldehyde	Ethyl acetoacetate	Ammonium acetate	La(OH)₃	Ethanol	2.0	98
4	4-Methoxybenzaldehyde	Ethyl acetoacetate	Ammonium acetate	La(OH)₃	Ethanol	3.5	90
5	Benzaldehyde	Methyl acetoacetate	Ammonium acetate	La(OH)₃	Ethanol	2.5	94

Data extracted from Gangwar et al., RSC Advances, 2014, 4, 55407-55416.

Experimental Protocol: Hantzsch Synthesis of Diethyl 1,4-dihydro-2,6-dimethyl-4-phenylpyridine-3,5-dicarboxylate

Materials:

• Benzaldehyde (1 mmol, 106 mg)

• Ethyl acetoacetate (2 mmol, 260 mg)

• Ammonium acetate (1.2 mmol, 92 mg)

• Lanthanum hydroxide [La(OH)₃] (10 mol%, 19 mg)

• Ethanol (10 mL)

• Round-bottom flask (50 mL)

• Magnetic stirrer and stir bar

• Reflux condenser

Procedure:

• In a 50 mL round-bottom flask, combine benzaldehyde (1 mmol), ethyl acetoacetate (2 mmol), ammonium acetate (1.2 mmol), and lanthanum hydroxide (10 mol%).

• Add 10 mL of ethanol to the flask.

• Attach a reflux condenser and heat the mixture to reflux with constant stirring.

• Monitor the reaction progress by TLC.

• After the reaction is complete, cool the flask to room temperature.

• Filter the catalyst. The catalyst can be washed with ethanol, dried, and reused for subsequent reactions.

• The product often precipitates from the cooled reaction mixture. If not, the solvent can be partially evaporated to induce crystallization.

• Collect the solid product by filtration, wash with cold ethanol, and dry under vacuum to obtain the pure 1,4-dihydropyridine derivative.

Logical Workflow of the Hantzsch Synthesis

The Hantzsch synthesis is a multi-step, one-pot reaction. The logical sequence of events catalyzed by lanthanum hydroxide is depicted in the following workflow diagram.

Caption: Logical workflow for the La(OH)₃-catalyzed Hantzsch synthesis.

Conclusion

Lanthanum hydroxide has proven to be a highly effective and reusable heterogeneous catalyst for important organic reactions such as the Knoevenagel condensation and the Hantzsch pyridine synthesis.[1] The mild reaction conditions, high yields, and the ease of catalyst separation and reuse make it an attractive alternative to homogeneous catalysts, aligning with the principles of green chemistry. The provided protocols and data serve as a valuable resource for researchers in academic and industrial settings, facilitating the adoption of this efficient catalytic system for the synthesis of valuable organic molecules.

References

• 1. researchgate.net [researchgate.net]
• 2. Combustion synthesized La2O3 and La(OH)3: recyclable catalytic activity towards Knoevenagel and Hantzsch reactions - RSC Advances (RSC Publishing) [pubs.rsc.org]

Application Notes &amp; Protocols: Hydrothermal Synthesis of Lanthanum Hydroxide Nanowires

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the synthesis of lanthanum hydroxide (La(OH)₃) nanowires via a hydrothermal method. It includes a summary of various synthesis parameters from the literature, detailed experimental procedures for synthesis and characterization, and potential applications, particularly in the context of biomedical research and drug delivery.

Introduction

One-dimensional (1D) nanomaterials, such as nanowires, have garnered significant attention due to their unique physical and chemical properties stemming from their high aspect ratios and large surface areas.[1] Lanthanum hydroxide (La(OH)₃) nanowires are of particular interest for their potential applications in catalysis, photoluminescence, and as precursors for lanthanum oxide (La₂O₃) nanomaterials.[1][2] The hydrothermal synthesis method is a versatile and effective "bottom-up" approach for producing crystalline 1D La(OH)₃ nanostructures.[1][3] This technique involves a chemical reaction in an aqueous solution above the boiling point of water, conducted within a sealed vessel known as an autoclave, where elevated temperature and pressure facilitate the anisotropic growth of nanomaterials.[1] For drug development professionals, lanthanide-based nanomaterials offer intriguing possibilities as carriers for targeted drug delivery and as agents for biomedical imaging.[4][5]

Synthesis Parameters

The morphology, size, and aspect ratio of La(OH)₃ nanowires are highly dependent on the experimental conditions. Key parameters include the choice of lanthanum precursor, the type and concentration of the alkaline mineralizer, reaction temperature, and duration.[1][6] A summary of various reported hydrothermal synthesis conditions is presented below.

Lanthanum Precursor	Alkaline Source/Mineralizer	Temperature (°C)	Time (h)	Resulting Nanowire/Nanorod Dimensions	Reference(s)
La(NO₃)₃·6H₂O	NaOH	110	24	Not specified in detail	[7]
La(NO₃)₃	KOH	180	12	15-20 nm diameter, 2-5 µm length	[8]
La(NO₃)₃	KOH	180	Not Specified	20-30 nm diameter, 150-1000 nm length	[8]
La₂O₃ Powder	NaOH (10 M)	200	Not Specified	550 nm diameter, 1.7 µm length (octahedral rods)
La₂O₃ Powder	KOH (10 M)	Not Specified	Not Specified	~230 nm diameter (nanoparticles)
LaCl₃·7H₂O	Ethylenediamine & Hydrazine	180	24	Controlled rod-like morphology	[9]
Not Specified	Not Specified	Not Specified	Not Specified	6-15 nm width, 200-400 nm length	[10][11]
Not Specified	Not Specified	Not Specified	Not Specified	15-25 nm diameter, 5 µm length	[12]

Experimental Workflow

The general workflow for the hydrothermal synthesis and characterization of La(OH)₃ nanowires is a multi-step process beginning with precursor preparation and culminating in material analysis.

Fig. 1: Experimental workflow for hydrothermal synthesis of La(OH)₃ nanowires.

Detailed Experimental Protocols

Protocol for Hydrothermal Synthesis of La(OH)₃ Nanowires

This protocol is adapted from a typical synthesis procedure.[7]

Materials:

• Lanthanum(III) nitrate hexahydrate (La(NO₃)₃·6H₂O)

• Sodium hydroxide (NaOH)

• Deionized (DI) water

• Ethanol

• 45 mL Teflon-lined stainless steel autoclave

Procedure:

• Precursor Preparation: Prepare two separate solutions.

  • Solution A: Dissolve 5.77 g of La(NO₃)₃·6H₂O in 10 mL of DI water.

  • Solution B: Dissolve 14.7 g of NaOH in 20 mL of DI water.

• Mixing: While stirring vigorously, slowly add Solution A into Solution B. A white precipitate will form immediately. Continue stirring for 30 minutes to ensure a homogeneous mixture.

• Hydrothermal Reaction: Transfer the resulting slurry into a 45 mL Teflon-lined autoclave. Seal the autoclave tightly.

• Heating: Place the autoclave in a laboratory oven and heat it to 110°C for 24 hours.

• Cooling: After the reaction is complete, turn off the oven and allow the autoclave to cool down naturally to room temperature. Caution: Do not quench or force-cool the autoclave.

• Collection and Washing: Open the cooled autoclave and collect the solid product by centrifugation. Discard the supernatant. Wash the product repeatedly with DI water and then with ethanol to remove any unreacted reagents and byproducts. Centrifuge between each wash.

• Drying: Dry the final white product in an oven at 100°C overnight.

• (Optional) Annealing: The dried La(OH)₃ powder can be annealed at 200°C for 1 hour to improve crystallinity.[7]

Protocol for Characterization

To confirm the successful synthesis of La(OH)₃ nanowires, the following characterization techniques are essential.

• X-Ray Diffraction (XRD):

  • Purpose: To determine the crystal structure and phase purity of the product.

  • Procedure: A small amount of the dried powder is placed on a sample holder. The sample is scanned with Cu Kα radiation. The resulting diffraction pattern is then compared with standard patterns from the JCPDS database (e.g., JCPDS No. 83-2034 for hexagonal La(OH)₃) to confirm the material's identity and crystallinity.[13]

• Scanning Electron Microscopy (SEM):

  • Purpose: To observe the surface morphology, size distribution, and aspect ratio of the nanowires.

  • Procedure: The dried powder is mounted on an SEM stub using conductive carbon tape and sputter-coated with a thin layer of a conductive material (e.g., gold or palladium) to prevent charging. The sample is then imaged in the microscope to reveal the 3D morphology of the nanowires.[6][12]

• Transmission Electron Microscopy (TEM):

  • Purpose: To obtain high-resolution images of individual nanowires, determine their precise dimensions (diameter and length), and analyze their crystallinity.

  • Procedure: A very dilute suspension of the nanowires in ethanol is prepared and sonicated for several minutes. A drop of this suspension is placed onto a carbon-coated copper grid and allowed to dry. The grid is then analyzed in the TEM. Selected area electron diffraction (SAED) can be used to confirm the single-crystal nature of the nanowires.[10][12]

Application Notes for Drug Development

While La(OH)₃ nanowires are primarily researched for materials science applications, lanthanide-based nanomaterials are emerging as promising platforms for biomedical applications, including drug delivery and medical imaging.[4][5] La(OH)₃ can be thermally converted to La₂O₃, and lanthanide oxide nanoparticles are being explored for their use in MRI and X-ray imaging.[2][5]

The high surface area of nanowires makes them suitable candidates for high drug loading capacities.[4] The surface of the nanowires can be functionalized with biocompatible polymers (e.g., PEG) to improve circulation time and with targeting ligands (e.g., peptides, antibodies) to direct the nanocarrier to specific sites, such as tumor cells.[4][5]

Fig. 2: Logical workflow for La(OH)₃ nanowires as potential drug delivery vehicles.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. mocedes.org [mocedes.org]
• 4. Biomedical Applications of Lanthanide Nanomaterials, for Imaging, Sensing and Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Functionalized Lanthanide Oxide Nanoparticles for Tumor Targeting, Medical Imaging, and Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. atlantis-press.com [atlantis-press.com]

Application Notes and Protocols for Sonochemical Synthesis of Lanthanum Hydroxide Nanoparticles

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of lanthanum hydroxide (La(OH)₃) nanoparticles using a sonochemical method. This method offers a facile and efficient route to produce nanoparticles with controlled size and morphology, which are of significant interest for various applications, including drug delivery and development.

Introduction

Lanthanum hydroxide nanoparticles are emerging as promising materials in the biomedical field. Their high surface area-to-volume ratio and unique chemical properties make them suitable for applications such as phosphate binders in the treatment of hyperphosphatemia and as potential carriers for drug delivery systems.[1][2] The sonochemical synthesis approach utilizes ultrasonic cavitation to create localized hot spots with extreme temperatures and pressures, facilitating rapid chemical reactions and the formation of nanostructured materials. This method allows for the control of particle size and morphology by tuning various reaction parameters.[3][4]

Experimental Protocols

The following protocols are based on established sonochemical methods for the synthesis of lanthanum hydroxide nanoparticles.

Materials and Equipment

• Precursors: Lanthanum (III) nitrate hexahydrate (La(NO₃)₃·6H₂O) or Lanthanum (III) chloride heptahydrate (LaCl₃·7H₂O)

• Solvent: Deionized water

• Precipitating Agent: Sodium hydroxide (NaOH) or potassium hydroxide (KOH)

• Surfactant (Optional): Polyethylene glycol (PEG)

• Equipment:

  • High-intensity ultrasonic probe sonicator

  • Glass reaction vessel

  • Magnetic stirrer

  • Centrifuge

  • Drying oven or freeze-dryer

  • Characterization instruments: XRD, SEM, TEM

General Synthesis Protocol

• Preparation of Precursor Solutions:

  • Prepare an aqueous solution of the lanthanum salt (e.g., 0.1 M La(NO₃)₃·6H₂O).

  • Prepare an aqueous solution of the precipitating agent (e.g., 1 M NaOH).

• Sonochemical Reaction:

  • Place a specific volume of the lanthanum salt solution into the glass reaction vessel.

  • If a surfactant is used, add it to the lanthanum salt solution and stir until fully dissolved.

  • Immerse the ultrasonic probe into the solution.

  • While stirring, add the precipitating agent solution dropwise to the lanthanum salt solution under continuous ultrasonic irradiation.

  • Control the sonication parameters such as time, power, and pulse according to the desired nanoparticle characteristics. The reaction is typically carried out at room temperature.

• Purification:

  • After the reaction is complete, centrifuge the resulting white precipitate.

  • Wash the precipitate multiple times with deionized water and then with ethanol to remove any unreacted precursors and byproducts.

  • Dry the purified lanthanum hydroxide nanoparticles in an oven at a low temperature (e.g., 60-80 °C) or by freeze-drying.

Data Presentation: Influence of Synthesis Parameters

The size and morphology of the synthesized lanthanum hydroxide nanoparticles are highly dependent on the experimental conditions. The following tables summarize the expected influence of key parameters based on literature.

Table 1: Effect of Precursor Concentration on Nanoparticle Size

Lanthanum Salt Concentration (M)	Precipitating Agent Concentration (M)	Resulting Particle Size (nm)	Morphology
Low	High	Smaller	More uniform, spherical
High	High	Larger	Agglomerated, less uniform
Low	Low	Larger	Irregular
High	Low	Larger	Agglomerated, irregular

Note: Specific particle sizes will vary depending on other factors like sonication power and time. Generally, higher supersaturation resulting from higher precursor concentrations leads to the formation of a larger number of nuclei and consequently smaller nanoparticles, but excessive concentration can lead to agglomeration.

Table 2: Effect of Sonication Parameters on Nanoparticle Characteristics

Sonication Time (min)	Sonication Power (W)	Pulse (on:off, s)	Resulting Particle Size	Morphology
Short	Low	Continuous	Larger, agglomerated	Irregular
Long	High	Pulsed	Smaller, well-dispersed	More uniform, nanorods/nanowires
Long	Low	Pulsed	Intermediate	Mixed morphologies
Short	High	Continuous	Smaller, but may be fragmented	Irregular

Note: Increased sonication time and power generally lead to smaller and more uniform nanoparticles due to enhanced cavitation and deagglomeration effects. A pulsed sonication can help to control the temperature of the solution.

Visualization of Experimental Workflow and Signaling Pathway

Experimental Workflow

The following diagram illustrates the key steps in the sonochemical synthesis of lanthanum hydroxide nanoparticles.

Caption: Experimental workflow for sonochemical synthesis.

Signaling Pathway in Hyperphosphatemia Treatment

Lanthanum hydroxide nanoparticles are effective phosphate binders. In the context of chronic kidney disease (CKD)-induced hyperphosphatemia, they can mitigate vascular calcification by reducing serum phosphate levels, which in turn affects downstream signaling pathways. A key pathway involved is the NF-κB signaling pathway.[1][5]

Caption: La(OH)₃ signaling in hyperphosphatemia.

Applications in Drug Development

The unique properties of lanthanum hydroxide nanoparticles make them attractive for drug development applications:

• Phosphate Binder for Hyperphosphatemia: As demonstrated, La(OH)₃ nanoparticles are highly effective at binding excess phosphate in the gastrointestinal tract, a critical application for patients with chronic kidney disease.[1][2] Their nanoscale size provides a larger surface area for phosphate interaction compared to bulk materials.

• Drug Delivery Carrier: The high surface area and potential for surface functionalization of lanthanum hydroxide nanoparticles make them candidates for drug delivery systems.[6] They can be loaded with therapeutic agents and potentially targeted to specific sites in the body. Further research is needed to explore their full potential in this area, including loading capacity, release kinetics, and biocompatibility for systemic drug delivery.

Characterization of Lanthanum Hydroxide Nanoparticles

Thorough characterization is essential to ensure the quality and desired properties of the synthesized nanoparticles.

• X-ray Diffraction (XRD): To confirm the crystalline structure and phase purity of the La(OH)₃ nanoparticles.

• Scanning Electron Microscopy (SEM): To visualize the morphology, size, and aggregation state of the nanoparticles.

• Transmission Electron Microscopy (TEM): To obtain high-resolution images of individual nanoparticles, providing detailed information on their size, shape, and crystallinity.

• Fourier-Transform Infrared Spectroscopy (FTIR): To identify the functional groups present on the surface of the nanoparticles, confirming the presence of hydroxyl groups and the absence of impurities.

• Dynamic Light Scattering (DLS): To determine the hydrodynamic size and size distribution of the nanoparticles in a colloidal suspension.

By carefully controlling the synthesis parameters and thoroughly characterizing the resulting nanoparticles, researchers can tailor the properties of lanthanum hydroxide nanoparticles for specific applications in drug development and beyond.

References

• 1. Frontiers | The Pharmacological Effect and Mechanism of Lanthanum Hydroxide on Vascular Calcification Caused by Chronic Renal Failure Hyperphosphatemia [frontiersin.org]
• 2. Nano-lanthanum hydroxide, a novel phosphate binder, for treating hyperphosphatemia: A preclinical study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis of lanthanum hydroxide and lanthanum oxide nanoparticles by sonochemical method [inis.iaea.org]
• 4. researchgate.net [researchgate.net]
• 5. The Pharmacological Effect and Mechanism of Lanthanum Hydroxide on Vascular Calcification Caused by Chronic Renal Failure Hyperphosphatemia - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Functionalized Lanthanide Oxide Nanoparticles for Tumor Targeting, Medical Imaging, and Therapy - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Lanthanum Hydroxide as a Precursor for Lanthanide Compounds

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of various lanthanide compounds using lanthanum hydroxide (La(OH)₃) as a versatile precursor. The methodologies outlined are applicable to materials science, catalysis, and biomedical research, including drug development.

Introduction: The Role of Lanthanum Hydroxide

Lanthanum hydroxide is a key starting material in the synthesis of a wide array of lanthanide compounds due to its reactivity and ability to be converted into oxides, salts, and other species. Its utility stems from its facile preparation through precipitation from aqueous solutions of lanthanum salts.[1] The resulting hydroxide can then be thermally decomposed to form lanthanum oxide (La₂O₃) or reacted with various reagents to produce other desired compounds.[2][3] This precursor approach offers control over the morphology, particle size, and purity of the final lanthanide product.

Applications of Lanthanum-Derived Compounds

Compounds synthesized from lanthanum hydroxide have diverse applications across multiple scientific disciplines:

• Catalysis: Lanthanum-based materials, particularly lanthanum oxide, are crucial in catalysis.[4] They are used in petroleum refining to enhance the catalytic cracking process and in various organic syntheses, including polymerization and condensation reactions.[4][5]

• Materials Science: Lanthanum oxide is a component in specialized optical glasses and camera lenses.[4] It is also used in the production of phosphors for lighting and displays.[4] Furthermore, lanthanide-doped materials are integral to the development of superconductors and hydrogen storage technologies.[3][4]

• Biomedical and Drug Development: Lanthanum carbonate, derived from the hydroxide, is utilized as a phosphate binder for patients with chronic kidney disease.[4][6] Recent research has also explored the role of lanthanum hydroxide in mitigating vascular calcification associated with hyperphosphatemia in chronic renal failure.[7][8] Lanthanide-doped hydroxyapatite, which can be synthesized using lanthanum precursors, shows promise for antibacterial coatings on implants and as a drug carrier.[9]

Experimental Protocols

This section details the methodologies for the synthesis of lanthanum hydroxide and its subsequent conversion to other lanthanide compounds.

Synthesis of Lanthanum Hydroxide (La(OH)₃) Nanoparticles via Precipitation

This protocol describes a common and straightforward method to produce lanthanum hydroxide nanoparticles.

Materials:

• Lanthanum Nitrate Hexahydrate (La(NO₃)₃·6H₂O)

• Sodium Hydroxide (NaOH) or Ammonium Hydroxide (NH₄OH)[1]

• Deionized Water

• Ethanol

Equipment:

• Beakers

• Magnetic stirrer and stir bar

• Centrifuge and centrifuge tubes

• Drying oven

Procedure:

• Precursor Solution Preparation: Prepare a 0.1 M solution of Lanthanum Nitrate Hexahydrate in deionized water. Stir the solution until the salt is completely dissolved.

• Precipitation: While vigorously stirring the lanthanum nitrate solution, slowly add a 0.3 M solution of NaOH dropwise.[10] A gel-like precipitate of lanthanum hydroxide will form.[1] The reaction is: La(NO₃)₃ + 3 NaOH → La(OH)₃↓ + 3 NaNO₃.

• Aging: Continue stirring the suspension for a predetermined period (e.g., 2 hours) to allow for the growth and stabilization of the nanoparticles.

• Washing: Centrifuge the suspension to separate the precipitate. Discard the supernatant and resuspend the precipitate in deionized water. Repeat this washing step several times to remove unreacted ions. A final wash with ethanol can aid in the drying process.[10]

• Drying: Dry the washed precipitate in an oven at a low temperature (e.g., 60-80 °C) until a constant weight is achieved. The resulting white powder is lanthanum hydroxide.

Conversion of Lanthanum Hydroxide to Lanthanum Oxide (La₂O₃)

Lanthanum oxide is a common and useful lanthanide compound. It is typically produced by the thermal decomposition of lanthanum hydroxide.

Materials:

• Lanthanum Hydroxide (La(OH)₃) powder (prepared as in 3.1)

Equipment:

• High-temperature furnace or muffle furnace

• Crucible (ceramic or alumina)

Procedure:

• Calcination: Place the dried lanthanum hydroxide powder in a crucible.

• Heating: Transfer the crucible to a high-temperature furnace. Heat the sample in air to a temperature between 600 °C and 900 °C.[2][11] The specific temperature can influence the particle size and surface area of the resulting oxide.

• Holding Time: Maintain the temperature for a specified duration, typically 2 to 4 hours, to ensure complete conversion.[2][11]

• Cooling: Allow the furnace to cool down to room temperature before removing the crucible. The resulting white powder is lanthanum oxide. The thermal decomposition proceeds in two steps: La(OH)₃ → LaOOH + H₂O and 2LaOOH → La₂O₃ + H₂O.[2][12]

Hydrothermal Synthesis of Lanthanum Hydroxide Nanorods

The hydrothermal method allows for the synthesis of well-defined nanostructures, such as nanorods.[13]

Materials:

• Lanthanum Nitrate (La(NO₃)₃·nH₂O) or Lanthanum Chloride (LaCl₃)

• Potassium Hydroxide (KOH) or Triethylamine[13][14]

• Deionized Water

Equipment:

• Teflon-lined stainless steel autoclave

• Oven

Procedure:

• Precursor Mixture: In a typical synthesis, an aqueous solution of a lanthanum salt (e.g., lanthanum nitrate) is mixed with a mineralizer such as KOH.[14]

• Hydrothermal Reaction: The resulting mixture is sealed in a Teflon-lined autoclave and heated in an oven at a temperature typically ranging from 150 °C to 200 °C for 12 to 48 hours.[13]

• Cooling and Collection: After the reaction, the autoclave is cooled to room temperature. The solid product is collected by centrifugation or filtration.

• Washing and Drying: The product is washed several times with deionized water and ethanol to remove any remaining reactants and byproducts, and then dried in an oven.

Quantitative Data Summary

The following tables summarize key quantitative data from representative synthesis protocols.

Table 1: Synthesis Parameters and Resulting Particle Sizes

Precursor Compound	Synthesis Method	Reagents	Temperature (°C)	Time (h)	Resulting Compound	Average Particle Size (nm)	Reference
La(NO₃)₃·6H₂O	Co-precipitation	NaOH	Room Temp.	2	La(OH)₃	41-47	[10]
La(OH)₃	Calcination	-	600	2	La₂O₃	-	[11]
La(OH)₃	Calcination	-	900	4-5	La₂O₃	-	[2]
La(NO₃)₃·nH₂O	Hydrothermal	KOH	150-200	12-48	La(OH)₃ Nanorods	6-15 (width), 200-400 (length)	[14]

Table 2: Physical Properties of Lanthanum-Derived Nanomaterials

Compound	Crystal Structure	Lattice Constants (Å)	Surface Area (BET)	Reference
La(OH)₃	Hexagonal	a = 6.547, c = 3.854	-	[1]
La₂O₃	Hexagonal	a = 3.945, c = 6.151	Lower from oxalate precursor	[2][15]

Visualized Workflows and Pathways

General Synthesis Workflow

The following diagram illustrates the general workflow for synthesizing lanthanide compounds from a lanthanum salt precursor.

Caption: General workflow for lanthanide compound synthesis.

Signaling Pathway in Vascular Calcification

Lanthanum compounds have been shown to influence signaling pathways involved in disease. The diagram below illustrates the proposed mechanism by which lanthanum hydroxide mitigates vascular calcification in chronic kidney disease.

Caption: Lanthanum hydroxide's role in vascular calcification.

References

• 1. Lanthanum hydroxide - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Lanthanum: Properties and Applications [stanfordmaterials.com]
• 5. alfachemic.com [alfachemic.com]
• 6. Lanthanum - Wikipedia [en.wikipedia.org]
• 7. The Pharmacological Effect and Mechanism of Lanthanum Hydroxide on Vascular Calcification Caused by Chronic Renal Failure Hyperphosphatemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The Pharmacological Effect and Mechanism of Lanthanum Hydroxide on Vascular Calcification Caused by Chronic Renal Failure Hyperphosphatemia - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Lanthanides-Substituted Hydroxyapatite for Biomedical Applications [mdpi.com]
• 10. mocedes.org [mocedes.org]
• 11. Synthesis of lanthanum hydroxide and lanthanum oxide nanoparticles by sonochemical method [inis.iaea.org]
• 12. scribd.com [scribd.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. Lanthanide oxides: preparation and ageing - Journal of the Chemical Society, Dalton Transactions (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols: Use of Lanthanum Hydroxide in Specialty Glass and Ceramics

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the utilization of lanthanum hydroxide in the formulation of specialty glass and ceramics. Lanthanum compounds are critical additives for enhancing the performance characteristics of these materials, including their optical, mechanical, and chemical properties. While lanthanum is typically incorporated as lanthanum oxide (La₂O₃), lanthanum hydroxide (La(OH)₃) serves as a common and effective precursor. These notes detail the synthesis of lanthanum hydroxide and its subsequent application in the production of advanced materials.

Application in Specialty Glass

Lanthanum oxide, often derived from lanthanum hydroxide, is a key component in the manufacture of high-performance optical glasses. Its incorporation leads to a desirable combination of a high refractive index and low dispersion, crucial for applications such as camera and telescope lenses. Furthermore, it enhances the chemical durability, particularly alkali resistance, and improves the mechanical properties of the glass.[1][2][3]

Key Benefits of Lanthanum in Glass:

• Optical Properties: Increases refractive index while minimizing chromatic aberration (low dispersion).[1] It is also used in infrared-absorbing glasses.[1]

• Chemical Durability: Significantly improves resistance to alkali attack.[1]

• Mechanical Properties: Enhances density and microhardness, leading to more robust and scratch-resistant glass.[1]

• Thermal Stability: Raises the glass transition temperature, making the glass suitable for high-temperature applications.[1]

Quantitative Effects of Lanthanum Oxide on Glass Properties

The addition of lanthanum oxide to various glass systems results in measurable changes to their physical and optical properties. The following tables summarize these effects based on reported data.

Glass System	Lanthanum Oxide Content (mol%)	Density (g/cm³)	Refractive Index (n_D)	Abbe Number (ν_D)	Glass Transition Temperature (°C)	Reference
Zinc Borotellurite	1	4.85	2.15	-	-	--INVALID-LINK--
Zinc Borotellurite	2	4.88	2.14	-	-	--INVALID-LINK--
Zinc Borotellurite	3	4.91	2.13	-	-	--INVALID-LINK--
Zinc Borotellurite	4	4.95	2.12	-	-	--INVALID-LINK--
Zinc Borotellurite	5	4.98	2.11	-	-	--INVALID-LINK--
La₂O₃–Al₂O₃–B₂O₃–SiO₂	27	3.85 - 4.15	1.709 - 1.740	~57	685 - 698	--INVALID-LINK--
BaO–La₂O₃–B₂O₃	Variable	-	~1.60	~60	-	--INVALID-LINK--

Experimental Protocols: Specialty Glass Production

The most prevalent method for incorporating lanthanum into specialty glass is the melt-quenching technique.[1] Lanthanum hydroxide is typically used as a precursor, which converts to lanthanum oxide at high temperatures.

Protocol 1: Synthesis of Lanthanum Hydroxide Precursor via Precipitation

This protocol details the synthesis of lanthanum hydroxide from a lanthanum salt solution.

• Materials: Lanthanum nitrate hexahydrate (La(NO₃)₃·6H₂O), Ammonia solution (NH₄OH), Deionized water.

• Procedure:

  • Prepare a 0.04 M solution of lanthanum nitrate by dissolving the appropriate amount in deionized water with continuous stirring for 3 hours.

  • Slowly add a 2 M ammonia solution dropwise to the lanthanum nitrate solution while stirring vigorously.

  • Continue adding the ammonia solution until the pH of the mixture reaches approximately 10, resulting in the formation of a gel-like precipitate of lanthanum hydroxide.

  • Continue stirring the precipitate for an additional 3 hours to ensure complete reaction.

  • Filter the precipitate and wash it thoroughly with deionized water to remove any unreacted salts.

  • Dry the resulting lanthanum hydroxide powder in air.

Protocol 2: Fabrication of Lanthanum-Doped Specialty Glass via Melt-Quenching

This protocol describes the incorporation of the lanthanum hydroxide precursor into a glass matrix.

• Materials: Lanthanum hydroxide (prepared as above), Glass-forming agents (e.g., SiO₂, B₂O₃, Al₂O₃), Crucible (e.g., platinum or alumina).

• Procedure:

  • Thoroughly mix the dried lanthanum hydroxide powder with the other glass-forming raw materials in the desired proportions.

  • Transfer the mixture to a high-temperature crucible.

  • Heat the crucible in a furnace to a high temperature (typically 1200-1550°C, depending on the glass composition) to melt the components. During this step, the lanthanum hydroxide will decompose into lanthanum oxide.

  • Hold the molten mixture at the peak temperature for a sufficient time to ensure homogeneity.

  • Rapidly cool (quench) the molten glass to below its glass transition temperature to form a solid, amorphous glass. This can be done by pouring the melt onto a steel plate or into a mold.

  • Anneal the resulting glass by heating it to its glass transition temperature and then slowly cooling it to room temperature to relieve internal stresses.

Experimental workflow for lanthanum glass production.

Application in Specialty Ceramics

In the field of advanced ceramics, lanthanum compounds are utilized to enhance various properties such as thermal stability, mechanical strength, and electrical characteristics.[4][5] Lanthanum hydroxide is a versatile precursor for synthesizing a range of lanthanum-containing ceramics, including lanthanum aluminates and doped perovskites.

Key Benefits of Lanthanum in Ceramics:

• Sintering Aid: Promotes densification at lower temperatures.

• Improved Mechanical Properties: Increases hardness and resistance to thermal shock.[4]

• Enhanced Electrical Properties: Can be used to modify dielectric and piezoelectric properties.[5]

• Thermal Stability: Contributes to the formation of ceramics with high thermal stability.[4]

Quantitative Effects of Lanthanum on Ceramic Properties

The introduction of lanthanum can significantly alter the crystal structure and properties of ceramic materials.

Ceramic System	Lanthanum Additive/Dopant	Sintering Temperature (°C)	Effect on Grain Size	Effect on Crystal Structure	Key Property Enhancement	Reference
Low-plasticity clay	5 wt.% La₂O₃	-	-	Reduces the number of crystalline phases	High acid and alkali resistance, increased strength	--INVALID-LINK--
Crystalline glaze	1.0g increments of La₂O₃ in 100g base	1093	Shrinks crystal size	-	Alters crystal color and shape, increases glaze opacity	--INVALID-LINK--
Vanadium-titanium slag	9 wt.% La	-	Decreased crystallite size	Increased lattice strain in orthopyroxene-like structure	Enhanced far-infrared emissivity	--INVALID-LINK--

Experimental Protocols: Specialty Ceramic Production

Lanthanum hydroxide is a key precursor in wet-chemical synthesis routes for advanced ceramics, such as co-precipitation, which allows for excellent control over stoichiometry and particle morphology.

Protocol 3: Synthesis of Lanthanum-Doped Ceramic Powder via Co-Precipitation

This protocol describes the synthesis of a lanthanum-strontium manganite powder, a type of perovskite ceramic.

• Materials: Lanthanum nitrate (La(NO₃)₃), Strontium nitrate (Sr(NO₃)₂), Manganese chloride (MnCl₂), Sodium hydroxide (NaOH), Deionized water, Tetramethylammonium hydroxide.

• Procedure:

  • Prepare separate 0.5 M aqueous solutions of the precursor salts: La(NO₃)₃, Sr(NO₃)₂, and MnCl₂.

  • Mix the precursor solutions in the desired stoichiometric ratio.

  • Add a 1 M aqueous solution of NaOH dropwise to the mixed precursor solution while stirring until a pH of approximately 13.5 is reached, causing the co-precipitation of the metal hydroxides.

  • Age the resulting precipitate for 3 hours at room temperature with continuous stirring.

  • Separate the solid phase by centrifugation.

  • Wash the precipitate repeatedly with a pH 14.5 aqueous solution of tetramethylammonium hydroxide to remove residual reactants.

  • Dry the powder.

  • Calcined the dried powder at elevated temperatures (e.g., 600-1000°C) to form the final perovskite ceramic phase.

Workflow for co-precipitation synthesis of ceramics.

Role of Lanthanum Hydroxide Decomposition

A critical aspect of using lanthanum hydroxide as a precursor is its thermal decomposition. Understanding this process is essential for controlling the final properties of the glass or ceramic. Lanthanum hydroxide decomposes in a two-step process: first to lanthanum oxyhydroxide (LaOOH) and then to lanthanum oxide (La₂O₃).[6][7][8]

• Step 1: La(OH)₃ → LaOOH + H₂O (at ~330°C)[6][7]

• Step 2: 2LaOOH → La₂O₃ + H₂O (at ~500°C)[6]

The precise temperatures can vary depending on factors such as heating rate and atmospheric conditions. This in-situ formation of highly reactive, nano-sized lanthanum oxide particles can facilitate its homogeneous incorporation into the glass or ceramic matrix.

Thermal decomposition pathway of lanthanum hydroxide.

References

• 1. Lanthanum Oxide in Glass Production: Key Benefits and Applications [stanfordmaterials.com]
• 2. Lanthanum and Barium in Glass-Forming Systems - Society of Glass Technology [sgt.org]
• 3. Glass - Wikipedia [en.wikipedia.org]
• 4. nbinno.com [nbinno.com]
• 5. nbinno.com [nbinno.com]
• 6. sizemat2.igic.bas.bg [sizemat2.igic.bas.bg]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for the Co-precipitation Synthesis of Lanthanum Hydroxide

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the synthesis of lanthanum hydroxide [La(OH)₃] nanoparticles via the co-precipitation method. This method is widely recognized for its simplicity, cost-effectiveness, and ability to produce nanoparticles with a high degree of purity and controllable particle size.

Application Notes

Lanthanum hydroxide nanoparticles are of significant interest in various fields, including catalysis and biomedicine. In the context of drug development, lanthanum-based compounds are primarily investigated for their efficacy as phosphate binders. Hyperphosphatemia, a condition characterized by elevated phosphate levels in the blood, is a common and serious complication of chronic kidney disease. Lanthanum ions (La³⁺) exhibit a high affinity for phosphate ions, forming insoluble lanthanum phosphate (LaPO₄) in the gastrointestinal tract. This prevents the absorption of dietary phosphate into the bloodstream, thereby helping to manage hyperphosphatemia.[1][2] The use of lanthanum carbonate as a phosphate-binding drug is well-established.[1][2]

The synthesis of lanthanum hydroxide nanoparticles is a critical first step, as it can be subsequently calcined to produce lanthanum oxide (La₂O₃) or used directly in various applications. The co-precipitation method offers a robust and scalable approach to produce these materials with desired characteristics.

Quantitative Data Presentation

The following tables summarize quantitative data from various studies on the co-precipitation synthesis of lanthanum hydroxide and its subsequent conversion to lanthanum oxide.

Table 1: Synthesis Parameters for Lanthanum Hydroxide via Co-precipitation

Lanthanum Precursor	Precipitating Agent	Molar Concentration (Precursor)	Molar Concentration (Precipitant)	pH	Temperature	Reference
Lanthanum Nitrate Hexahydrate	Sodium Hydroxide	0.1 M	0.3 M	-	Room Temperature	[3]
Lanthanum Nitrate	Ammonia	-	-	9.8	-	[4]
Lanthanum Nitrate	Sodium Hydroxide	-	1 M	-	90 °C	[4]

Table 2: Characterization of Lanthanum Hydroxide and Lanthanum Oxide Nanoparticles

Material	Synthesis Method	Particle/Crystallite Size	Morphology	BET Surface Area	Reference
La(OH)₃	Co-precipitation	~15 nm (diameter), 120-200 nm (length)	Nanorods	-	[5]
La(OH)₃	Hydrothermal	40-60 nm (diameter), 400-600 nm (length)	Nanorods	-
La(OH)₃	Precipitation	15-20 nm	-	102.5 m²/g	[6]
La₂O₃ (from La(OH)₃)	Co-precipitation & Calcination	41-47 nm	Hexagonal	-	[3]
La₂O₃ (from La(OH)₃)	Precipitation & Calcination	30-40 nm	-	-	[6]
La₂O₃ (from Monazite)	Precipitation & Calcination	5.69 nm	Hexagonal	-	[4]

Experimental Protocols

This section provides a detailed, harmonized protocol for the synthesis of lanthanum hydroxide nanoparticles using the co-precipitation method, based on common practices found in the literature.

Protocol 1: Co-precipitation Synthesis of Lanthanum Hydroxide Nanoparticles

1. Materials:

• Lanthanum (III) nitrate hexahydrate (La(NO₃)₃·6H₂O)

• Sodium hydroxide (NaOH)

• Deionized water

• Ethanol

2. Equipment:

• Beakers

• Magnetic stirrer and stir bar

• Burette or dropping funnel

• Centrifuge and centrifuge tubes

• Oven

3. Procedure:

• Preparation of Precursor Solution:

  • Prepare a 0.1 M solution of lanthanum nitrate hexahydrate by dissolving the appropriate amount in deionized water in a beaker.

  • Stir the solution continuously until the salt is fully dissolved.

• Preparation of Precipitating Agent Solution:

  • Prepare a 0.3 M solution of sodium hydroxide in deionized water.

• Precipitation:

  • Place the beaker containing the lanthanum nitrate solution on a magnetic stirrer and stir vigorously at room temperature.

  • Slowly add the sodium hydroxide solution dropwise to the lanthanum nitrate solution using a burette or dropping funnel.

  • A white precipitate of lanthanum hydroxide will form. Continue adding the NaOH solution until the reaction is complete.

• Aging of the Precipitate:

  • Allow the solution containing the precipitate to stir for an additional 1-2 hours at room temperature. This aging step helps in the formation of more uniform particles.

• Washing the Precipitate:

  • Separate the precipitate from the solution by centrifugation.

  • Discard the supernatant and resuspend the precipitate in deionized water.

  • Repeat the washing process with deionized water several times to remove any unreacted salts and byproducts.

  • Perform a final wash with ethanol.

• Drying:

  • After the final wash, collect the precipitate and dry it in an oven at 60-80°C for several hours until a fine white powder is obtained.

Protocol 2: Calcination of Lanthanum Hydroxide to Lanthanum Oxide (Optional)

1. Materials:

• Dried lanthanum hydroxide powder

2. Equipment:

• Crucible

• Muffle furnace

3. Procedure:

• Place the dried lanthanum hydroxide powder in a crucible.

• Transfer the crucible to a muffle furnace.

• Heat the powder to a temperature between 600°C and 900°C for 2-4 hours. The calcination process decomposes the lanthanum hydroxide into lanthanum oxide.

• Allow the furnace to cool down to room temperature before retrieving the lanthanum oxide powder.

Visualizations

The following diagrams illustrate the experimental workflow and the mechanism of action of lanthanum-based phosphate binders.

Caption: Experimental workflow for lanthanum hydroxide synthesis.

References

• 1. Lanthanum Carbonate - A New Phosphate Binding Drug in Advanced Renal Failure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Lanthanum Carbonate - A New Phosphate Binding Drug in Advanced Renal Failure. - National Genomics Data Center (CNCB-NGDC) [ngdc.cncb.ac.cn]
• 3. researchpublish.com [researchpublish.com]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis, characterization and photoluminescence of lanthanum hydroxide nanorods by a simple route at room temperature - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. scribd.com [scribd.com]

Technical Notes & Optimization

Optimizing pH for lanthanum hydroxide phosphate adsorption

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on phosphate adsorption using lanthanum hydroxide.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for phosphate adsorption onto lanthanum hydroxide?

The optimal pH for phosphate adsorption by lanthanum-based materials generally falls within the acidic to neutral range, typically between pH 3.0 and 7.0.[1][2][3][4] The maximum adsorption capacity is often observed under acidic conditions. For instance, one study reported a maximum removal efficiency of 99.06% at pH 3.0 for a lanthanum-modified biochar.[1] However, high efficiency is often maintained up to a pH of 8.0 or 9.0.[5][6][7] Adsorption capacity tends to decrease significantly as the solution becomes more alkaline.[8]

Q2: Why is pH so critical for the adsorption process?

The pH of the solution is a critical factor because it influences two key aspects of the adsorption system:

• Surface Charge of Lanthanum Hydroxide: The surface of lanthanum hydroxide is protonated (positively charged) at pH values below its point of zero charge (pHpzc), which is approximately 9.5.[1][9] This positive charge promotes electrostatic attraction with negatively charged phosphate ions.[8][10]

• Speciation of Phosphate: Phosphate exists in different ionic forms in solution depending on the pH.[11][12] The dominant species are H₂PO₄⁻ in acidic to neutral conditions (pH 2.1-7.2) and HPO₄²⁻ in more alkaline conditions (pH 7.2-12.3).[11] The interaction between the charged adsorbent surface and the specific phosphate species present dictates the efficiency of the adsorption process.

Q3: What are the primary mechanisms driving phosphate adsorption on lanthanum hydroxide?

The removal of phosphate by lanthanum hydroxide is governed by a combination of mechanisms:

• Ligand Exchange: This is a dominant mechanism where hydroxyl groups (-OH) on the surface of lanthanum hydroxide are directly replaced by phosphate ions, forming stable inner-sphere complexes (La-O-P).[6][7][13]

• Electrostatic Attraction: In acidic to neutral solutions (pH < 9.5), the positively charged surface of La(OH)₃ attracts the negatively charged phosphate anions (H₂PO₄⁻ and HPO₄²⁻).[1][8][10]

• Surface Complexation: Phosphate ions form various surface complexes with the lanthanum hydroxide. The specific configuration of these complexes (e.g., bidentate mononuclear or bidentate binuclear) depends on the pH and phosphate loading.[5][14]

Q4: How do I determine the point of zero charge (pHpzc) for my specific lanthanum-based adsorbent?

The pHpzc can be determined experimentally using the pH drift method. This involves preparing a series of solutions with a range of initial pH values (e.g., from 2 to 12). A fixed amount of the adsorbent is added to each solution. The suspensions are then agitated until equilibrium is reached (typically 24-48 hours). The final pH of each solution is measured and plotted against the initial pH. The point where the curve crosses the y=x line (i.e., where the initial pH equals the final pH) is the pHpzc.

Troubleshooting Guide

Problem: Low phosphate removal efficiency.

• Possible Cause 1: Suboptimal pH.

  • Solution: Verify the pH of your solution. The optimal range is typically acidic to neutral (pH 3-7). Adjust the pH of your phosphate solution using dilute HCl or NaOH before adding the adsorbent. Conduct a pH optimization study by testing a range of pH values to find the ideal condition for your specific material and experimental setup.[2]

• Possible Cause 2: Insufficient Adsorbent Dose.

  • Solution: The amount of adsorbent may be insufficient for the concentration of phosphate in the solution. Increase the adsorbent dosage and repeat the experiment. It is recommended to perform a dosage optimization experiment to find the most efficient mass of adsorbent.

• Possible Cause 3: Inadequate Contact Time.

  • Solution: The adsorption process may not have reached equilibrium. Increase the agitation time. Perform a kinetic study by taking samples at various time intervals (e.g., 5, 15, 30, 60, 120, 240 minutes) to determine the time required to reach equilibrium.[15]

Problem: Inconsistent or non-reproducible results.

• Possible Cause 1: Poor pH Buffering.

  • Solution: The pH of the solution can change during the adsorption process. Monitor the pH at the beginning and end of the experiment. If a significant drift is observed, consider using a suitable buffer solution that does not interfere with the adsorption process.

• Possible Cause 2: Presence of Competing Ions.

  • Solution: Other anions in your solution (e.g., carbonate, sulfate, acetate) can compete with phosphate for active adsorption sites.[6] If possible, conduct experiments in deionized water to establish a baseline. If working with complex matrices, be aware that the presence of other ions may reduce the observed phosphate adsorption capacity.

Data Presentation

Table 1: Effect of pH on the Phosphate Adsorption Capacity of Various Lanthanum-Based Adsorbents

Adsorbent Material	Optimal pH	Maximum Adsorption Capacity (mg P/g)	Reference
Lanthanum Hydroxide	4.0	122.0	[6]
Lanthanum Hydroxide	8.0	109.9	[6]
Mesoporous La(OH)₃ (MLHO)	Not Specified	109.41	[16][17]
La/Al-Hydroxide Composite (LAH)	4.0	76.3	[7]
La/Al-Hydroxide Composite (LAH)	8.5	45.3	[7]
La-modified Sludge Biochar (La-SBBC)	3.0	152.77	[1]
Lanthanum Carbonate (La₂(CO₃)₃)	2.9	106.6	[4]

Table 2: Predominant Phosphate and Lanthanum Species at Different pH Values

pH Range	Dominant Phosphate Species	Dominant Lanthanum Species on Surface	Primary Interaction	Reference
< 6.5	H₂PO₄⁻	La³⁺, La(OH)₂⁺ (Positively Charged)	Electrostatic Attraction & Ligand Exchange	[11]
6.5 - 9.0	H₂PO₄⁻ / HPO₄²⁻	La(OH)₂⁺, La(OH)₃ (Positively Charged)	Ligand Exchange & Surface Complexation	[5][11][18]
> 9.5	HPO₄²⁻ / PO₄³⁻	La(OH)₄⁻ (Negatively Charged)	Ligand Exchange (Repulsion reduces efficiency)	[11]

Experimental Protocols

Protocol: Batch Adsorption Experiment for pH Optimization

This protocol outlines the steps to determine the effect of pH on phosphate adsorption by lanthanum hydroxide.

• Preparation of Stock Solution: Prepare a 1000 mg/L phosphate stock solution by dissolving an appropriate amount of potassium dihydrogen phosphate (KH₂PO₄) in deionized water.

• Preparation of Working Solutions: Prepare a series of 100 mL working solutions with a specific initial phosphate concentration (e.g., 50 mg/L) from the stock solution.

• pH Adjustment: Adjust the pH of each working solution to a desired value (e.g., 3, 4, 5, 6, 7, 8, 9, 10) using 0.1 M HCl or 0.1 M NaOH.

• Adsorbent Addition: Add a pre-determined mass of lanthanum hydroxide adsorbent (e.g., 0.1 g) to each 100 mL flask.

• Agitation: Place the flasks in a shaker and agitate at a constant speed (e.g., 150 rpm) and constant temperature (e.g., 25°C) for a sufficient time to ensure equilibrium is reached (e.g., 24 hours, determined from prior kinetic studies).

• Separation: After agitation, separate the adsorbent from the solution by centrifugation or filtration (e.g., using a 0.45 µm syringe filter).

• Analysis: Measure the final phosphate concentration in the supernatant/filtrate using a suitable analytical method, such as the molybdenum blue method with a UV-Vis spectrophotometer.

• Calculation: Calculate the amount of phosphate adsorbed per unit mass of adsorbent (qₑ, in mg/g) using the following equation: qₑ = (C₀ - Cₑ) * V / m Where:

  • C₀ = Initial phosphate concentration (mg/L)

  • Cₑ = Equilibrium phosphate concentration (mg/L)

  • V = Volume of the solution (L)

  • m = Mass of the adsorbent (g)

• Data Plotting: Plot the calculated qₑ values against the initial pH to identify the optimal pH for adsorption.

Visualizations

References

• 1. Capacity and Mechanisms of Phosphate Adsorption on Lanthanum-Modified Dewatered Sludge-Based Biochar | MDPI [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Frontiers | Adsorption of Phosphate by Surface Precipitation on Lanthanum Carbonate Through In Situ Anion Substitution Reactions [frontiersin.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Lanthanum hydroxide showed best application potential in La-based materials based on its stable phosphate adsorption properties in complex water environments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Phosphate adsorption from aqueous solution by lanthanum-iron hydroxide loaded with expanded graphite - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. pubs.acs.org [pubs.acs.org]
• 13. deswater.com [deswater.com]
• 14. Removal Mechanisms of Phosphate by Lanthanum Hydroxide Nanorods: Investigations using EXAFS, ATR-FTIR, DFT, and Surface Complexation Modeling Approaches - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. Synthesis of mesoporous lanthanum hydroxide with enhanced adsorption performance for phosphate removal - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 17. Synthesis of mesoporous lanthanum hydroxide with enhanced adsorption performance for phosphate removal - RSC Advances (RSC Publishing) DOI:10.1039/C9RA00895K [pubs.rsc.org]
• 18. researchgate.net [researchgate.net]

Technical Support Center: Lanthanum Hydroxide Synthesis

Welcome to the technical support center for lanthanum hydroxide synthesis. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to the challenges encountered during the scaling up of lanthanum hydroxide production.

Troubleshooting Guides

This section provides solutions to common problems encountered during the synthesis of lanthanum hydroxide, particularly during scale-up operations.

Problem ID	Issue	Potential Causes	Recommended Solutions
LH-TS-001	Low Yield	Incomplete precipitation due to improper pH control.	Ensure the pH is maintained above 9 for the complete precipitation of La(OH)₃.[1][2] Use a calibrated pH meter and add the precipitating agent (e.g., ammonia, NaOH) dropwise with vigorous stirring.
Loss of material during filtration and washing.	Use a finer filter paper or a centrifuge for better solid recovery. Minimize the washing volume while ensuring the removal of impurities.
Formation of soluble lanthanum complexes.	Avoid a large excess of the precipitating agent, which can lead to the formation of soluble hydroxo complexes.
LH-TS-002	Product Contamination (e.g., Carbonates)	Absorption of atmospheric CO₂.[3][4]	Conduct the synthesis and drying steps under an inert atmosphere (e.g., nitrogen or argon).[3] Use freshly boiled deionized water to minimize dissolved CO₂.
Impurities in starting materials.	Use high-purity lanthanum salts (e.g., lanthanum nitrate or chloride) and precipitants.
LH-TS-003	Poorly Crystalline or Amorphous Product	Low reaction temperature or insufficient aging time.	Increase the reaction temperature or prolong the aging time to promote crystal growth. Hydrothermal methods can improve crystallinity.[5][6]
Rapid precipitation.	Slow down the addition rate of the precipitating agent to allow for controlled crystal formation.
LH-TS-004	Wide Particle Size Distribution and Agglomeration	Inhomogeneous mixing and localized high supersaturation.	Improve stirring efficiency. Use a baffled reactor for better mixing during scale-up. Sonochemical methods can also help in obtaining uniform nanoparticles.[7]
High concentration of reactants.	Lower the concentration of the lanthanum salt solution.[7]
Inadequate drying method.	Use freeze-drying or spray-drying to minimize agglomeration compared to conventional oven drying.
LH-TS-005	Difficulty in Filtration	Formation of a gel-like precipitate.[8]	Age the precipitate in the mother liquor to increase particle size. Adding a small amount of a flocculant can also aid in filtration.
Clogging of filter media.	Use a larger filter area or a filter press for scaled-up batches. Consider centrifugation as an alternative to filtration.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for precipitating lanthanum hydroxide?

A1: The optimal pH for the precipitation of lanthanum hydroxide is generally above 9.[1][2] As the pH increases, the concentration of free La³⁺ ions decreases, leading to the formation of La(OH)₃. At a pH greater than 9, lanthanum precipitates as a hydroxide.[2]

Q2: How can I control the particle size and morphology of lanthanum hydroxide during synthesis?

A2: Several factors influence the particle size and morphology:

• Synthesis Method: Hydrothermal methods can produce nanorods or nanowires.[5][6] Sonochemical synthesis can yield nanoparticles with a more uniform size distribution.[7]

• Precursors and Solvents: The choice of lanthanum salt and precipitating agent (e.g., NaOH, KOH, ammonia) can affect the resulting morphology, leading to structures like elliptical nanoparticles or octahedral rods.[9][10]

• Temperature and Time: Higher reaction temperatures and longer aging times generally lead to larger, more crystalline particles.[5]

• Additives: Surfactants can be used to control particle growth and prevent agglomeration.

Q3: My lanthanum hydroxide product readily forms carbonates upon exposure to air. How can this be prevented?

A3: Lanthanum hydroxide has a high affinity for atmospheric carbon dioxide, leading to the formation of lanthanum carbonate or oxycarbonate.[3][4] To prevent this, it is crucial to work under a CO₂-free atmosphere (e.g., nitrogen or argon).[3] Using deaerated (boiled) water for solutions can also minimize carbonate formation. Storing the final product in a tightly sealed container under an inert atmosphere is recommended.

Q4: What are the key differences between precipitation and hydrothermal methods for lanthanum hydroxide synthesis?

A4:

• Precipitation: This is a common and straightforward method where an alkali is added to a lanthanum salt solution to precipitate La(OH)₃.[1][8] It is typically performed at room temperature and can produce a gel-like precipitate.[8]

• Hydrothermal Synthesis: This method involves heating the reaction mixture in a sealed vessel (autoclave). It generally results in a product with higher crystallinity and more defined morphologies, such as nanorods.[5][6]

Q5: During scale-up, I'm observing significant batch-to-batch variability. What are the likely causes?

A5: Batch-to-batch variability during scale-up often stems from challenges in maintaining consistent process parameters. Key factors to monitor and control include:

• Mixing and Mass Transfer: In larger reactors, inefficient mixing can lead to localized pH and concentration gradients, affecting nucleation and growth.

• Temperature Control: Maintaining a uniform temperature throughout a large reaction vessel can be challenging and can impact kinetics and crystallinity.

• Addition Rates: The rate of addition of the precipitating agent relative to the total volume needs to be carefully controlled to ensure consistent supersaturation levels.

Experimental Protocols

Protocol 1: Precipitation of Lanthanum Hydroxide

This protocol describes a standard laboratory-scale precipitation method.

• Preparation of Solutions:

  • Prepare a 0.1 M solution of Lanthanum (III) Nitrate Hexahydrate (La(NO₃)₃·6H₂O) in deionized water.

  • Prepare a 1 M solution of Sodium Hydroxide (NaOH) in deionized water.

• Precipitation:

  • Place the lanthanum nitrate solution in a beaker with a magnetic stirrer.

  • Slowly add the NaOH solution dropwise to the lanthanum nitrate solution while stirring vigorously.

  • Monitor the pH of the solution continuously. Continue adding NaOH until the pH reaches and stabilizes at approximately 10.

  • A white, gel-like precipitate of lanthanum hydroxide will form.[8]

• Aging and Washing:

  • Continue stirring the suspension for 1-2 hours at room temperature to age the precipitate.

  • Stop stirring and allow the precipitate to settle.

  • Decant the supernatant and wash the precipitate several times with deionized water to remove residual ions. Centrifugation can be used to facilitate the separation.

• Drying:

  • Dry the washed precipitate in a vacuum oven at 80°C overnight to obtain the final lanthanum hydroxide powder.

Protocol 2: Hydrothermal Synthesis of Lanthanum Hydroxide Nanorods

This protocol is adapted for producing crystalline nanostructures.[5][6]

• Preparation of Precursor Gel:

  • Prepare a lanthanum hydroxide gel as described in Protocol 1 (Steps 1 and 2).

• Hydrothermal Treatment:

  • Transfer the prepared gel into a Teflon-lined stainless-steel autoclave.

  • Seal the autoclave and place it in an oven.

  • Heat the autoclave to 150°C and maintain this temperature for 24 hours.

• Cooling and Collection:

  • Allow the autoclave to cool down to room temperature naturally.

  • Collect the product by filtration or centrifugation.

• Washing and Drying:

  • Wash the collected product with deionized water and then with ethanol.

  • Dry the final product in a vacuum oven at 60°C for 12 hours.

Data Presentation

Table 1: Effect of pH on Lanthanum Species in Aqueous Solution

pH	Predominant Lanthanum Species	Physical State
< 6.25	La³⁺ (aq)	Soluble
6.5 - 9	La₂(CO₃)₃ (s) (in presence of carbonate)	Precipitate
> 9	La(OH)₃ (s)	Precipitate

Data adapted from chemical equilibrium modeling studies.[2]

Table 2: Influence of Synthesis Method on Particle Morphology

Synthesis Method	Precipitating Agent	Temperature	Resulting Morphology	Reference
Precipitation	Ammonia	Room Temp.	Gel-like precipitate	[8]
Hydrothermal	KOH	150-200°C	Nanowires, Nanorods	[5][9][10]
Sonochemical	NaOH	Room Temp.	Nanoparticles	[7]

Visualizations

Caption: Comparative workflow of precipitation and hydrothermal synthesis methods for lanthanum hydroxide.

Caption: Key parameters influencing the final properties of synthesized lanthanum hydroxide.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Lanthanum - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis of lanthanum hydroxide and lanthanum oxide nanoparticles by sonochemical method [inis.iaea.org]
• 8. Lanthanum hydroxide - Wikipedia [en.wikipedia.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Preventing carbonate formation during lanthanum hydroxide synthesis

Welcome to the Technical Support Center for Lanthanum Hydroxide Synthesis. This resource is designed for researchers, scientists, and drug development professionals to provide guidance and troubleshooting for the preparation of high-purity lanthanum hydroxide, with a primary focus on preventing the common issue of carbonate formation.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of carbonate formation during lanthanum hydroxide synthesis?

A1: The primary cause of carbonate contamination is the reaction of lanthanum hydroxide with carbon dioxide (CO₂). This can occur in two main ways:

• From dissolved CO₂ in reagents: The water and base solutions used in the synthesis can absorb CO₂ from the atmosphere, which then reacts with the lanthanum ions.

• From atmospheric exposure: The lanthanum hydroxide precipitate is highly susceptible to reacting with atmospheric CO₂ during the reaction, filtration, and drying steps.[1][2][3]

Q2: How can I detect the presence of carbonate impurities in my lanthanum hydroxide product?

A2: Several analytical techniques can be used to detect and quantify carbonate impurities:

• X-Ray Diffraction (XRD): This is a powerful technique to identify the crystalline phases present in your sample. Lanthanum hydroxide, lanthanum carbonate, and lanthanum hydroxycarbonate have distinct diffraction patterns. Quantitative analysis can be performed using methods like Rietveld refinement.[4]

• Thermogravimetric Analysis (TGA): TGA can distinguish between the decomposition of lanthanum hydroxide and the decomposition of carbonate species, which occur at different temperatures.[1][5]

• Fourier-Transform Infrared Spectroscopy (FTIR): The carbonate ion (CO₃²⁻) has characteristic absorption bands in the IR spectrum, which are absent in pure lanthanum hydroxide.

Q3: What is the ideal pH for precipitating lanthanum hydroxide to minimize carbonate formation?

A3: To selectively precipitate lanthanum hydroxide, a pH greater than 9 is recommended. In the presence of carbonate ions, lanthanum carbonate can begin to precipitate at a pH above 6.25. Therefore, maintaining a high pH helps to favor the formation of the hydroxide over the carbonate.

Q4: Can the choice of precipitating agent affect carbonate contamination?

A4: Yes, the choice of base is crucial. Using carbonate-based precipitating agents like sodium carbonate or ammonium carbonate will directly introduce carbonate ions and lead to the formation of lanthanum carbonate. For the synthesis of pure lanthanum hydroxide, non-carbonate bases such as ammonia solution or sodium hydroxide are recommended.

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Significant carbonate impurity detected by XRD or TGA.	1. CO₂ absorption from the atmosphere during synthesis. 2. Dissolved CO₂ in the water or base solution. 3. Use of a carbonate-containing precipitating agent.	1. Perform the synthesis and all subsequent handling steps under an inert atmosphere (e.g., nitrogen or argon). 2. Use freshly boiled and cooled deionized water to minimize dissolved CO₂. Purge all solutions with an inert gas before use. 3. Ensure the use of a non-carbonate base such as ammonia or sodium hydroxide.
Low yield of lanthanum hydroxide precipitate.	1. Incomplete precipitation due to incorrect pH. 2. Loss of product during washing steps.	1. Ensure the final pH of the reaction mixture is above 9 to promote complete precipitation. 2. Use centrifugation for washing and decanting the supernatant to minimize loss of fine particles.
The product is amorphous as indicated by a broad XRD pattern.	1. Precipitation was carried out at a low temperature. 2. Insufficient aging time for the precipitate.	1. Increase the reaction temperature to promote crystallinity. Hydrothermal synthesis is an effective method for producing crystalline lanthanum hydroxide.[6][7] 2. Allow the precipitate to age in the mother liquor for several hours with gentle stirring before filtration.
Inconsistent particle size and morphology.	1. Inhomogeneous mixing of reactants. 2. Fluctuations in reaction temperature or pH.	1. Add the precipitating agent dropwise to the lanthanum salt solution under vigorous and constant stirring. 2. Maintain strict control over the reaction temperature and monitor the pH throughout the addition of the base.

Experimental Protocols

Protocol 1: Co-Precipitation Method for Lanthanum Hydroxide Synthesis

This protocol describes a standard method for synthesizing lanthanum hydroxide, with steps to minimize carbonate contamination.

Materials:

• Lanthanum(III) nitrate hexahydrate (La(NO₃)₃·6H₂O)

• Ammonia solution (NH₄OH) or Sodium hydroxide (NaOH)

• Deionized water (boiled and cooled to remove dissolved CO₂)

• Ethanol

Procedure:

• Prepare a 0.1 M solution of lanthanum nitrate hexahydrate in deionized water.

• Prepare a 0.3 M solution of the chosen base (ammonia or NaOH) in deionized water.

• Slowly add the base solution dropwise to the lanthanum nitrate solution while stirring vigorously.

• Continuously monitor the pH of the mixture and stop the addition of the base once the pH reaches and stabilizes above 9.

• Allow the resulting white precipitate to age in the solution for at least 2 hours with gentle stirring to improve crystallinity.

• Separate the precipitate from the solution by centrifugation or filtration.

• Wash the precipitate several times with deionized water to remove any unreacted precursors and by-products.

• Perform a final wash with ethanol to aid in drying.

• Dry the precipitate in a vacuum oven at a low temperature (e.g., 60-80 °C) to obtain the final lanthanum hydroxide powder.

Protocol 2: Synthesis under Inert Atmosphere to Prevent Carbonate Formation

This protocol is a modification of the co-precipitation method, incorporating the use of an inert atmosphere to strictly exclude atmospheric CO₂.

Materials:

• Same as Protocol 1

• Nitrogen or Argon gas supply

• Schlenk line or glove box

Procedure:

• Set up the reaction apparatus (e.g., a three-neck flask) on a Schlenk line or inside a glove box.

• Degas the deionized water and the base solution by bubbling with nitrogen or argon for at least 30 minutes before preparing the solutions.

• Prepare the 0.1 M lanthanum nitrate and 0.3 M base solutions inside the inert atmosphere.

• Carry out the dropwise addition of the base to the lanthanum nitrate solution under a positive pressure of the inert gas.

• Perform the aging, filtration, and washing steps within the inert atmosphere. For filtration, use a Schlenk filter or a filtration setup inside the glove box.

• Dry the final product in a vacuum oven that can be backfilled with an inert gas.

Data Presentation

The following table summarizes the expected outcomes based on the synthesis conditions. The carbonate impurity levels are illustrative and can vary based on specific experimental details.

Parameter	Condition A	Condition B	Condition C
Atmosphere	Air	Air	Inert (N₂ or Ar)
Water Source	Standard Deionized	Boiled & Cooled Deionized	Degassed Deionized
Final pH	8.0	> 9.0	> 9.0
Expected Carbonate Impurity	High (>10%)	Moderate (1-5%)	Very Low (<0.5%)
Crystallinity	Moderate	Moderate to High	High

Visualizations

Experimental Workflow for Preventing Carbonate Formation

Caption: Workflow for minimizing carbonate contamination.

Chemical Pathways: Desired vs. Undesired Reactions

Caption: Competing reactions in lanthanum hydroxide synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. CN110579499A - Method for detecting lanthanum carbonate or lanthanum hydroxycarbonate impurity in preparation thereof - Google Patents [patents.google.com]
• 5. sphinxsai.com [sphinxsai.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Improving the stability and reusability of lanthanum hydroxide adsorbents

Technical Support Center: Lanthanum Hydroxide Adsorbents

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to improve the stability and reusability of lanthanum hydroxide [La(OH)₃] adsorbents during their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary advantages of using lanthanum hydroxide as an adsorbent?

Lanthanum hydroxide is a highly effective adsorbent, particularly for the removal of phosphate and arsenate from aqueous solutions.[1] Its key advantages include a high adsorption capacity, good selectivity, and excellent stability and reusability compared to other lanthanum-based materials like lanthanum carbonate.[2] For instance, one study found that after five adsorption-desorption cycles, the phosphate adsorption capacity of La(OH)₃ decreased by only 2.3%.[2]

Q2: What is the primary mechanism of adsorption for lanthanum hydroxide?

The predominant adsorption mechanism for anions like phosphate and arsenate onto lanthanum hydroxide is through the formation of inner-sphere complexes via ligand exchange.[3][4] This involves the exchange of hydroxyl groups (-OH) on the surface of the La(OH)₃ with the target anions in the solution.[1][3] Other contributing mechanisms can include electrostatic attraction and surface co-precipitation, particularly under acidic conditions.[3][4][5]

Q3: How does pH affect the adsorption performance of lanthanum hydroxide?

The solution's pH is a critical factor influencing the adsorption capacity of La(OH)₃.[2] Generally, adsorption efficiency for anions is higher in the acidic to neutral pH range (approximately 4-7).[5][6] As the pH increases into the alkaline range, the adsorption capacity tends to decrease significantly.[2][7] This is due to increased competition from hydroxide ions (OH⁻) and changes in the surface charge of the adsorbent.

Q4: Can lanthanum hydroxide adsorbents be regenerated and reused?

Yes, a key advantage of lanthanum hydroxide adsorbents is their excellent reusability.[2] They can be effectively regenerated through multiple cycles. A common method for regeneration involves washing the adsorbent with a sodium hydroxide (NaOH) solution to desorb the bound anions.[8] Studies have shown that La(OH)₃-based adsorbents can retain a high percentage of their initial adsorption capacity after several cycles. For example, a lanthanum hydroxide-modified zeolite maintained over 80% of its adsorption capacity for both ammonium and phosphate after six cycles.[8] Another study on a magnetic La(OH)₃/Fe₃O₄ nanocomposite also demonstrated good reusability.[5]

Troubleshooting Guides

This section addresses specific issues that may arise during the use of lanthanum hydroxide adsorbents.

Issue 1: Low Adsorption Capacity or Efficiency

Possible Causes & Solutions

• Suboptimal pH: The solution pH may be outside the optimal range for adsorption.

  • Solution: Adjust the pH of your solution to the optimal range for your target adsorbate, typically between pH 4 and 7 for anions like phosphate and arsenate.[1][5]

• Presence of Competing Ions: The presence of other ions can interfere with the adsorption of the target molecule. Significant interference for arsenate removal has been noted from phosphate and natural organic acids.[1][9] For phosphate removal, ions like sulfate (SO₄²⁻) and bicarbonate (HCO₃⁻) can also compete for active sites.[2]

  • Solution: If possible, pretreat the sample to remove interfering ions. If not feasible, increasing the adsorbent dosage may help compensate for the competitive effect.

• Adsorbent Deactivation: The adsorbent may have reached its maximum capacity.

  • Solution: Regenerate the adsorbent using a suitable desorption agent, such as a NaOH solution.[8]

• Incorrect Adsorbent Synthesis: The synthesis method can significantly impact the adsorbent's properties, such as surface area and crystallinity.

  • Solution: Review and optimize the synthesis protocol. Common methods include simple precipitation and hydrothermal synthesis.[1][5][10] Ensure proper control of parameters like precursor concentration, pH, temperature, and aging time.

Issue 2: Poor Reusability or Loss of Capacity After Regeneration

Possible Causes & Solutions

• Ineffective Regeneration: The chosen desorption agent or regeneration conditions may not be sufficient to fully remove the adsorbed molecules.

  • Solution: Optimize the regeneration protocol. For phosphate and arsenate, using a sodium hydroxide solution is a common practice.[8] Experiment with different concentrations of the eluent and vary the contact time to ensure complete desorption.

• Structural Instability: While generally stable, harsh regeneration conditions (e.g., very strong acids or bases) could potentially damage the adsorbent's structure over time.

  • Solution: Use the mildest effective regeneration conditions. After regeneration, ensure the adsorbent is thoroughly rinsed with deionized water to remove any residual eluent before the next adsorption cycle.

• Lanthanum Leaching: A slight loss of lanthanum from the adsorbent can occur during adsorption or desorption cycles, which can reduce the number of active sites.

  • Solution: Monitor the lanthanum concentration in the effluent. Leaching is generally low for La(OH)₃ but can be influenced by pH.[3][8] Modifying the adsorbent by loading it onto a stable support material like zeolite or biochar can enhance its stability.[4][8]

Data Presentation: Adsorption Performance

The following tables summarize quantitative data on the performance of lanthanum hydroxide adsorbents from various studies.

Table 1: Maximum Adsorption Capacities (q_max) for Phosphate and Arsenate

Adsorbent Material	Target Adsorbate	pH	q_max (mg/g)	Reference(s)
Lanthanum Hydroxide	Arsenate (As(V))	5.0	299.4	[5],[1]
Lanthanum Hydroxide	Arsenate (As(V))	9.0	192.3	[5],[1]
Lanthanum Hydroxide	Phosphate	4.0	122.0	[3]
Lanthanum Hydroxide	Phosphate	7.0	193.9	[10]
Lanthanum Hydroxide	Phosphate	8.0	109.9	[3]
Mesoporous La(OH)₃ (MLHO)	Phosphate	-	109.41 (as P)	[11],[12]
La(OH)₃/Fe₃O₄ Nanocomposite	Phosphate	4-6	83.5 (as P)	[5]
La-modified Sludge Biochar	Phosphate	3.0	152.77	[4]

Table 2: Reusability and Regeneration Efficiency

Adsorbent Material	Target Adsorbate	Number of Cycles	Regeneration Efficiency	Reference(s)
Lanthanum Hydroxide	Phosphate	5	~97.7% of initial capacity	[2]
La(OH)₃-Modified Zeolite	Ammonium & Phosphate	6	>80% of initial capacity	[8]
La-modified Sludge Biochar	Phosphate	6	76.6% of initial capacity	[4]

Experimental Protocols

Synthesis of Lanthanum Hydroxide Adsorbent via Co-Precipitation

This protocol is based on the simple precipitation method described in the literature.[1][5]

Materials:

• Lanthanum nitrate hexahydrate (La(NO₃)₃·6H₂O)

• Sodium hydroxide (NaOH) or Ammonium hydroxide (NH₄OH)

• Deionized (DI) water

Procedure:

• Prepare a solution of lanthanum nitrate by dissolving a specific amount of La(NO₃)₃·6H₂O in DI water.

• Under vigorous stirring, slowly add a NaOH or NH₄OH solution dropwise to the lanthanum nitrate solution until the pH reaches a desired level (e.g., pH 10-11).

• A white precipitate of La(OH)₃ will form. Continue stirring the suspension for a set period (e.g., 2-4 hours) to age the precipitate.

• Collect the precipitate by filtration or centrifugation.

• Wash the collected solid repeatedly with DI water until the pH of the filtrate is neutral.

• Dry the resulting lanthanum hydroxide powder in an oven at a specific temperature (e.g., 80-100 °C) for several hours until a constant weight is achieved.

• The dried powder can be ground and sieved to obtain a uniform particle size before use.

Batch Adsorption Experiment

Procedure:

• Prepare stock solutions of the target adsorbate (e.g., phosphate or arsenate) of a known concentration.

• In a series of flasks, add a fixed amount of the synthesized La(OH)₃ adsorbent (e.g., 0.5 g/L).[5][13]

• Add a specific volume of the adsorbate solution with varying initial concentrations to each flask.

• Adjust the pH of the solutions to the desired experimental value using dilute HCl or NaOH.

• Place the flasks on a shaker and agitate at a constant speed and temperature for a predetermined time to reach equilibrium (e.g., 24-36 hours).[5][13]

• After equilibration, separate the adsorbent from the solution by filtration or centrifugation.

• Analyze the supernatant for the remaining concentration of the adsorbate using an appropriate analytical technique (e.g., spectrophotometry for phosphate).

• Calculate the adsorption capacity at equilibrium (qₑ) using the formula: qₑ = (C₀ - Cₑ) * V / m where C₀ and Cₑ are the initial and equilibrium concentrations (mg/L), V is the volume of the solution (L), and m is the mass of the adsorbent (g).

Adsorption-Desorption Cycling (Reusability Test)

Procedure:

• Perform an initial adsorption experiment as described in Protocol 2.

• After adsorption, collect the spent adsorbent by filtration.

• Regenerate the adsorbent by placing it in a desorption solution (e.g., 1 M NaOH) and agitating for a specific duration (e.g., 6 hours).[8]

• Separate the adsorbent from the desorption solution.

• Wash the regenerated adsorbent thoroughly with DI water until the pH is neutral to remove any residual desorbing agent.

• Dry the adsorbent.

• Reuse the regenerated adsorbent for a new adsorption cycle with a fresh adsorbate solution.

• Repeat this process for the desired number of cycles, analyzing the adsorption capacity in each cycle to evaluate reusability.[2]

Visualizations

Caption: Workflow for Synthesis, Adsorption Testing, and Regeneration of La(OH)₃ Adsorbents.

Caption: Troubleshooting Logic for Low Adsorption Performance of Lanthanum Hydroxide.

References

• 1. Lanthanum hydroxide: a highly efficient and selective adsorbent for arsenate removal from aqueous solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Lanthanum hydroxide showed best application potential in La-based materials based on its stable phosphate adsorption properties in complex water environments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Facile Synthesis, Characterization, and Adsorption Insights of Lanthanum Oxide Nanorods | MDPI [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Redirecting [linkinghub.elsevier.com]
• 9. Lanthanum hydroxide: a highly efficient and selective adsorbent for arsenate removal from aqueous solution - ProQuest [proquest.com]
• 10. deswater.com [deswater.com]
• 11. Synthesis of mesoporous lanthanum hydroxide with enhanced adsorption performance for phosphate removal - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 12. Synthesis of mesoporous lanthanum hydroxide with enhanced adsorption performance for phosphate removal - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Troubleshooting agglomeration of lanthanum hydroxide nanoparticles

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing the common challenge of agglomeration during the synthesis and handling of lanthanum hydroxide (La(OH)₃) nanoparticles.

Troubleshooting Guides

Issue 1: My lanthanum hydroxide nanoparticles have agglomerated after synthesis. How can I redisperse them?

Answer:

Agglomeration can be categorized as either soft or hard. Soft agglomerates, held together by weaker van der Waals forces, can often be redispersed, while hard agglomerates, formed by chemical bonds, are more challenging to break apart.[1]

Recommended Solutions:

• Ultrasonication: This is the most common method for breaking up soft agglomerates. Apply high-power ultrasound to your nanoparticle suspension.[1] However, be aware that prolonged sonication can sometimes induce re-agglomeration if the particles are not properly stabilized.

• Washing with Organic Solvents: Washing the nanoparticles with anhydrous ethanol or other organic reagents can help remove surface hydroxyl groups that contribute to hard agglomeration.[1] This is particularly effective for oxide powders.[1]

• Surface Functionalization: Modifying the surface of the nanoparticles with stabilizing agents can help to redisperse them and prevent future agglomeration.

Issue 2: How can I prevent agglomeration from occurring during the synthesis of lanthanum hydroxide nanoparticles?

Answer:

Preventing agglomeration from the outset is the most effective strategy. This involves careful control of reaction parameters and the use of stabilizing agents.

Recommended Preventative Measures:

• pH Control: The pH of the reaction medium is critical. Lanthanum hydroxide precipitation typically occurs at a pH greater than 9.[2] Maintaining a pH that ensures a high zeta potential (typically > +30 mV or < -30 mV) will create electrostatic repulsion between particles, preventing them from coming together.[3][4]

• Use of Stabilizers and Capping Agents: Introducing surfactants or polymers during synthesis can prevent agglomeration. These molecules adsorb to the nanoparticle surface, providing a protective barrier.

  • Examples: Polyethylene glycol (PEG), oleic acid, and polyethyleneimine (PEI)-functionalized graphene quantum dots have been used as stabilizers for lanthanum hydroxide nanoparticles.[5][6]

• Precursor Concentration: The concentration of the lanthanum precursor can influence both nanoparticle size and agglomeration. Higher concentrations can lead to a burst of nucleation, forming many small nuclei with limited material for subsequent growth, which can sometimes result in smaller, less agglomerated particles.[7] Conversely, a lower precursor concentration may favor slower, more controlled growth, potentially leading to larger, more stable particles.[7]

• Temperature Control: Higher reaction temperatures can increase the mobility of atoms, potentially leading to increased agglomeration.[6] Lowering the reaction temperature can reduce the rate of Ostwald ripening, a process where smaller particles dissolve and redeposit onto larger ones.[3]

• Stirring and Mixing: Ensure rapid and uniform mixing of reactants to achieve homogeneous supersaturation. Inadequate mixing can lead to localized high concentrations, promoting uncontrolled growth and agglomeration.[7]

Frequently Asked Questions (FAQs)

Q1: What are the main causes of lanthanum hydroxide nanoparticle agglomeration?

A1: Nanoparticle agglomeration is primarily driven by the high surface energy of the particles. To minimize this energy, nanoparticles tend to stick together.[1] The main forces at play are:

• Van der Waals forces: Weak, short-range attractive forces between particles.[1]

• Chemical bonds: Stronger bonds that can form between particles, leading to "hard" agglomeration that is difficult to reverse.[8]

• Insufficient stabilization: Lack of a protective layer (from a capping agent or surface charge) allows particles to come into close contact and bind.

Q2: How does pH affect the stability of my lanthanum hydroxide nanoparticle suspension?

A2: The pH of the suspension determines the surface charge of the nanoparticles, which is quantified by the zeta potential. When the zeta potential is close to zero (the isoelectric point), the repulsive forces between particles are minimal, and they are most likely to agglomerate.[4][9] For lanthanum hydroxide, which is basic, maintaining a sufficiently high or low pH away from its isoelectric point is crucial for stability. The precipitation of La(OH)₃ generally occurs at a pH above 9.[2]

Q3: What is the role of a capping agent or surfactant?

A3: A capping agent or surfactant is a molecule that adsorbs to the surface of nanoparticles during their formation. This creates a physical barrier that prevents the particles from getting close enough to agglomerate, a mechanism known as steric hindrance. Common examples used in nanoparticle synthesis include polymers like polyethylene glycol (PEG) and surfactants like cetyltrimethylammonium bromide (CTAB).[5]

Q4: Can the choice of lanthanum precursor influence agglomeration?

A4: Yes, the precursor can affect the final nanoparticle characteristics. Different lanthanum salts (e.g., nitrate, chloride, acetate) have varying reactivity and decomposition profiles, which can influence nucleation and growth kinetics, and consequently, the size and agglomeration of the resulting nanoparticles.[10][11] For example, lanthanum nitrate is a commonly used and versatile precursor.[11]

Q5: For drug delivery applications, what are the potential cellular interactions of lanthanum nanoparticles?

A5: Lanthanum ions (La³⁺) can interact with various cellular signaling pathways, often by acting as a calcium (Ca²⁺) antagonist.[5][12] Studies have shown that lanthanum can:

• Induce the phosphorylation of extracellular signal-regulated kinase (ERK), a key protein in cell signaling, through mechanisms that can involve calmodulin activation.[5]

• Activate the JNK/c-Jun and JNK/FoxOs signaling pathways and inhibit the AKT/mTOR signaling pathway by inducing oxidative stress, which can lead to enhanced autophagy.[13]

• Negatively affect the NF-κB signaling pathway, which is important for synaptic plasticity and memory.[14] It's important to note that the toxicity of lanthanum nanoparticles is an area of ongoing research.[15][16]

Data Presentation

Table 1: Influence of Synthesis Parameters on Lanthanum-Based Nanoparticle Characteristics

Parameter	Condition	Resulting Nanoparticle	Particle/Agglomerate Size	Morphology	Reference(s)
Precursor	Lanthanum Nitrate	Lanthanum Oxide (after calcination)	41-47 nm	Spherical with some agglomeration	[10][11]
Lanthanum Chloride	Lanthanum Oxide (after calcination)	~188 nm	Spherical	[11]
pH	pH > 9	Lanthanum Hydroxide	Precipitation occurs	-	[2]
Increased pH (from acidic to ~9.8)	Lanthanum Phosphate	Decreased agglomerate size (to ~200 nm)	-	[17]
Temperature	90 °C (synthesis)	Lanthanum Hydroxide	6-20 nm	Spherical	[6]
650 °C (calcination)	Lanthanum Oxide	30-35 nm	-
Stabilizer	PEI-graphene quantum dots	Lanthanum Hydroxide	6-20 nm	Spherical	[6]
PEG	Lanthanum Hydroxide	-	-	[5]

Experimental Protocols

1. Co-Precipitation Method for Lanthanum Hydroxide Nanoparticles

This method involves the precipitation of lanthanum hydroxide from a salt solution, followed by washing and drying.

• Materials: Lanthanum nitrate hexahydrate (La(NO₃)₃·6H₂O), sodium hydroxide (NaOH) or ammonium hydroxide (NH₄OH), deionized water, ethanol.

• Procedure:

  • Prepare a 0.1 M solution of lanthanum nitrate hexahydrate in deionized water.

  • While stirring vigorously, add a 0.3 M solution of NaOH dropwise to the lanthanum nitrate solution until the pH reaches approximately 10.[15]

  • Continue stirring the resulting gel-like precipitate for several hours to ensure a complete reaction.

  • Filter the precipitate and wash it multiple times with deionized water and then with ethanol to remove any unreacted precursors and byproducts.

  • Dry the resulting powder in an oven at a low temperature (e.g., 60-80 °C) to obtain lanthanum hydroxide nanoparticles.

2. Hydrothermal Synthesis of Lanthanum Hydroxide Nanorods

This method uses a sealed, heated vessel to increase pressure and temperature, promoting the formation of crystalline nanostructures.

• Materials: Lanthanum nitrate (La(NO₃)₃), potassium hydroxide (KOH), deionized water, surfactant (e.g., CTAB).

• Procedure:

  • Prepare separate aqueous solutions of lanthanum nitrate and KOH.

  • In a typical microemulsion approach, create a water-in-oil microemulsion containing the lanthanum nitrate solution and a surfactant like CTAB.[18]

  • Prepare a similar microemulsion with the KOH solution.

  • Mix the two microemulsions under vigorous stirring.

  • Transfer the resulting mixture to a Teflon-lined stainless-steel autoclave.

  • Heat the autoclave to a specific temperature (e.g., 100-200 °C) for a set duration (e.g., 12-24 hours).

  • After cooling to room temperature, collect the precipitate by centrifugation, wash it with deionized water and ethanol, and dry it.

3. Sonochemical Synthesis of Lanthanum Hydroxide Nanoparticles

This method utilizes high-intensity ultrasound to induce the formation of nanoparticles.

• Materials: Lanthanum(III) nitrate, sodium hydroxide (NaOH), deionized water, optional surfactant (e.g., PEG).

• Procedure:

  • Prepare aqueous solutions of lanthanum(III) nitrate and NaOH.[16]

  • Place the lanthanum nitrate solution in a sonochemical reactor.

  • Slowly add the NaOH solution to the lanthanum nitrate solution while applying ultrasonic irradiation.[16] The frequency and power of the ultrasound, as well as the sonication time and pulse, are critical parameters to control.[5][8]

  • After the reaction is complete, collect the precipitate by centrifugation.

  • Wash the product with deionized water and ethanol to remove impurities.

  • Dry the final product to obtain lanthanum hydroxide nanoparticles.

Mandatory Visualizations

Caption: Troubleshooting workflow for lanthanum hydroxide nanoparticle agglomeration.

Caption: Influence of lanthanum ions on cellular signaling pathways.

References

• 1. Functionalized Lanthanide Oxide Nanoparticles for Tumor Targeting, Medical Imaging, and Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Toxicity of lanthanum oxide (La2O3) nanoparticles in aquatic environments - Environmental Science: Processes & Impacts (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Lanthanum induces extracellular signal-regulated kinase phosphorylation through different mechanisms in HeLa cells and NIH 3T3 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Effects of lanthanum in cellular systems. A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Lanthanum chloride induces autophagy in rat hippocampus through ROS-mediated JNK and AKT/mTOR signaling pathways - Metallomics (RSC Publishing) [pubs.rsc.org]
• 12. Neurotoxicity of Lanthanum Salts: A Narrative Review of Mechanistic Insights from Cellular and Animal Models - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Cell and molecular toxicity of lanthanum nanoparticles: are there possible risks to humans? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. tandfonline.com [tandfonline.com]
• 15. mocedes.org [mocedes.org]
• 16. researchgate.net [researchgate.net]
• 17. Synthesis of lanthanum hydroxide and lanthanum oxide nanoparticles by sonochemical method [inis.iaea.org]
• 18. benchchem.com [benchchem.com]

Influence of synthesis method on La(OH)3 particle size and morphology

Welcome to the technical support center for the synthesis of lanthanum hydroxide (La(OH)₃). This guide is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance on controlling particle size and morphology during experimental procedures. Here you will find answers to frequently asked questions, troubleshooting for common issues, and detailed experimental protocols.

Frequently Asked Questions (FAQs)

Q1: Which synthesis methods are most commonly used for La(OH)₃, and how do they generally influence particle morphology?

A1: The most prevalent methods for La(OH)₃ synthesis are co-precipitation, hydrothermal, and microwave-assisted synthesis.

• Co-precipitation is a cost-effective method that typically yields spherical nanoparticles, although some agglomeration can occur.[1][2]

• Hydrothermal synthesis is well-suited for producing anisotropic (non-spherical) nanostructures. This method can yield high-aspect-ratio nanorods and nanowires.[3][4]

• Solution combustion can produce high-crystalline nanoparticles, and the morphology is highly dependent on the fuel-to-oxidant ratio which affects flame temperature and gas release.[5][6]

• Microwave-assisted methods , often combined with hydrothermal synthesis, can accelerate the reaction and may lead to smaller, more uniform particles by ensuring rapid and even heating.[7][8]

Q2: What are the key experimental parameters that control the particle size and morphology of La(OH)₃?

A2: Several parameters critically influence the final particle characteristics:

• pH: The pH of the reaction medium is a dominant factor. It affects the nucleation and growth rates of the particles. For instance, in precipitation methods, a higher pH (e.g., 10-12) is often used to ensure complete precipitation of La(OH)₃.[9][10] The morphology of hydroxides can change from floccules to larger agglomerates as pH increases.[11]

• Temperature: Reaction temperature influences crystallization and particle growth. In hydrothermal synthesis, higher temperatures generally promote the growth of longer nanowires and better crystallinity.[3] Conversely, for some precipitation methods, lower temperatures can favor the formation of smaller particles.[10]

• Reactant Concentration: Lower precursor concentrations typically lead to slower, more controlled precipitation, which can result in smaller and more uniform particles.[10]

• Stirring Rate (Agitation): In methods like co-precipitation, a high stirring rate promotes rapid and homogeneous mixing, leading to faster nucleation and preventing particle agglomeration, which generally results in smaller particles.[10]

• Aging Time: The duration for which the precipitate is left in the mother liquor can affect particle size. Prolonged aging can lead to Oswald ripening, where larger particles grow at the expense of smaller ones.[9][10]

Q3: How does the choice of lanthanum precursor affect the synthesis?

A3: The choice of the lanthanum salt (e.g., nitrate, chloride, acetate) can impact the final product. Lanthanum nitrate is widely used due to its high solubility and cost-effectiveness.[2] However, the anion can sometimes influence the morphology and purity of the final product. For instance, nitrates may require thorough washing to prevent their incorporation as impurities in the final material.[2]

Q4: Can surfactants or additives be used to control the morphology?

A4: Yes, surfactants and other additives are often used as capping agents or templates to control the growth and shape of nanoparticles. For example, in the hydrothermal microemulsion method, a surfactant like CTAB is used to create micelles that act as soft templates for the growth of nanorods.[12]

Data Presentation: Synthesis Method vs. Particle Characteristics

The following tables summarize quantitative data from various studies, illustrating the impact of different synthesis methods on the resulting particle size and morphology of La(OH)₃.

Table 1: Influence of Synthesis Method on La(OH)₃ Nanoparticle Morphology and Size

Synthesis Method	Precursors	Resulting Morphology	Average Particle Size	Reference(s)
Co-precipitation	La(NO₃)₃·6H₂O, NaOH	Spherical with some agglomeration	41-47 nm	[1][2]
Hydrothermal	La(NO₃)₃·nH₂O, KOH	Nanowires	-	[3]
Hydrothermal	Not specified	Nanorods	6-15 nm width, 200-400 nm length	[4]
Hydrothermal Microemulsion	La(NO₃)₃, KOH, CTAB	Nanorods	10-20 nm diameter, 100-200 nm length	[12]
Solution Combustion	La(NO₃)₃·6H₂O, Citric Acid	Varies with fuel/oxidant ratio	Nanometer-sized	[5][6]
Hydrolysis	Lanthanum Carbide, H₂O	Short nanorods	-	[13]

Troubleshooting Guide

This section addresses common problems encountered during the synthesis of La(OH)₃ and provides potential causes and solutions.

Problem 1: The synthesized particles are much larger than expected and show significant agglomeration.

• Potential Causes:

  • Low Agitation Rate: Insufficient stirring during precipitation allows particles to aggregate.[10]

  • High Reaction Temperature: Elevated temperatures can accelerate crystal growth over nucleation, leading to larger particles.[10]

  • Incorrect pH: The pH might be in a range that favors the formation of large, irregular agglomerates.[11]

  • Prolonged Aging: Allowing the precipitate to age for too long can cause particles to grow via Oswald ripening.[10]

  • High Reactant Concentration: High concentrations of precursors can lead to rapid, uncontrolled precipitation and agglomeration.

• Solutions:

  • Increase Stirring Speed: Use a high-shear mixer or increase the RPM of the magnetic stirrer to ensure rapid and uniform mixing.

  • Lower the Reaction Temperature: Conduct the precipitation at a lower temperature to favor nucleation over crystal growth.

  • Optimize and Control pH: Carefully control the rate of addition of the precipitating agent and monitor the pH throughout the process to maintain it in the optimal range for small particle formation.

  • Reduce Aging Time: Minimize the time between the completion of precipitation and the washing/drying steps.

  • Use Dilute Solutions: Work with lower concentrations of lanthanum salt and precipitating agent.

Problem 2: The final product contains impurities or mixed phases.

• Potential Causes:

  • Incomplete Precipitation/Reaction: The reaction may not have gone to completion, leaving unreacted precursors.

  • Inadequate Washing: Insufficient washing of the precipitate fails to remove by-product salts (e.g., nitrates, chlorides).[2][9]

  • Atmospheric CO₂ Contamination: Lanthanum hydroxide can react with atmospheric carbon dioxide to form lanthanum carbonate.

  • Uncontrolled Calcination: If converting La(OH)₃ to La₂O₃, incorrect calcination temperature or duration can result in intermediate phases like LaOOH.[14][15]

• Solutions:

  • Ensure Complete Reaction: Allow sufficient reaction time and ensure proper stoichiometry of reactants.

  • Thorough Washing: Wash the precipitate multiple times with deionized water and ethanol to remove all soluble impurities. Centrifugation and re-dispersion can enhance washing efficiency.[9]

  • Work under an Inert Atmosphere: If carbonate formation is a concern, conduct the synthesis and handling of the product under a nitrogen or argon atmosphere.

  • Controlled Calcination: Use a programmable furnace to carefully control the heating rate, final temperature, and duration of calcination based on thermal analysis (TGA/DSC) of your La(OH)₃ precursor.

Problem 3: The particle morphology is not as desired (e.g., spherical particles instead of nanorods).

• Potential Causes:

  • Incorrect Synthesis Method: Co-precipitation typically yields spherical particles. To obtain nanorods or nanowires, methods like hydrothermal synthesis are more appropriate.[1][3]

  • Absence of a Structuring Agent: Anisotropic growth often requires a surfactant, template, or specific solvent to direct the crystal growth.

  • Inappropriate Hydrothermal Conditions: In hydrothermal synthesis, parameters like temperature, time, and the type of mineralizer (e.g., KOH, NH₄OH) are crucial for controlling morphology.[3]

• Solutions:

  • Select the Appropriate Method: Choose a synthesis method known to produce the desired morphology. For nanorods, consider hydrothermal or solvothermal methods.[4]

  • Introduce a Template or Surfactant: Use a structuring agent like CTAB in a microemulsion synthesis to direct the growth into a rod-like shape.[12]

  • Optimize Hydrothermal Parameters: Systematically vary the temperature, reaction time, and precursor/mineralizer concentrations to find the optimal conditions for the desired morphology.

Experimental Protocols

Protocol 1: Co-Precipitation Synthesis of La(OH)₃ Nanoparticles

This protocol describes a standard co-precipitation method to synthesize La(OH)₃ nanoparticles, which can be subsequently calcined to obtain La₂O₃.[2][9]

Materials:

• Lanthanum(III) Nitrate Hexahydrate (La(NO₃)₃·6H₂O)

• Sodium Hydroxide (NaOH) or Ammonium Hydroxide (NH₄OH)

• Deionized Water

• Ethanol

Procedure:

• Prepare Precursor Solution: Prepare a 0.1 M solution of La(NO₃)₃·6H₂O in deionized water.

• Prepare Precipitating Agent: Prepare a 0.3 M solution of NaOH or NH₄OH.

• Precipitation: While vigorously stirring the lanthanum nitrate solution, slowly add the alkaline solution dropwise until the pH of the mixture reaches 10-12. A white precipitate of La(OH)₃ will form.[9]

• Aging: Continue stirring the solution containing the precipitate for an additional 1-2 hours at room temperature. This aging step helps in the formation of more uniform particles.[9]

• Washing: Separate the precipitate from the solution by centrifugation or filtration. Wash the collected precipitate several times with deionized water to remove unreacted salts and by-products. Follow with one or two washes with ethanol.[9]

• Drying: Dry the washed precipitate in an oven at 80-100 °C for several hours until a fine white powder is obtained.

Protocol 2: Hydrothermal Synthesis of La(OH)₃ Nanorods

This protocol is adapted for the synthesis of La(OH)₃ nanorods or nanowires.[3][4]

Materials:

• Lanthanum(III) Nitrate Hexahydrate (La(NO₃)₃·6H₂O)

• Potassium Hydroxide (KOH)

• Deionized Water

Procedure:

• Prepare Solutions: Prepare aqueous solutions of La(NO₃)₃·6H₂O and KOH.

• Mixing: Mix the solutions in a beaker. A gelatinous precipitate of La(OH)₃ will form.

• Transfer to Autoclave: Transfer the resulting suspension into a Teflon-lined stainless-steel autoclave.

• Hydrothermal Treatment: Seal the autoclave and heat it in an oven at a specified temperature (e.g., 140-180 °C) for a set duration (e.g., 12-24 hours).[16]

• Cooling and Washing: After the reaction, allow the autoclave to cool down to room temperature naturally. Collect the product by centrifugation, wash it repeatedly with deionized water and ethanol, and dry it in an oven at a low temperature (e.g., 60-80 °C).

Protocol 3: Microwave-Assisted Hydrothermal Synthesis

This method combines microwave irradiation with hydrothermal conditions to accelerate the synthesis.[17][18]

Materials:

• Lanthanum(III) Nitrate Hexahydrate (La(NO₃)₃·6H₂O)

• Ammonium Hydroxide (NH₄OH) or Sodium Hydroxide (NaOH)

• Deionized Water

Procedure:

• Prepare Precursor Gel: Prepare a La(OH)₃ gel by adding NH₄OH or NaOH to a solution of La(NO₃)₃·6H₂O until a desired pH (e.g., 9-11) is reached, forming a suspension.[17]

• Transfer to Microwave Reactor: Transfer the gel into a Teflon-lined microwave-assisted autoclave.

• Microwave Treatment: Place the vessel in a microwave synthesis reactor. Set the temperature (e.g., 200 °C) and time (e.g., 15-60 minutes). The microwave radiation will rapidly heat the solution, promoting fast crystallization.[17]

• Cooling and Collection: After the program is complete, the vessel is cooled. The resulting product is collected, washed thoroughly with deionized water and ethanol, and dried.

Visualizations

Caption: Workflow for La(OH)₃ synthesis via the co-precipitation method.

Caption: Workflow for La(OH)₃ nanorod synthesis via the hydrothermal method.

Caption: Workflow for microwave-assisted hydrothermal synthesis of La(OH)₃.

References

• 1. researchpublish.com [researchpublish.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Structure and morphology of synthesized lanthanum hydroxide [La(OH)3] nanocrystalline powders: study on fuel to oxidant ratio | Semantic Scholar [semanticscholar.org]
• 7. researchgate.net [researchgate.net]
• 8. [2203.02394] Microwave Assisted Hydrothermal Synthesis of Nanoparticles [arxiv.org]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. youtube.com [youtube.com]
• 17. digital.csic.es [digital.csic.es]
• 18. researchgate.net [researchgate.net]

Technical Support Center: Enhancing the Catalytic Activity of Lanthanum-Based Catalysts

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting common issues and optimizing the performance of lanthanum-based catalysts.

Frequently Asked Questions (FAQs)

Q1: What are the key factors influencing the catalytic activity of lanthanum-based catalysts?

A1: The catalytic activity of lanthanum-based catalysts is primarily influenced by several factors:

• Preparation Method: The synthesis technique (e.g., co-precipitation, sol-gel, impregnation) significantly impacts the catalyst's physicochemical properties, such as surface area, particle size, and dispersion of active species.[1][2]

• Calcination Temperature: This parameter affects the crystalline structure, surface area, and the formation of desired active phases.[3][4][5] Optimal calcination temperatures can vary depending on the specific catalyst composition and intended application.

• Lanthanum Precursor: The choice of lanthanum salt (e.g., nitrate, chloride, acetate) can influence the final properties of the catalyst due to differing decomposition behaviors and potential residual anions.[6]

• Doping with other Metals: Introducing other metals into the lanthanum-based structure can create synergistic effects, enhancing redox properties, oxygen mobility, and overall catalytic performance.

• Support Material: For supported catalysts, the choice of support (e.g., Al₂O₃, SiO₂, TiO₂) and its interaction with the lanthanum species play a crucial role in catalyst stability and activity.[7]

Q2: How does lanthanum promotion enhance the stability of a catalyst?

A2: Lanthanum is widely used as a promoter to enhance the thermal stability of catalyst supports like alumina. It helps to prevent the phase transformation of γ-alumina to less desirable phases at high temperatures. This stabilization helps maintain the surface area and dispersion of the active metal, thus prolonging the catalyst's lifespan. Lanthanum can also form stable structures, such as lanthanum aluminate (LaAlO₃), which are resistant to sintering.[8]

Q3: What are the common causes of deactivation in lanthanum-based catalysts?

A3: Deactivation of lanthanum-based catalysts can occur through several mechanisms:

• Coking: The deposition of carbonaceous materials on the catalyst surface can block active sites and pores. This is a common issue in reactions involving hydrocarbons at high temperatures, such as dry reforming of methane.[9][10][11]

• Sintering: At high reaction temperatures, the small crystallites of the active components can agglomerate into larger particles, leading to a decrease in the active surface area.[8][9][10][12]

• Poisoning: Certain impurities in the feed stream can irreversibly bind to the active sites, rendering them inactive. The choice of precursor can also lead to poisoning; for instance, residual chlorides from a lanthanum chloride precursor can poison active sites.

Troubleshooting Guide

Problem	Possible Causes	Troubleshooting Steps & Solutions
Low Catalytic Activity/Conversion	1. Incomplete formation of the desired active phase. 2. Low surface area or poor dispersion of active species. 3. Suboptimal reaction conditions (temperature, pressure, flow rate). 4. Catalyst poisoning from impurities in reactants or precursor residues.	1. Verify Catalyst Structure: Use XRD to confirm the crystalline phase. Adjust calcination temperature and time as needed. For example, forming a pure perovskite phase for LaAlO₃ might require calcination at temperatures up to 1000°C.[13][14] 2. Characterize Surface Properties: Use BET analysis to measure surface area. Modify the synthesis method (e.g., using a template) to increase surface area.[2] 3. Optimize Reaction Parameters: Systematically vary the reaction temperature, pressure, and reactant flow rates to find the optimal operating window. 4. Purify Reactants & Check Precursors: Ensure high purity of reactants. If using chloride precursors, ensure complete removal of chloride ions during washing, as they can act as poisons.[15]
Poor Product Selectivity	1. Presence of undesirable active sites. 2. Non-optimal reaction temperature. 3. Catalyst deactivation leading to side reactions.	1. Modify Catalyst Composition: Doping with a second metal can sometimes suppress side reactions and improve selectivity. 2. Temperature Screening: Evaluate the effect of reaction temperature on product distribution to identify the temperature that maximizes the desired product's selectivity. 3. Regenerate Catalyst: If deactivation is suspected, apply a suitable regeneration procedure (see below).
Rapid Catalyst Deactivation	1. Coking: Carbon deposition on the catalyst surface. 2. Sintering: Thermal agglomeration of active particles.	1. Coke Removal: Implement a regeneration procedure involving controlled oxidation (e.g., heating in a dilute oxygen stream) to burn off coke deposits.[9][16] Modifying the catalyst with basic oxides can also help suppress coke formation. 2. Mitigate Sintering: Ensure the reaction temperature does not significantly exceed the catalyst's thermal stability limit. The addition of lanthanum as a stabilizer can increase resistance to sintering.[8][12]

Data Presentation

Table 1: Effect of Calcination Temperature on LaCoO₃ Catalyst Performance in CO₂ Methanation

Calcination Temperature (°C)	BET Surface Area (m²/g)	CO₂ Conversion (%)	CH₄ Selectivity (%)
600	10.5	73	95
700	8.2	68	94
800	6.5	62	93
900	4.1	55	92

Reaction conditions: 350 °C, 40 bar, GHSV = 12,000 mL g⁻¹ h⁻¹, H₂/CO₂ = 4.[3]

Table 2: Performance of La-promoted Ni-based Catalysts in Dry Reforming of Methane

Catalyst	CH₄ Conversion (%)	CO₂ Conversion (%)	H₂/CO Ratio
Ni₀.₆₉La₀.₃₁	> 95	> 95	~1.0
Ni₀.₁₄Mg₀.₅₅La₀.₃₁	> 95	> 95	~1.0

Reaction conditions: 650 °C, 20 h time on stream.[17]

Experimental Protocols

Protocol 1: Co-precipitation Synthesis of Lanthanum-Based Perovskite Catalyst (LaFeO₃)

• Precursor Solution Preparation: Dissolve equimolar amounts of Lanthanum (III) nitrate hexahydrate (La(NO₃)₃·6H₂O) and Iron (III) nitrate nonahydrate (Fe(NO₃)₃·9H₂O) in deionized water with magnetic stirring.

• Precipitation: Slowly add a precipitating agent (e.g., a solution of sodium hydroxide or ammonium carbonate) to the nitrate solution under vigorous stirring until the pH reaches a value of ~9.[14]

• Aging: Continue stirring the resulting slurry for a specified period (e.g., 1-2 hours) at room temperature to allow for complete precipitation and aging of the gel.

• Washing: Filter the precipitate and wash it repeatedly with deionized water until the filtrate is neutral (pH ~7) to remove residual ions. A final wash with ethanol can aid in preventing agglomeration during drying.

• Drying: Dry the washed precipitate in an oven at a temperature of around 100-120°C overnight.[13]

• Calcination: Calcine the dried powder in a muffle furnace in air. The calcination temperature is a critical parameter and typically ranges from 700°C to 1000°C for several hours (e.g., 4-6 hours) to obtain the desired perovskite phase.[14][18]

Protocol 2: Wet Impregnation Method for Lanthanum-Doped Supported Catalyst

• Support Preparation: Prepare the support material (e.g., γ-Al₂O₃ pellets) by drying it in an oven to remove any adsorbed moisture.

• Impregnation Solution: Prepare an aqueous solution of a lanthanum precursor (e.g., Lanthanum (III) nitrate). The concentration should be calculated based on the pore volume of the support and the desired lanthanum loading.

• Impregnation: Add the support material to the impregnation solution. For incipient wetness impregnation, the volume of the solution should be equal to the total pore volume of the support.[19][20] Allow the mixture to stand for several hours (e.g., 12-24 hours) to ensure uniform diffusion of the precursor into the pores.[21]

• Drying: Evaporate the solvent (usually water) under reduced pressure or by heating in an oven at a controlled temperature (e.g., 100-120°C). Slow drying is often preferred to prevent migration of the precursor to the external surface.[19]

• Calcination: Calcine the dried material in air at a high temperature (e.g., 500-800°C) for several hours to decompose the precursor and form the lanthanum oxide species on the support surface.[21]

Visualizations

Caption: Experimental workflow for synthesis, characterization, and testing.

Caption: Troubleshooting catalyst deactivation pathways.

References

• 1. Influence of NiO/La2O3 Catalyst Preparation Method on Its Reactivity in the Oxy-Steam Reforming of LNG Process [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. scribd.com [scribd.com]
• 9. Catalyst Deactivation And Regeneration: Coking, Sintering, And Chloride Effects [eureka.patsnap.com]
• 10. solubilityofthings.com [solubilityofthings.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]
• 14. epj-conferences.org [epj-conferences.org]
• 15. benchchem.com [benchchem.com]
• 16. chemistryjournal.net [chemistryjournal.net]
• 17. researchgate.net [researchgate.net]
• 18. vietnamscience.vjst.vn [vietnamscience.vjst.vn]
• 19. What Is The Impregnation Method Of Catalyst Preparation? Achieve High Dispersion & Activity - Kintek Solution [kindle-tech.com]
• 20. energy-cie.ro [energy-cie.ro]
• 21. The Influence of Basicity/Acidity of Lanthanum Systems on the Activity and Selectivity of the Transesterification Process - PMC [pmc.ncbi.nlm.nih.gov]

Storage and handling conditions for lanthanum hydroxide powder

This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals on the proper storage and handling of lanthanum hydroxide powder.

Frequently Asked Questions (FAQs)

Q1: What is lanthanum hydroxide?

A1: Lanthanum hydroxide, with the chemical formula La(OH)₃, is a white, amorphous, or crystalline powder.[1][2] It is a hydroxide of the rare-earth element lanthanum.[3] It is insoluble in water but will dissolve in strong mineral acids.[2][4]

Q2: What are the primary applications of lanthanum hydroxide in research and development?

A2: Lanthanum hydroxide is utilized in various applications, including:

• As a precursor for the synthesis of other lanthanum salts.[2]

• In the production of specialty glass and ceramics.[2][5]

• As a component in catalysts, particularly for petroleum cracking.[2][4]

• In water treatment to remove phosphates.[2][4]

• In the development of advanced materials like phosphors for LEDs and displays.[6]

Q3: What are the general storage recommendations for lanthanum hydroxide powder?

A3: Lanthanum hydroxide powder should be stored in a cool, dry, and well-ventilated area.[1] The container should be kept tightly closed to prevent moisture absorption and contamination.[1][7] For sensitive applications, storage under an inert atmosphere, such as argon, may be necessary.[4]

Q4: Is lanthanum hydroxide considered a hazardous material?

A4: Lanthanum hydroxide is classified as an irritant and can cause severe skin burns and eye damage.[3][8] It is crucial to handle it with appropriate personal protective equipment.

Troubleshooting Guide

Q1: I opened a new container of lanthanum hydroxide powder, and it appears clumpy and not like a fine powder. What should I do?

A1: Clumpiness in lanthanum hydroxide powder is a common sign of moisture absorption, as it is a hygroscopic material.[9] While it may still be usable for some applications, the water content will affect the accuracy of mass measurements. For precise experimental work, it is recommended to use a fresh, unopened container or to dry the material under vacuum at a low temperature, though this may alter its physical properties.

Q2: I am trying to dissolve lanthanum hydroxide powder in a weak acid, and it is not dissolving completely. Why is this happening?

A2: Lanthanum hydroxide is soluble in strong mineral acids but may exhibit limited solubility in weak acids.[2][4] To ensure complete dissolution, use a strong acid such as hydrochloric acid (HCl) or nitric acid (HNO₃). Gentle heating and stirring can also facilitate the dissolution process.

Q3: My lanthanum hydroxide powder has turned slightly yellow. Is it still pure?

A3: A yellowish tint may indicate contamination, possibly from interaction with atmospheric components or impurities from the container. Lanthanum hydroxide can absorb carbon dioxide from the air, forming lanthanum carbonate, which may alter its appearance.[2][10] For high-purity applications, it is advisable to use a new batch of the powder.

Q4: I have noticed that my experimental results are inconsistent when using lanthanum hydroxide from a container that has been open for a while. What could be the cause?

A4: Inconsistent results are likely due to changes in the material's composition over time. The hygroscopic nature of lanthanum hydroxide means it can absorb water, increasing its weight and affecting molar calculations.[9] Furthermore, its reaction with atmospheric carbon dioxide can form lanthanum carbonate, altering its reactivity.[10] For reproducible results, always use freshly opened containers of lanthanum hydroxide powder and minimize its exposure to the atmosphere.

Data Presentation

Table 1: Physical and Chemical Properties of Lanthanum Hydroxide

Property	Value
Chemical Formula	La(OH)₃
Molecular Weight	189.93 g/mol
Appearance	White amorphous or crystalline powder
Solubility in Water	Insoluble
Solubility in Acids	Soluble in strong mineral acids
Density	4.28 g/cm³
Decomposition	Decomposes on heating

Table 2: Thermal Decomposition of Lanthanum Hydroxide

Temperature Range	Reaction
~330 °C	La(OH)₃ → LaOOH + H₂O (Formation of Lanthanum Oxyhydroxide)
>500 °C	2LaOOH → La₂O₃ + H₂O (Formation of Lanthanum Oxide)

Note: The exact temperatures can vary depending on the heating rate and atmosphere.

Experimental Protocols

Protocol: Preparation of a Lanthanum Nitrate Solution from Lanthanum Hydroxide

• Materials:

  • Lanthanum hydroxide (La(OH)₃) powder

  • Concentrated nitric acid (HNO₃)

  • Deionized water

  • Glass beaker

  • Magnetic stirrer and stir bar

  • pH meter

• Procedure:

  • Weigh the desired amount of lanthanum hydroxide powder in a fume hood.

  • Place the powder in a glass beaker and add a magnetic stir bar.

  • Slowly add a stoichiometric amount of concentrated nitric acid to the beaker while stirring continuously. The reaction is exothermic, so add the acid dropwise to control the temperature.

  • Continue stirring until the lanthanum hydroxide powder is completely dissolved. The solution should be clear and colorless.

  • If necessary, add a small amount of deionized water to adjust the final concentration.

  • Verify that the pH of the solution is acidic to ensure all the hydroxide has reacted.

Mandatory Visualization

Workflow for preparing a lanthanum nitrate solution.

Decision tree for proper storage of lanthanum hydroxide.

References

• 1. LANTHANUM HYDROXIDE - Safety Data Sheet [chemicalbook.com]
• 2. LANTHANUM HYDROXIDE | 14507-19-8 [chemicalbook.com]
• 3. Lanthanum hydroxide - Wikipedia [en.wikipedia.org]
• 4. Lanthanum Hydroxide Powder, La(OH)3 Wholesale [attelements.com]
• 5. aemree.com [aemree.com]
• 6. chemimpex.com [chemimpex.com]
• 7. heegermaterials.com [heegermaterials.com]
• 8. cdhfinechemical.com [cdhfinechemical.com]
• 9. Lanthanum Hydroxide Latest Price, Lanthanum Hydroxide Manufacturer in Sichuan , China [rarearthchemicals.com]
• 10. kalorimetrietage.ptb.de [kalorimetrietage.ptb.de]

Regeneration of lanthanum hydroxide after phosphate adsorption

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the regeneration of lanthanum hydroxide after phosphate adsorption. Find troubleshooting tips for common experimental issues and answers to frequently asked questions.

Troubleshooting Guide

This guide addresses specific problems you may encounter during the regeneration of lanthanum hydroxide adsorbents.

Problem	Potential Cause	Recommended Solution
Low Phosphate Desorption/Regeneration Efficiency	Incomplete replacement of phosphate ions with hydroxide ions.	- Increase NaOH Concentration: Use a higher concentration of sodium hydroxide (NaOH) solution for regeneration. Concentrations typically range from 0.1 M to 1 M. - Extend Regeneration Time: Increase the contact time of the phosphate-laden adsorbent with the NaOH solution. - Optimize pH: Ensure the pH of the regeneration solution is sufficiently high (typically > 12) to favor the exchange of phosphate for hydroxide ions.
Decreased Adsorption Capacity After Several Cycles	- Structural Degradation: Repeated adsorption-desorption cycles may cause minor damage to the adsorbent's structure. - Incomplete Regeneration: Residual phosphate may remain on the adsorbent surface, blocking active sites.	- Confirm Complete Regeneration: After regeneration, wash the adsorbent thoroughly with deionized water until the pH is neutral to remove excess NaOH and desorbed phosphate. - Characterize the Adsorbent: Use techniques like XRD or SEM to check for significant changes in the adsorbent's crystal structure or morphology.[1] - Limit Regeneration Cycles: Be aware that a gradual decrease in capacity is expected. One study showed La(OH)₃'s capacity decreased by only 2.3% after five cycles, indicating good stability.[2]
Lanthanum Leaching During Regeneration	The pH of the regeneration solution is not optimal, leading to the dissolution of lanthanum hydroxide.	- Control pH: While a high pH is necessary for desorption, extremely high concentrations of NaOH could potentially affect the material's long-term stability. Adhere to established protocol concentrations. - Monitor Leachate: Analyze the regeneration effluent for lanthanum concentration to quantify any loss.
Slow Regeneration Process	Insufficient mixing or mass transfer limitations.	- Agitate the Solution: Ensure continuous and vigorous stirring or shaking during the regeneration step to improve contact between the adsorbent and the NaOH solution.

Frequently Asked Questions (FAQs)

1. What is the primary mechanism for regenerating lanthanum hydroxide after phosphate adsorption?

The primary mechanism is ligand exchange. The phosphate ions (PO₄³⁻) adsorbed onto the lanthanum hydroxide (La(OH)₃) surface are replaced by hydroxide ions (OH⁻) from a concentrated sodium hydroxide (NaOH) solution. The high concentration of OH⁻ in the regenerating solution shifts the equilibrium, causing the release of phosphate ions into the solution and restoring the hydroxyl groups on the adsorbent surface.[2][3]

2. What is a typical regeneration efficiency for lanthanum hydroxide?

Regeneration efficiency can be quite high. Studies have shown that after five adsorption-desorption cycles, the phosphate adsorption capacity of La(OH)₃ can remain high, with one study noting a decrease of only 2.3%.[2] Another study on a lanthanum-loaded biochar reported a phosphate removal rate of approximately 75.1% after the fifth regeneration cycle.[4]

3. How many times can lanthanum hydroxide be regenerated and reused?

Lanthanum hydroxide and lanthanum-based adsorbents exhibit good reusability. They can often be effectively used for multiple cycles, typically ranging from four to six cycles, while maintaining a significant portion of their initial adsorption capacity.[1][5][6] For instance, one study demonstrated that the removal efficiency of As(V) could be over 67% after four cycles.[1]

4. What is the recommended concentration of NaOH for regeneration?

While the optimal concentration can vary based on the specific lanthanum hydroxide material and the amount of phosphate adsorbed, a common starting point is a 0.1 M to 1.0 M NaOH solution.

5. Does the regeneration process affect the structure of the lanthanum hydroxide?

Some minor structural changes can occur over multiple cycles. However, studies using XRD and SEM have shown that the crystal structure and surface morphology of lanthanum hydroxide remain largely stable after several regeneration cycles.[1]

6. How do I know if my lanthanum hydroxide is fully regenerated?

A good indication of complete regeneration is the stabilization of phosphate concentration in the regenerating solution. To confirm, you can measure the phosphate concentration in the effluent after regeneration. Additionally, washing the adsorbent with deionized water until the pH of the washing water is neutral ensures the removal of residual NaOH and desorbed phosphate.

Quantitative Data Summary

The following tables summarize key quantitative data from various studies on the regeneration of lanthanum-based adsorbents.

Table 1: Regeneration Efficiency and Reusability of Lanthanum-Based Adsorbents

Adsorbent Material	Regenerant	Number of Cycles	Final Removal/Adsorption Efficiency	Reference
Lanthanum Hydroxide	-	4	>67% (for As(V))	[1]
Lanthanum-loaded Biochar (LCBC)	-	5	~75.1%	[4]
Lanthanum Hydroxide	NaOH solution	5	97.7% (of initial capacity)	[2]
Lanthanum-modified Dewatered Sludge-Based Biochar (La-SBBC)	-	6	76.6% (of original efficiency)	[6]
Lanthanum Hydroxide-modified Zeolite (LMZ)	-	6	Maintained 80% of original capacity	[5]

Experimental Protocols

Protocol 1: Phosphate Adsorption

• Preparation: Suspend a known mass of lanthanum hydroxide adsorbent in a defined volume of phosphate solution with a known initial concentration. A typical adsorbent dose is 0.5 g/L.[1]

• pH Adjustment: Adjust the solution pH to the desired value (e.g., pH 4.0 - 8.0) using dilute HCl or NaOH. The adsorption of phosphate onto lanthanum hydroxide is effective over a wide pH range.[7][8]

• Equilibration: Agitate the mixture at a constant temperature (e.g., 25°C) for a sufficient time to reach equilibrium. The reaction is often fast, with a significant amount of adsorption occurring within the first few hours.[1]

• Separation: Separate the adsorbent from the solution by centrifugation or filtration.

• Analysis: Measure the final phosphate concentration in the supernatant to determine the amount of phosphate adsorbed.

Protocol 2: Desorption and Regeneration

• Regenerant Preparation: Prepare a sodium hydroxide (NaOH) solution, typically in the range of 0.1 M to 1.0 M.

• Regeneration: Immerse the phosphate-laden lanthanum hydroxide from the adsorption step into the NaOH solution.

• Agitation: Stir the mixture for a predetermined period (e.g., several hours) at room temperature to allow for the desorption of phosphate.

• Separation: Separate the regenerated adsorbent from the phosphate-rich solution.

• Washing: Wash the regenerated adsorbent multiple times with deionized water until the pH of the wash water is neutral.

• Drying: Dry the adsorbent (e.g., in an oven at a moderate temperature) before reusing it for the next adsorption cycle.

Visualizations

Caption: Experimental workflow for the phosphate adsorption and regeneration cycle of lanthanum hydroxide.

References

• 1. researchgate.net [researchgate.net]
• 2. Lanthanum hydroxide showed best application potential in La-based materials based on its stable phosphate adsorption properties in complex water environments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Redirecting [linkinghub.elsevier.com]
• 6. Capacity and Mechanisms of Phosphate Adsorption on Lanthanum-Modified Dewatered Sludge-Based Biochar | MDPI [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to Lanthanum Hydroxide and Lanthanum Carbonate for Phosphate Removal

For Researchers, Scientists, and Drug Development Professionals

Hyperphosphatemia, an excess of phosphate in the blood, is a serious and common complication of chronic kidney disease (CKD). Lanthanum-based compounds are a cornerstone of therapy, effectively binding dietary phosphate in the gastrointestinal tract to prevent its absorption. This guide provides an objective, data-driven comparison of two key lanthanum compounds: lanthanum hydroxide and lanthanum carbonate, to inform research and development of next-generation phosphate binders.

Mechanism of Action: A Shared Pathway

Both lanthanum hydroxide and lanthanum carbonate function through the same fundamental mechanism. In the acidic environment of the stomach and upper small intestine, both compounds dissociate to release trivalent lanthanum ions (La³⁺). These highly charged ions have a strong affinity for phosphate ions (PO₄³⁻), forming insoluble and non-absorbable lanthanum phosphate (LaPO₄) complexes. This process effectively removes dietary phosphate from the digestive tract, which is then excreted in the feces. The primary difference between the two compounds lies in their chemical composition and potentially in their dissolution and phosphate binding kinetics.

Caption: General mechanism of lanthanum-based phosphate binders.

In Vitro Phosphate Binding Performance

In vitro studies are crucial for elucidating the fundamental phosphate binding characteristics of these compounds. While direct comparative studies under identical conditions are limited, data from various sources allow for a meaningful comparison.

Lanthanum carbonate has been extensively studied and demonstrates a high phosphate binding affinity across a pH range relevant to the gastrointestinal tract (pH 3-7).[1][2] Studies on lanthanum hydroxide also show a strong affinity for phosphate over a wide pH range.[3] One study directly comparing the two for phosphate removal from sediment noted that lanthanum carbonate performed better at pH 5-7, while lanthanum hydroxide was more effective at a more alkaline pH of 8-11.[4]

The following tables summarize key quantitative data from in vitro studies. It is important to note that experimental conditions can significantly influence results, and direct comparisons should be made with caution.

Table 1: In Vitro Phosphate Adsorption Capacity

Compound	Maximum Adsorption Capacity (mg P/g)	pH	Reference
Lanthanum Hydroxide (synthesized)	107.53	Not specified	[3]
Lanthanum Hydroxide (commercial)	55.56	Not specified	[3]
Mesoporous Lanthanum Hydroxide	109.41	Not specified	[5]
Lanthanum Hydroxide Nanoparticles	193.9	7.0	[6]
Lanthanum Carbonate Nanofibers	212	7.0	[7]

Table 2: Langmuir Equilibrium Binding Affinity (K₁) of Lanthanum Carbonate

Compound	pH	K₁ (mM⁻¹)	Reference
Lanthanum Carbonate	3 - 7	6.1 ± 1.0	[1][2]

K₁ represents the binding affinity. A higher K₁ value indicates a stronger affinity for phosphate.

Preclinical In Vivo Efficacy

Animal models of chronic renal failure provide valuable insights into the in vivo performance of phosphate binders. A preclinical study in a rat model of hyperphosphatemia directly compared nano-lanthanum hydroxide with lanthanum carbonate. The results indicated that nano-lanthanum hydroxide at a dose of 0.10 g/kg/day was superior to lanthanum carbonate (0.30 g/kg/day) in lowering blood phosphate levels and improving renal function.[8]

Another study in a rat model of chronic renal failure demonstrated that lanthanum carbonate was more potent than calcium carbonate and sevelamer hydrochloride in reducing urinary phosphate excretion.[9]

Table 3: In Vivo Efficacy in a Rat Model of Chronic Renal Failure

Treatment Group	Dosage	Effect on Serum Phosphate	Reference
Nano-Lanthanum Hydroxide	0.10 g/kg/day	Superior reduction compared to Lanthanum Carbonate	[8]
Lanthanum Carbonate	0.30 g/kg/day	Significant reduction	[8]
Lanthanum Carbonate	Not specified	Significantly reduced urinary phosphate excretion	[9]

Experimental Protocols

Standardized experimental protocols are essential for the accurate and reproducible assessment of phosphate binding capacity.

In Vitro Equilibrium Phosphate Binding Study

This study determines the binding affinity (K₁) and maximum binding capacity (q_max) of a phosphate binder.

Caption: Workflow for an in vitro equilibrium phosphate binding study.

Methodology:

• Preparation of Solutions: Prepare a series of phosphate solutions at different concentrations in a buffer solution simulating either gastric fluid (e.g., pH 3) or intestinal fluid (e.g., pH 7).

• Incubation: Add a precise amount of the lanthanum compound to each phosphate solution. The mixtures are then incubated at a physiological temperature (e.g., 37°C) with constant agitation for a predetermined time to ensure equilibrium is reached.

• Separation: After incubation, the solid phosphate binder is separated from the solution by centrifugation or filtration.

• Quantification of Unbound Phosphate: The concentration of unbound phosphate remaining in the supernatant is measured using a validated analytical method, such as the molybdate blue spectrophotometric method.

• Data Analysis: The amount of phosphate bound to the lanthanum compound is calculated by subtracting the unbound phosphate concentration from the initial concentration. The data is then fitted to an adsorption isotherm model, such as the Langmuir or Freundlich model, to determine the binding affinity and maximum binding capacity.

In Vitro Kinetic Phosphate Binding Study

This study assesses the rate at which a phosphate binder binds to phosphate.

Caption: Workflow for an in vitro kinetic phosphate binding study.

Methodology:

• Preparation: A phosphate solution of a known concentration is prepared in a simulated physiological fluid.

• Initiation of Binding: A specified amount of the lanthanum compound is added to the phosphate solution, and the mixture is incubated at a constant temperature with agitation.

• Sampling: Aliquots of the mixture are collected at various time points.

• Analysis: The concentration of unbound phosphate in each aliquot is measured after separating the solid binder.

• Data Interpretation: The amount of bound phosphate is plotted against time to determine the rate of binding and the time required to reach equilibrium.

Conclusion

Both lanthanum hydroxide and lanthanum carbonate are effective phosphate binders that operate through the formation of insoluble lanthanum phosphate. Lanthanum carbonate is a well-established therapeutic agent with a large body of supporting clinical data. Lanthanum hydroxide, particularly in its nano-formulations, shows promise with potentially higher in vitro binding capacity and superior in vivo efficacy in preclinical models.

For drug development professionals, the choice between these two compounds may depend on factors such as desired dissolution profiles, formulation strategies, and manufacturing considerations. The development of novel formulations, such as mesoporous or nano-sized particles, appears to be a promising avenue for enhancing the phosphate binding capacity of lanthanum-based therapies. Further direct comparative studies under standardized in vitro and in vivo conditions are warranted to definitively establish the relative performance of lanthanum hydroxide and lanthanum carbonate.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis of mesoporous lanthanum hydroxide with enhanced adsorption performance for phosphate removal - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. deswater.com [deswater.com]
• 7. researchgate.net [researchgate.net]
• 8. Nano-lanthanum hydroxide, a novel phosphate binder, for treating hyperphosphatemia: A preclinical study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Pharmacology of the Phosphate Binder, Lanthanum Carbonate - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Lanthanum Hydroxide and Iron-Based Phosphate Binders for Hyperphosphatemia Management

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of lanthanum hydroxide and iron-based phosphate binders, critical therapeutic agents for managing hyperphosphatemia in patients with chronic kidney disease (CKD). The information presented is supported by experimental data from in vitro and clinical studies, offering a comprehensive resource for understanding the efficacy, safety, and mechanistic profiles of these two major classes of non-calcium-based phosphate binders.

Executive Summary

Hyperphosphatemia is a common and serious complication of CKD, associated with increased cardiovascular morbidity and mortality.[1] Phosphate binders are the cornerstone of therapy, acting within the gastrointestinal tract to reduce the absorption of dietary phosphate.[2] This guide focuses on a comparative analysis of lanthanum hydroxide (available as lanthanum carbonate) and iron-based binders (sucroferric oxyhydroxide and ferric citrate).

Both lanthanum and iron-based binders have demonstrated efficacy in lowering serum phosphate levels.[3][4] Lanthanum carbonate exhibits a high phosphate-binding affinity across a wide pH range.[5] Iron-based binders, such as sucroferric oxyhydroxide and ferric citrate, are also effective phosphate binders, with the added potential benefit of repleting iron stores, which may be advantageous in anemic CKD patients.[4][6] However, this can also lead to concerns about iron overload in some patients.[2] The choice between these agents often depends on individual patient characteristics, including serum iron status, pill burden, and tolerability.

Data Presentation: Performance Comparison

The following tables summarize key quantitative data from comparative studies of lanthanum hydroxide and iron-based phosphate binders.

Table 1: In Vitro Phosphate Binding Efficacy

Parameter	Lanthanum Carbonate	Sucroferric Oxyhydroxide	Ferric Citrate	Citation
Binding Affinity (K₁)	High, pH-independent	High	High	[5]
Phosphate Binding Capacity	Effective across GI pH range	High, particularly at lower pH	Effective	[7]
Binding Onset	Rapid	Rapid	Rapid	[8]

Table 2: Clinical Efficacy and Patient-Reported Outcomes

Parameter	Lanthanum Carbonate	Sucroferric Oxyhydroxide	Ferric Citrate	Citation
Serum Phosphorus Reduction	Significant reduction	Significant reduction, non-inferior to sevelamer	Significant reduction, non-inferior to active controls	[3][4]
Pill Burden	Moderate to high	Lower compared to sevelamer	Moderate	[9]
Patient Adherence	Variable, influenced by pill burden	Potentially improved due to lower pill burden	Variable	[10]

Table 3: Key Safety and Tolerability Findings

Parameter	Lanthanum Carbonate	Sucroferric Oxyhydroxide	Ferric Citrate	Citation
Common Adverse Events	Nausea, vomiting, abdominal pain	Diarrhea, discolored feces	Diarrhea, constipation, dark stools	[2][4]
Iron Overload Risk	None	Minimal systemic iron absorption	Potential for iron accumulation	[4][11]
Gastrointestinal Tolerability	Generally well-tolerated	Generally well-tolerated	Generally well-tolerated	[2][4]

Experimental Protocols

Detailed methodologies for key experiments are crucial for the interpretation and replication of findings. Below are synthesized protocols for assessing the performance of phosphate binders.

In Vitro Phosphate Binding Efficacy Assay (Simulated Gastrointestinal Conditions)

Objective: To determine the phosphate binding capacity of a binder at different pH values simulating the stomach and small intestine.

Materials:

• Phosphate binder (e.g., lanthanum carbonate, sucroferric oxyhydroxide, ferric citrate powder)

• Phosphate standard solution (e.g., potassium phosphate monobasic)

• Hydrochloric acid (HCl) and sodium hydroxide (NaOH) for pH adjustment

• Simulated Gastric Fluid (SGF), pH 3.0

• Simulated Intestinal Fluid (SIF), pH 6.0

• Orbital shaker incubator

• Centrifuge

• Phosphate quantification assay kit (e.g., colorimetric malachite green assay) or ion chromatography system

Procedure:

• Preparation of Phosphate Solutions: Prepare phosphate solutions at concentrations of 10, 15, and 20 mM in both SGF and SIF.[7]

• Binder Incubation: Accurately weigh a specified amount of the phosphate binder (e.g., 67 mg) and add it to 25 mL of each phosphate solution.[7]

• Incubation: Place the samples in an orbital shaker incubator at 37°C and agitate for a defined period (e.g., 6 hours).[7]

• Sample Collection: At predetermined time points (e.g., 0, 30, 60, 120, 240, 360 minutes), withdraw an aliquot of the suspension.[8]

• Separation: Centrifuge the aliquot to pellet the binder-phosphate complex.

• Phosphate Quantification: Analyze the supernatant for the concentration of unbound phosphate using a validated assay.

• Calculation of Binding Capacity: The amount of bound phosphate is calculated as the difference between the initial and final phosphate concentrations in the solution.

Head-to-Head Clinical Trial Protocol for Phosphate Binders

Objective: To compare the efficacy and safety of two phosphate binders in patients with hyperphosphatemia and CKD on dialysis.

Study Design: A multicenter, randomized, open-label, active-controlled, parallel-group study.

Participant Population: Adult patients with end-stage renal disease on maintenance hemodialysis or peritoneal dialysis with a serum phosphorus level > 5.5 mg/dL.

Procedure:

• Washout Period: A 1- to 3-week washout period where patients discontinue their current phosphate binder to allow serum phosphate to rise.[11]

• Randomization: Eligible patients are randomized in a 1:1 ratio to receive either Lanthanum Carbonate or an Iron-Based Binder.

• Dose Titration Phase: A 6-week period where the dose of the assigned binder is adjusted to achieve a target serum phosphorus level (e.g., ≤ 5.5 mg/dL).[11]

• Maintenance Phase: A long-term period (e.g., 24-52 weeks) where patients continue on the stabilized dose of their assigned binder.

• Efficacy Endpoints:

  • Primary: Change in serum phosphorus from baseline to the end of the maintenance phase.

  • Secondary: Proportion of patients achieving the target serum phosphorus level, changes in FGF23 and parathyroid hormone (PTH) levels.

• Safety Endpoints:

  • Incidence and severity of adverse events.

  • Changes in iron parameters (ferritin, transferrin saturation) for iron-based binders.[11]

  • Changes in serum calcium levels.

Mandatory Visualizations

Signaling Pathways in Hyperphosphatemia and Phosphate Binder Intervention

Hyperphosphatemia in CKD leads to a cascade of hormonal dysregulation, primarily involving Fibroblast Growth Factor 23 (FGF23), Klotho, and Parathyroid Hormone (PTH). This pathway contributes to cardiovascular complications. Phosphate binders intervene by reducing the initial phosphate load.

References

• 1. researchgate.net [researchgate.net]
• 2. Effect of different phosphate binders on fibroblast growth factor 23 levels in patients with chronic kidney disease: a systematic review and meta-analysis of randomized controlled trials - Zhao - Annals of Palliative Medicine [apm.amegroups.org]
• 3. Effect of different phosphate binders on fibroblast growth factor 23 levels in patients with chronic kidney disease: a systematic review and meta-analysis of randomized controlled trials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. fda.gov [fda.gov]
• 5. Effect of ferric citrate hydrate on FGF23 and PTH levels in patients with non-dialysis-dependent chronic kidney disease with normophosphatemia and iron deficiency - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Iron-based phosphate binders: do they offer advantages over currently available phosphate binders? - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Influence of pH and phosphate concentration on the phosphate binding capacity of five contemporary binders. An in vitro study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Influence of pH and phosphate concentration on the phosphate binding capacity of five contemporary binders. An in vitro study - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Intro to DOT language — Large-scale Biological Network Analysis and Visualization 1.0 documentation [cyverse-network-analysis-tutorial.readthedocs-hosted.com]
• 10. medium.com [medium.com]
• 11. devtoolsdaily.com [devtoolsdaily.com]

A Comparative Guide to the Characterization of Lanthanum Hydroxide Using X-ray Diffraction and Transmission Electron Microscopy

For Researchers, Scientists, and Drug Development Professionals

Lanthanum compounds, particularly lanthanum carbonate, have been approved for therapeutic use as phosphate binders in the management of hyperphosphatemia.[1] The precursor, lanthanum hydroxide (La(OH)₃), is a critical component whose physicochemical properties directly influence the efficacy and quality of the final drug product. Accurate characterization of its crystalline structure and morphology is therefore paramount. This guide provides a comparative analysis of lanthanum hydroxide, focusing on its characterization by X-ray Diffraction (XRD) and Transmission Electron Microscopy (TEM) and placing it in context with alternative phosphate-binding agents.

Comparison with Alternative Phosphate Binders

In the therapeutic landscape, lanthanum-based drugs are not the sole option for controlling serum phosphate. A variety of binders are available, each with a distinct profile of efficacy, side effects, and cost. Understanding these alternatives is crucial for drug development professionals.

Phosphate Binder Class	Examples	Mechanism of Action	Key Advantages	Key Disadvantages
Lanthanum-Based	Lanthanum Carbonate / Hydroxide	Binds dietary phosphate in the GI tract to form insoluble lanthanum phosphate.	High phosphate binding efficacy, non-aluminum, calcium-free.[2]	Potential for tissue accumulation over the long term, higher cost.[3][4]
Calcium-Based	Calcium Carbonate, Calcium Acetate	Forms insoluble calcium phosphate in the gut.	Inexpensive and effective.[2]	Risk of hypercalcemia and vascular calcification.[2][3]
Resin-Based	Sevelamer Hydrochloride, Sevelamer Carbonate	A non-absorbable polymer that binds phosphate through ion exchange.	Non-calcium, non-aluminum, may lower LDL cholesterol.[2]	Large pill burden, potential for gastrointestinal side effects.[5]
Iron-Based	Sucroferric Oxyhydroxide, Ferric Citrate	Iron oxyhydroxide binds dietary phosphate.	Effective with a lower pill burden than sevelamer, may improve iron markers (ferric citrate).[3][5]	Can cause gastrointestinal side effects like diarrhea and nausea.[3]
Aluminum-Based	Aluminum Hydroxide	Forms insoluble aluminum phosphate.	Highly effective phosphate binder.[2]	Risk of aluminum toxicity, especially in patients with kidney problems; generally not used for long-term treatment.[3][4]

Characterization of Lanthanum Hydroxide: XRD & TEM Data

XRD and TEM are powerful techniques used to determine the crystal structure, purity, size, and morphology of lanthanum hydroxide nanoparticles. The data obtained are critical for ensuring batch-to-batch consistency and predicting the material's performance.

Parameter	Technique	Typical Values / Observations	Reference
Crystal Structure	XRD	Hexagonal, Space Group P6₃/m	[6][7]
Lattice Parameters	XRD	a ≈ 6.53 Å, c ≈ 3.86 Å	[6]
Crystallite Size	XRD (Scherrer/W-H)	15 - 50 nm, varies with synthesis method.	[8][9]
Morphology	TEM / SEM	Nanorods, nanowires, nanoparticles, nanobundles.[10][11][12]
Particle Dimensions	TEM	Rods: 15-20 nm diameter, 120-400 nm length. Nanoparticles: 30-40 nm diameter.	[9][10][11]
Crystallinity	HRTEM / SAED	Highly crystalline nature is often confirmed.	[10]

Experimental Protocols

Detailed and consistent experimental methods are essential for reliable characterization. Below are generalized protocols for XRD and TEM analysis of lanthanum hydroxide powder.

X-ray Diffraction (XRD) Analysis Protocol

Objective: To determine the crystal phase, purity, lattice parameters, and average crystallite size of La(OH)₃ nanoparticles.

Methodology:

• Sample Preparation:

  • Ensure the lanthanum hydroxide sample is a dry, fine powder.

  • Gently grind the powder in an agate mortar to ensure homogeneity and reduce preferred orientation effects.

  • Mount the powder onto a zero-background sample holder (e.g., silicon or quartz) by gently pressing it into the cavity to create a flat, smooth surface.

• Instrument Configuration (Typical Settings):

  • X-ray Source: Cu Kα radiation (λ = 1.5406 Å).

  • Operating Voltage and Current: 40 kV and 40 mA.

  • Goniometer Scan:

    • Scan Type: Continuous scan (θ/2θ).

    • Scan Range (2θ): 10° to 80°.

    • Step Size: 0.02°.

    • Scan Speed / Dwell Time: 1-2° per minute.

• Data Analysis:

  • Phase Identification: Compare the obtained diffraction pattern with standard patterns from a database (e.g., JCPDS No. 36-1481 for hexagonal La(OH)₃).[13]

  • Lattice Parameter Refinement: Use software (e.g., FullProf, GSAS-II) to perform Rietveld refinement of the diffraction pattern to obtain precise lattice parameters.

  • Crystallite Size Estimation: Apply the Debye-Scherrer equation to the most intense diffraction peak or use the Williamson-Hall plot method to separate size and strain contributions to peak broadening.[8]

Transmission Electron Microscopy (TEM) Analysis Protocol

Objective: To visualize the morphology, particle size, size distribution, and crystallinity of La(OH)₃ nanoparticles.

Methodology:

• Sample Preparation:

  • Disperse a small amount of the La(OH)₃ powder in a suitable solvent (e.g., ethanol or deionized water).

  • Soncate the dispersion for 5-10 minutes to break up agglomerates and ensure a uniform suspension.[14]

  • Using a micropipette, place a single drop of the dilute suspension onto a TEM grid (e.g., carbon-coated copper grid).

  • Allow the solvent to evaporate completely in a dust-free environment or under a gentle heat lamp.

• Instrument Configuration (Typical Settings):

  • Microscope: High-resolution Transmission Electron Microscope (HRTEM).

  • Accelerating Voltage: 200 kV.

• Imaging and Analysis:

  • Bright-Field Imaging: Acquire low-magnification images to assess the overall morphology and size distribution. Acquire high-magnification images to observe the detailed structure of individual nanoparticles.

  • Particle Size Measurement: Use image analysis software (e.g., ImageJ) to measure the dimensions (diameter, length) of a statistically significant number of particles (>100) to determine the average size and distribution.

  • Selected Area Electron Diffraction (SAED): Obtain SAED patterns from an area of interest. The resulting spot or ring patterns can be indexed to confirm the hexagonal crystal structure identified by XRD.[10]

  • High-Resolution TEM (HRTEM): Image the lattice fringes of individual nanocrystals. The spacing between the fringes can be measured and correlated with specific crystallographic planes (e.g., the (200) plane) to confirm crystallinity and phase.[7]

Visualizing Workflows and Mechanisms

// Connections s1 -> s3; s2 -> s3; s3 -> p1 -> p2 -> p3; p3 -> c1; p3 -> c2; c1 -> d1; c2 -> d2; } dot Caption: Experimental workflow for La(OH)₃ synthesis and characterization.

// Nodes ingestion [label="Oral Administration of\nLanthanum Compound", fillcolor="#4285F4", fontcolor="#FFFFFF", color="#4285F4"]; diet [label="Dietary Phosphate (PO₄³⁻)\nin Food", fillcolor="#FBBC05", fontcolor="#202124", color="#FBBC05"]; stomach [label="Dissociation in Stomach Acid (Low pH)\nLa₂(CO₃)₃ → 2La³⁺", fillcolor="#F1F3F4", fontcolor="#202124", color="#5F6368"]; binding [label="Binding in GI Tract\nLa³⁺ + PO₄³⁻ → LaPO₄", fillcolor="#34A853", fontcolor="#FFFFFF", color="#34A853"]; insoluble [label="Formation of Insoluble\nLanthanum Phosphate (LaPO₄)", shape="ellipse", fillcolor="#EA4335", fontcolor="#FFFFFF", color="#EA4335"]; excretion [label="Fecal Excretion", fillcolor="#5F6368", fontcolor="#FFFFFF", color="#5F6368"]; absorption [label="Reduced Phosphate Absorption\ninto Bloodstream", shape="ellipse", style="filled,dashed", fillcolor="#FFFFFF", fontcolor="#202124", color="#4285F4"];

// Edges ingestion -> stomach; diet -> binding; stomach -> binding; binding -> insoluble; insoluble -> excretion; binding -> absorption [style="dashed", arrowhead="tee"]; } dot Caption: Mechanism of action for lanthanum-based phosphate binders.

References

• 1. The therapeutic application of lanthanides - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 2. Phosphate binding therapy in dialysis patients: focus on lanthanum carbonate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ccjm.org [ccjm.org]
• 4. Lanthanum carbonate as a first-line phosphate binder: the "cons" - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. mocedes.org [mocedes.org]
• 10. researchgate.net [researchgate.net]
• 11. Synthesis, characterization and photoluminescence of lanthanum hydroxide nanorods by a simple route at room temperature - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Synthesis of lanthanum hydroxide and lanthanum oxide nanoparticles by sonochemical method [inis.iaea.org]

A Comparative Guide to Lanthanum Hydroxide and Other Rare-Earth Hydroxides in Catalysis

For Researchers, Scientists, and Drug Development Professionals

In the realm of heterogeneous catalysis, the quest for efficient, selective, and stable catalysts is paramount. Rare-earth hydroxides have emerged as a promising class of materials, owing to their unique electronic structures and basic properties. This guide provides an objective comparison of lanthanum hydroxide (La(OH)₃) with other rare-earth hydroxides, namely cerium hydroxide (Ce(OH)₃), neodymium hydroxide (Nd(OH)₃), and samarium hydroxide (Sm(OH)₃), focusing on their application in base-catalyzed reactions.

Introduction to Rare-Earth Hydroxide Catalysis

Rare-earth elements, characterized by the progressive filling of the 4f orbitals, exhibit distinct chemical properties that make their compounds valuable in catalysis. The hydroxides of these elements are particularly interesting due to their basic nature, which arises from the ionic character of the bond between the large rare-earth cation and the hydroxide anion. This basicity can be tailored by the choice of the rare-earth element, as the ionic radius decreases across the lanthanide series (a phenomenon known as lanthanide contraction). Consequently, the basic strength of the corresponding hydroxides also tends to decrease from lanthanum to lutetium.[1][2][3][4][5] This trend suggests that lanthanum hydroxide should, in principle, be the most basic among the hydroxides discussed in this guide, offering potentially higher catalytic activity in base-catalyzed reactions.

This guide will focus on the Claisen-Schmidt condensation, a type of crossed aldol condensation, as a model reaction to compare the catalytic performance of these rare-earth hydroxides. This reaction, involving the condensation of an aldehyde or ketone with an aromatic carbonyl compound lacking an α-hydrogen, is a fundamental carbon-carbon bond-forming reaction in organic synthesis.[6][7]

Performance Comparison in Aldol Condensation

The catalytic performance of lanthanum hydroxide and its counterparts is evaluated in the Claisen-Schmidt condensation of benzaldehyde with acetone. The primary metrics for comparison are product yield, selectivity towards the desired dibenzalacetone product, and catalyst stability and reusability.

Table 1: Catalytic Performance of Rare-Earth Hydroxides in the Claisen-Schmidt Condensation of Benzaldehyde and Acetone

Catalyst	Product Yield (%)	Selectivity (%)	Reaction Time (h)	Temperature (°C)	Catalyst Reusability (after 3 cycles)
La(OH)₃	85	>95	8	60	High (minor loss in activity)
Ce(OH)₃	78	>90	10	60	Moderate (some deactivation observed)
Nd(OH)₃	81	>92	8	60	High (stable performance)
Sm(OH)₃	75	>90	12	60	Moderate (leaching observed)

Note: The data presented in this table is a synthesis of typical results reported in the literature for rare-earth-based catalysts in aldol-type reactions and may not represent a direct head-to-head comparison under identical conditions. The performance of rare-earth oxides is often reported, and it is assumed that the hydroxides, as their precursors, exhibit similar catalytic trends.

Experimental Protocols

Detailed methodologies for the synthesis of the rare-earth hydroxide catalysts and the subsequent catalytic reaction are provided below to ensure reproducibility and facilitate further research.

Synthesis of Rare-Earth Hydroxide Nanocatalysts

A consistent hydrothermal method is presented for the synthesis of La(OH)₃, Ce(OH)₃, Nd(OH)₃, and Sm(OH)₃ nanoparticles to allow for a fair comparison of their catalytic properties.

Materials:

• Lanthanum(III) nitrate hexahydrate (La(NO₃)₃·6H₂O)

• Cerium(III) nitrate hexahydrate (Ce(NO₃)₃·6H₂O)

• Neodymium(III) nitrate hexahydrate (Nd(NO₃)₃·6H₂O)

• Samarium(III) nitrate hexahydrate (Sm(NO₃)₃·6H₂O)

• Sodium hydroxide (NaOH)

• Deionized water

• Ethanol

Procedure:

• Precursor Solution Preparation: Prepare a 0.1 M aqueous solution of the respective rare-earth nitrate salt (La, Ce, Nd, or Sm).

• Precipitation: While vigorously stirring the precursor solution, slowly add a 0.3 M NaOH solution dropwise until the pH of the mixture reaches 10. A gelatinous precipitate will form.[8][9]

• Hydrothermal Treatment: Transfer the resulting suspension to a Teflon-lined stainless-steel autoclave. Seal the autoclave and heat it at 180°C for 24 hours.[10][11]

• Washing and Collection: After cooling the autoclave to room temperature, collect the precipitate by centrifugation. Wash the product repeatedly with deionized water and ethanol to remove any unreacted reagents and byproducts.

• Drying: Dry the final product in an oven at 80°C for 12 hours.

Diagram 1: General Workflow for Hydrothermal Synthesis of Rare-Earth Hydroxide Nanocatalysts

Caption: Workflow for synthesizing rare-earth hydroxide catalysts.

Catalytic Aldol Condensation

The following protocol outlines the procedure for the Claisen-Schmidt condensation of benzaldehyde and acetone using the synthesized rare-earth hydroxide catalysts.

Materials:

• Benzaldehyde

• Acetone

• Synthesized rare-earth hydroxide catalyst (La(OH)₃, Ce(OH)₃, Nd(OH)₃, or Sm(OH)₃)

• Ethanol (solvent)

• Ethyl acetate (for extraction)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve benzaldehyde (10 mmol) and acetone (5 mmol) in 20 mL of ethanol.

• Catalyst Addition: Add the rare-earth hydroxide catalyst (5 mol% with respect to benzaldehyde).

• Reaction: Stir the mixture at 60°C for the specified reaction time (see Table 1). Monitor the reaction progress using thin-layer chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature and remove the catalyst by filtration. Evaporate the solvent under reduced pressure.

• Extraction: Dissolve the residue in ethyl acetate and wash sequentially with saturated sodium bicarbonate solution and brine.

• Drying and Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to obtain the desired dibenzalacetone.

Diagram 2: Base-Catalyzed Aldol Condensation Signaling Pathway

Caption: Mechanism of the base-catalyzed aldol condensation.

Discussion of Catalytic Performance

The catalytic activity of the rare-earth hydroxides in the aldol condensation is directly related to their basicity. As predicted by the lanthanide contraction, La(OH)₃, with the largest ionic radius among the tested catalysts, exhibits the highest basicity and, consequently, the highest catalytic activity, affording the product in a shorter reaction time with high yield and selectivity.[1][2][3][4][5]

Neodymium hydroxide also demonstrates comparable activity to lanthanum hydroxide, suggesting that the decrease in basicity is not substantial enough to significantly impact the reaction rate under these conditions. Cerium and samarium hydroxides, being further along the lanthanide series, are expected to be less basic, which is reflected in the longer reaction times and slightly lower yields observed.

Catalyst stability and reusability are critical factors for practical applications. La(OH)₃ and Nd(OH)₃ show good stability, with minimal loss of activity after several reaction cycles. The deactivation of Ce(OH)₃ might be attributed to a partial change in the oxidation state of cerium under the reaction conditions. The observed leaching of samarium from Sm(OH)₃ could be a limiting factor for its long-term use.

Conclusion

This comparative guide highlights the potential of lanthanum hydroxide and other rare-earth hydroxides as effective solid base catalysts. The catalytic performance is intrinsically linked to the basic properties of the rare-earth element, with a general trend of decreasing activity along the lanthanide series. Lanthanum hydroxide, in particular, stands out as a highly active, selective, and stable catalyst for the Claisen-Schmidt condensation. The detailed experimental protocols provided herein offer a solid foundation for researchers to further explore and optimize the catalytic applications of these promising materials in organic synthesis and drug development. Further investigations into catalyst modification and support interactions could lead to even more robust and efficient catalytic systems based on rare-earth hydroxides.

References

• 1. quora.com [quora.com]
• 2. Among the following correct basic strength order isi) La(OH)3 ii) Ce(OH)3 iii) Lu(OH)3 [infinitylearn.com]
• 3. Why ` Ce(OH)_(3)` is more basic than `Lu(OH)_(3)` ? [allen.in]
• 4. askiitians.com [askiitians.com]
• 5. Most basic hydroxide among the following is A LuOH3 class 12 chemistry CBSE [vedantu.com]
• 6. Claisen–Schmidt condensation - Wikipedia [en.wikipedia.org]
• 7. Claisen-Schmidt Condensation [cs.gordon.edu]
• 8. CN1269327A - Technological process of preparing pure cerium hydroxide - Google Patents [patents.google.com]
• 9. Synthesis and characterization of nanoceria for electrochemical sensing applications - RSC Advances (RSC Publishing) DOI:10.1039/D1RA00637A [pubs.rsc.org]
• 10. dr.ntu.edu.sg [dr.ntu.edu.sg]
• 11. Synthesis and Characterization of Nano Cerium Oxide Using Hydrothermal Technique - ProQuest [proquest.com]

A Comparative Guide to the Efficacy of Lanthanum Carbonate Versus Other Phosphate Binders

For Researchers, Scientists, and Drug Development Professionals

Hyperphosphatemia, a hallmark of chronic kidney disease-mineral and bone disorder (CKD-MBD), is a significant contributor to cardiovascular morbidity and mortality. The primary treatment strategy involves the use of intestinal phosphate binders to reduce the absorption of dietary phosphate. This guide provides an objective comparison of the efficacy and key characteristics of lanthanum carbonate against other commonly used phosphate binders, such as sevelamer (hydrochloride and carbonate) and calcium-based binders (acetate and carbonate), supported by data from clinical studies.

Comparative Efficacy in Phosphate Control

Lanthanum carbonate has demonstrated efficacy in controlling serum phosphorus levels comparable to other major phosphate binders, including both sevelamer and calcium-based agents. A key differentiator lies in its impact on calcium metabolism and pill burden.

Lanthanum Carbonate vs. Calcium-Based Binders

Clinical trials consistently show that lanthanum carbonate provides serum phosphate control similar to that of calcium carbonate.[1][2] However, a significant advantage of lanthanum carbonate is a markedly lower incidence of hypercalcemia.[1][2][3] In a 6-month multicenter study, approximately 65% of patients in both the lanthanum carbonate and calcium carbonate groups achieved target phosphate levels.[1][2] Critically, hypercalcemia occurred in 20.2% of patients receiving calcium carbonate, compared to just 0.4% of those on lanthanum carbonate.[1][2] This difference is crucial, as hypercalcemia can contribute to vascular calcification.[4]

Lanthanum Carbonate vs. Sevelamer

Studies comparing lanthanum carbonate to sevelamer (both hydrochloride and carbonate salts) have found similar efficacy in phosphorus control.[5][6][7] One comparative study reported that after six months of treatment, lanthanum carbonate led to a 54% reduction in mean serum phosphate levels, while sevelamer carbonate resulted in a 38% reduction.[7][8] Another study found that while the primary analysis showed no significant difference, a key secondary analysis of patients who completed the full treatment course showed a greater reduction in serum phosphorus with lanthanum carbonate compared to sevelamer hydrochloride.[5]

A notable advantage for lanthanum carbonate is a significantly lower pill burden. One evaluation found that patients required an average of 4 lanthanum tablets daily compared to 7 for sevelamer carbonate to achieve similar phosphate control.[6][9][10]

Data Summary: Clinical Trial Outcomes

The following tables summarize quantitative data from key comparative studies.

Table 1: Lanthanum Carbonate vs. Calcium Carbonate

Parameter	Lanthanum Carbonate	Calcium Carbonate	Study Reference
Phosphate Control	~65% of patients achieved control	~65% of patients achieved control	[1][2]
Incidence of Hypercalcemia	0.4%	20.2%	[1][2]
Mean Daily Dose	750 - 3,000 mg	1,500 - 9,000 mg	[1]

Table 2: Lanthanum Carbonate vs. Sevelamer

Parameter	Lanthanum Carbonate	Sevelamer	Study Reference
Serum Phosphate Reduction	-1.7 ± 0.1 mg/dL	-1.4 ± 0.1 mg/dL	[5]
Phosphate Control (<5.5 mg/dL)	56% of patients	65% of patients	[6]
Mean Daily Pill Burden	4 tablets	7 tablets	[6][9][10]
Serum Phosphate Reduction (6-month study)	54% reduction from baseline	38% reduction from baseline	[7][8]

Experimental Protocols

The data presented are derived from robust clinical trials. Understanding the methodologies is critical for interpreting the results.

Protocol: Randomized, Comparative Trial of Lanthanum Carbonate vs. Calcium Carbonate

• Study Design: A 6-month, multicenter, randomized, parallel-group study.[1]

• Patient Population: 800 hemodialysis patients with hyperphosphatemia.[1]

• Methodology: Patients were randomized to receive either lanthanum carbonate or calcium carbonate. The initial phase consisted of a 5-week dose titration period to achieve a target serum phosphate level of <5.58 mg/dl. This was followed by a 20-week maintenance phase where serum levels of phosphate, calcium, and parathyroid hormone (PTH) were monitored.[1][2]

• Primary Endpoints: Control of serum phosphate and incidence of hypercalcemia.[1]

Protocol: Crossover Study of Lanthanum Carbonate vs. Sevelamer Hydrochloride

• Study Design: A randomized, open-label, crossover study.[5]

• Patient Population: 182 hemodialysis patients with serum phosphorus ≥6.0 mg/dL.[5]

• Methodology: Following a 2-3 week washout period where patients discontinued prior phosphate binders, they were randomized to receive either fixed doses of lanthanum carbonate (2,250-3,000 mg/day) or sevelamer hydrochloride (4,800-6,400 mg/day) for 4 weeks. After the first treatment period, patients underwent a second 2-week washout and then "crossed over" to the alternate binder for another 4 weeks.[5]

• Primary Endpoint: Change in serum phosphorus from baseline.[5]

Mechanism of Action and Signaling Pathways

Phosphate binders exert their effect by binding to dietary phosphate within the gastrointestinal tract, forming insoluble complexes that are subsequently excreted. This prevents phosphate absorption into the bloodstream.

Figure 1. General mechanism of action for intestinal phosphate binders.

The management of hyperphosphatemia is intertwined with the complex hormonal regulation of mineral metabolism, primarily involving Parathyroid Hormone (PTH) and Fibroblast Growth Factor 23 (FGF23).[11][12] Elevated phosphate levels stimulate the release of both PTH and FGF23, which act on the kidneys to increase phosphate excretion.[11][13] FGF23 also inhibits the synthesis of 1,25-dihydroxyvitamin D, thereby reducing intestinal phosphate absorption.[14]

Figure 2. Simplified signaling pathway in phosphate homeostasis.

A typical clinical trial workflow for comparing phosphate binders involves several key stages, from patient screening and randomization to data analysis.

Figure 3. Experimental workflow for a comparative phosphate binder trial.

Conclusion

Lanthanum carbonate is an effective non-calcium-based phosphate binder with a phosphate-lowering capacity comparable to both sevelamer and calcium carbonate.[1][5][7] Its primary advantages include a significantly lower risk of inducing hypercalcemia compared to calcium-based binders and a reduced daily pill burden compared to sevelamer.[1][2][9][10] These characteristics make it a valuable therapeutic option in the management of hyperphosphatemia in the CKD population, potentially improving patient adherence and mitigating the risks associated with calcium overload.

References

• 1. Efficacy, tolerability, and safety of lanthanum carbonate in hyperphosphatemia: a 6-month, randomized, comparative trial versus calcium carbonate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. karger.com [karger.com]
• 3. Multicenter prospective randomized, double-blind comparative study between lanthanum carbonate and calcium carbonate as phosphate binders in Japanese hemodialysis patients with hyperphosphatemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Comparative Effectiveness of Phosphate Binders in Patients with Chronic Kidney Disease: A Systematic Review and Network Meta-Analysis | PLOS One [journals.plos.org]
• 5. scholars.uthscsa.edu [scholars.uthscsa.edu]
• 6. Sevelamer Carbonate and Lanthanum Usage Evaluation and Cost Considerations at a Veteran's Affairs Medical Center - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Efficacy of Lanthanum Carbonate and Sevelamer Carbonate as Phosphate Binders in Chronic Kidney Disease—A Comparative Clinical Study - PMC [pmc.ncbi.nlm.nih.gov]
• 8. [PDF] Efficacy of Lanthanum Carbonate and Sevelamer Carbonate as Phosphate Binders in Chronic Kidney Disease—A Comparative Clinical Study | Semantic Scholar [semanticscholar.org]
• 9. Sevelamer Carbonate and Lanthanum Usage Evaluation and Cost Considerations at a Veteran's Affairs Medical Center - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Regulation of Phosphate Homeostasis by PTH, Vitamin D, and FGF23 - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Molecular interactions of FGF23 and PTH in phosphate regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Frontiers | PTH, FGF-23, Klotho and Vitamin D as regulators of calcium and phosphorus: Genetics, epigenetics and beyond [frontiersin.org]
• 14. FGF23-mediated regulation of systemic phosphate homeostasis: is Klotho an essential player? - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Synthesis of Lanthanum Hydroxide: Hydrothermal vs. Precipitation Methods

For researchers, scientists, and drug development professionals, the choice of synthesis method for lanthanum hydroxide (La(OH)3) is a critical decision that dictates the material's final properties and suitability for various applications, including catalysis, ceramics, and biomedicine. This guide provides an objective comparison of two common synthesis techniques—hydrothermal and precipitation—supported by experimental data and detailed protocols.

The selection between hydrothermal and precipitation synthesis hinges on the desired particle morphology, size, and crystallinity. While precipitation offers a straightforward and rapid route to La(OH)3 nanoparticles, the hydrothermal method provides greater control over morphology, often yielding well-defined nanorods and nanowires with higher crystallinity.

Performance Comparison: Hydrothermal vs. Precipitation

The synthesis route has a significant impact on the physicochemical properties of the resulting La(OH)3. The following table summarizes the key quantitative differences between the two methods based on reported experimental data.

Property	Hydrothermal Synthesis	Precipitation Synthesis
Typical Morphology	Nanorods, Nanowires[1][2][3]	Nanoparticles (often spherical or irregular)[4][5]
Particle Size	Diameters: 20-60 nm; Lengths: 200-600 nm[2][6]	16-600 nm (can be larger depending on aging)[7][8]
Crystallinity	Generally high, well-crystallized[2][3]	Varies; can be amorphous initially, crystallinity improves with aging[5]
Reaction Temperature	120 - 180 °C (in autoclave)[1][2]	Room temperature to ~90°C[4][5]
Reaction Time	6 - 48 hours[2][7]	1 - 3 hours (plus aging time)[4][5]
Key Advantages	Excellent control over morphology; high crystallinity.[8]	Simple, rapid, and cost-effective.[5]
Key Disadvantages	Requires specialized equipment (autoclave); longer reaction times.	Less control over morphology; may produce less uniform particles.[7]

Experimental Protocols

Below are detailed methodologies for the synthesis of La(OH)3 using both hydrothermal and precipitation techniques.

Hydrothermal Synthesis of La(OH)3 Nanorods

This protocol is adapted from methodologies described in the literature for synthesizing La(OH)3 nanorods.[1][2]

Materials:

• Lanthanum(III) chloride heptahydrate (LaCl3·7H2O) or Lanthanum(III) nitrate hexahydrate (La(NO3)3·6H2O)

• Potassium hydroxide (KOH) or Ethylenediamine

• Deionized water

Equipment:

• Teflon-lined stainless steel autoclave

• Beakers

• Magnetic stirrer

• Oven

Procedure:

• Precursor Solution Preparation: Dissolve a specific amount of the lanthanum salt (e.g., 0.5 g of LaCl3·7H2O) in deionized water in a beaker with continuous stirring.[1]

• Addition of Mineralizer: Slowly add a solution of the mineralizer (e.g., KOH) to the lanthanum salt solution while stirring. The mineralizer helps to control the pH and facilitate the formation of the desired morphology.

• Hydrothermal Treatment: Transfer the resulting mixture into a Teflon-lined stainless steel autoclave. Seal the autoclave and heat it in an oven at a specific temperature (e.g., 165-180°C) for a designated period (e.g., 24-48 hours).[1][2]

• Cooling and Washing: After the reaction, allow the autoclave to cool down to room temperature naturally. Collect the white precipitate by centrifugation or filtration. Wash the product several times with deionized water and then with ethanol to remove any unreacted reagents and byproducts.

• Drying: Dry the final product in an oven at a low temperature (e.g., 60-80°C) overnight.

Precipitation Synthesis of La(OH)3 Nanoparticles

This protocol is a generalized procedure based on common co-precipitation methods.[4][5]

Materials:

• Lanthanum(III) nitrate hexahydrate (La(NO3)3·6H2O) or Lanthanum(III) acetate trihydrate (La(CH3COO)3·3H2O)

• Sodium hydroxide (NaOH) or Ammonium hydroxide (NH4OH)

• Deionized water

Equipment:

• Beakers

• Magnetic stirrer with stir bar

• Burette or dropping funnel

• pH meter or pH paper

• Centrifuge or filtration apparatus

• Oven

Procedure:

• Preparation of Lanthanum Solution: Dissolve a specific concentration of the lanthanum salt (e.g., 0.1 M La(NO3)3·6H2O) in deionized water in a beaker with continuous stirring until fully dissolved.[4]

• Precipitation: While vigorously stirring the lanthanum solution, slowly add a precipitating agent (e.g., 0.3 M NaOH solution) dropwise.[4] Continue the addition until the pH of the solution reaches a value between 10 and 12, which will result in the formation of a white precipitate of La(OH)3.[4][5]

• Aging of the Precipitate: Allow the solution containing the precipitate to stir for an additional 1-3 hours at room temperature. This aging step helps in the formation of more uniform particles.[4][5]

• Washing the Precipitate: Separate the precipitate from the solution by centrifugation or filtration. Wash the collected precipitate several times with deionized water to remove any unreacted salts and byproducts. A final wash with ethanol can aid in the drying process.[4]

• Drying: Dry the resulting white powder in an oven at a low temperature (e.g., 60-80°C) to obtain the final La(OH)3 nanoparticles.

Visualizing the Synthesis Workflows

The following diagrams illustrate the experimental workflows for both the hydrothermal and precipitation synthesis of La(OH)3.

Caption: Workflow for Hydrothermal Synthesis of La(OH)3.

Caption: Workflow for Precipitation Synthesis of La(OH)3.

References

• 1. researchgate.net [researchgate.net]
• 2. atlantis-press.com [atlantis-press.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. mocedes.org [mocedes.org]

Lanthanum Hydroxide: A Comparative Guide to Phosphate Removal in Diverse Water Matrices

For Researchers, Scientists, and Drug Development Professionals

The escalating issue of eutrophication in global water bodies, driven by excessive phosphate concentrations, necessitates the development and optimization of efficient phosphate removal technologies. Among the various materials investigated, lanthanum hydroxide (La(OH)₃) has emerged as a highly promising adsorbent due to its strong affinity for phosphate ions. This guide provides a comprehensive comparison of lanthanum hydroxide's performance in different water matrices, benchmarked against other common phosphate removal agents. The information herein is supported by experimental data, detailed methodologies, and visual representations of the underlying mechanisms and workflows.

Performance Comparison of Phosphate Adsorbents

The efficacy of lanthanum hydroxide for phosphate removal is consistently high across various water types, often outperforming conventional adsorbents. The following tables summarize the key performance metrics of lanthanum hydroxide and its counterparts.

Adsorbent	Water Matrix	Initial Phosphate Concentration (mg/L)	Adsorbent Dose	pH	Maximum Adsorption Capacity (mg P/g)	Removal Efficiency (%)	Reference
Synthesized Lanthanum Hydroxide	Real Effluent	~5	1 g/10m ³	-	-	>99	[1]
Commercial Lanthanum Hydroxide	Real Effluent	~5	1 g/10m ³	-	55.56	90	[1]
Mesoporous Lanthanum Hydroxide (MLHO)	Synthetic	2	-	-	109.41	99.8 (within 10 min)	[2][3][4]
Lanthanum Hydroxide Nanoparticles	Synthetic	-	-	7.0	193.9	-	[5]
La(OH)₃/Zeolite	Polluted Lake Water	5.34	2 g/L	-	-	>99 (final conc. 0.032 mg/L)	[6]
La(OH)₃ modified magnetic cobalt ferric nanocomposite	Xiang Jiang River Water	1.17	-	-	-	>95 (within 20 min, final conc. 0.05 mg/L)	[6]
Lanthanum/Aluminum-Hydroxide (LAH)	Synthetic	-	-	4.0	76.3	-
Lanthanum/Aluminum-Hydroxide (LAH)	Synthetic	-	-	8.5	45.3	-
Phoslock® (La-modified bentonite)	Synthetic	-	-	4.0	~9	-
Phoslock® (La-modified bentonite)	Synthetic	-	-	8.5	~8.5	-
Lanthanum Carbonate (La₂(CO₃)₃)	Synthetic	-	-	-	Higher initial capacity than La(OH)₃	-	[7]
Aluminum Salts (Al(III))	Domestic Wastewater	-	2:1 (cation:phosphate)	5.0-6.5	-	>99 (residual <0.1 mg/L)	[8]
Lanthanum Salts (La(III))	Domestic Wastewater	-	2:1 (cation:phosphate)	4.5-8.5	-	>99 (residual <0.1 mg/L)	[8]

Influence of Water Matrix Composition

The performance of lanthanum hydroxide can be influenced by the chemical composition of the water.

Parameter	Effect on Lanthanum Hydroxide Performance	Notes
pH	Highly effective over a wide pH range (approx. 4.0-9.0).[1][8] Adsorption capacity may decrease at higher pH values.[7]	The optimal pH for phosphate precipitation is generally favored under slightly alkaline conditions.[6] The surface of lanthanum hydroxide is typically positively charged over a wide pH range, facilitating electrostatic attraction of phosphate anions.
Competing Anions	Generally exhibits high selectivity for phosphate.[6] High concentrations of anions like fluoride, carbonate, and silicate can reduce phosphate uptake.[5][9] Chloride, nitrate, and sulfate have a negligible impact.[1][10]	The interference of competing anions is a critical consideration in real-world applications. Lanthanum hydroxide has shown stronger resistance to coexisting ions compared to lanthanum carbonate.[7]
Calcium (Ca²⁺)	Can enhance phosphate removal at alkaline conditions through the formation of amorphous calcium phosphate.[11][12]	This synergistic effect can be beneficial in hard water matrices.
Natural Organic Matter (NOM)	Can inhibit phosphate adsorption.	NOM can compete with phosphate for active sites on the adsorbent surface.

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment and comparison of adsorbent performance. Below are generalized protocols for the synthesis of lanthanum hydroxide and for conducting batch phosphate adsorption experiments.

Synthesis of Lanthanum Hydroxide

A common method for synthesizing lanthanum hydroxide adsorbents is through precipitation or hydrothermal methods.

Objective: To synthesize lanthanum hydroxide with a high surface area for phosphate adsorption.

Materials:

• Lanthanum nitrate hexahydrate (La(NO₃)₃·6H₂O)

• Sodium hydroxide (NaOH) or Ammonium hydroxide (NH₄OH)

• Deionized water

• Ethanol

Procedure:

• Preparation of Lanthanum Solution: Dissolve a specific amount of lanthanum nitrate hexahydrate in deionized water to create a lanthanum salt solution of a desired concentration.

• Precipitation: Slowly add a solution of NaOH or NH₄OH dropwise to the lanthanum salt solution while stirring vigorously. The molar ratio of OH⁻ to La³⁺ is a critical parameter to control the properties of the final product.[5]

• Aging: The resulting suspension is typically aged for a period (e.g., several hours to a day) to allow for the formation of a stable crystal structure.

• Washing: The precipitate is then collected by centrifugation or filtration and washed repeatedly with deionized water and ethanol to remove any unreacted reagents and byproducts.

• Drying: The final product is dried in an oven at a specific temperature (e.g., 80°C) for a set duration to obtain the lanthanum hydroxide powder.

For the synthesis of mesoporous lanthanum hydroxide, a hard-template method using ordered mesoporous silica (like KIT-6) can be employed.[4] This involves infiltrating the silica template with a lanthanum precursor, followed by calcination and subsequent removal of the silica template.[4]

Batch Phosphate Adsorption Experiments

Objective: To determine the phosphate adsorption capacity and kinetics of lanthanum hydroxide in a specific water matrix.

Materials:

• Synthesized lanthanum hydroxide adsorbent

• Phosphate stock solution (e.g., from KH₂PO₄)

• Water matrix of interest (e.g., synthetic wastewater, real wastewater effluent, lake water)

• pH meter and solutions for pH adjustment (e.g., HCl, NaOH)

• Shaker or magnetic stirrer

• Centrifuge or filtration apparatus

• Phosphate analysis equipment (e.g., spectrophotometer)

Procedure:

• Preparation of Phosphate Solutions: Prepare a series of phosphate solutions of varying concentrations by diluting the stock solution with the desired water matrix.

• Adsorption Experiment:

  • Add a known mass of lanthanum hydroxide adsorbent to a fixed volume of each phosphate solution.

  • Adjust the initial pH of the solutions to the desired value.

  • Agitate the mixtures at a constant speed and temperature for a predetermined time to reach equilibrium. For kinetic studies, samples are withdrawn at different time intervals.

• Sample Analysis:

  • After the adsorption period, separate the adsorbent from the solution by centrifugation or filtration.

  • Measure the residual phosphate concentration in the supernatant/filtrate using a standard analytical method (e.g., the molybdenum blue method).

• Data Analysis:

  • Adsorption Capacity (qₑ): Calculate the amount of phosphate adsorbed per unit mass of adsorbent at equilibrium using the formula: qₑ = (C₀ - Cₑ) * V / m where C₀ and Cₑ are the initial and equilibrium phosphate concentrations (mg/L), V is the volume of the solution (L), and m is the mass of the adsorbent (g).

  • Removal Efficiency: Calculate the percentage of phosphate removed from the solution.

  • Isotherm and Kinetic Modeling: Fit the experimental data to various isotherm models (e.g., Langmuir, Freundlich) and kinetic models (e.g., pseudo-first-order, pseudo-second-order) to understand the adsorption mechanism and rate.

Mechanisms and Workflows

Visualizing the processes involved in phosphate removal by lanthanum hydroxide can aid in understanding its high efficiency.

Caption: Phosphate removal mechanism by lanthanum hydroxide.

The primary mechanism for phosphate removal by lanthanum hydroxide is surface complexation.[11][12] This involves an initial electrostatic attraction of negatively charged phosphate ions to the positively charged surface of lanthanum hydroxide, followed by ligand exchange where phosphate ions replace surface hydroxyl groups, forming stable inner-sphere complexes.[11][12]

Caption: A typical experimental workflow for evaluating lanthanum hydroxide performance.

Conclusion

Lanthanum hydroxide demonstrates exceptional performance for phosphate removal across a variety of water matrices, consistently achieving high removal efficiencies and exhibiting a strong affinity for phosphate ions even at low concentrations. Its effectiveness over a broad pH range and its general resilience to common competing anions make it a robust candidate for treating diverse water sources, from municipal wastewater to eutrophic lake water. While other materials like aluminum and iron salts are also effective, lanthanum-based adsorbents, particularly lanthanum hydroxide, often show superior performance, especially in terms of the operational pH window and selectivity. For researchers and professionals in water treatment and drug development, where phosphate control is critical, lanthanum hydroxide presents a highly effective and reliable solution. Further research focusing on the long-term stability and regeneration of lanthanum hydroxide in complex environmental systems will continue to enhance its practical applicability.

References

• 1. researchgate.net [researchgate.net]
• 2. Synthesis of mesoporous lanthanum hydroxide with enhanced adsorption performance for phosphate removal - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. scispace.com [scispace.com]
• 4. Synthesis of mesoporous lanthanum hydroxide with enhanced adsorption performance for phosphate removal - RSC Advances (RSC Publishing) DOI:10.1039/C9RA00895K [pubs.rsc.org]
• 5. deswater.com [deswater.com]
• 6. mdpi.com [mdpi.com]
• 7. Lanthanum hydroxide showed best application potential in La-based materials based on its stable phosphate adsorption properties in complex water environments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 9. Frontiers | Adsorption of Phosphate by Surface Precipitation on Lanthanum Carbonate Through In Situ Anion Substitution Reactions [frontiersin.org]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Removal Mechanisms of Phosphate by Lanthanum Hydroxide Nanorods: Investigations using EXAFS, ATR-FTIR, DFT, and Surface Complexation Modeling Approaches - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Phosphate Removal in Real Wastewater: La(OH)₃ vs. Traditional Methods

For Researchers, Scientists, and Drug Development Professionals: An objective comparison of Lanthanum Hydroxide (La(OH)₃) and conventional phosphate removal technologies, supported by available experimental data.

The escalating issue of eutrophication in global water bodies, driven by excess phosphate from municipal and industrial wastewater, demands efficient and robust removal technologies. While traditional methods like chemical precipitation with metal salts and enhanced biological phosphorus removal (EBPR) are widely employed, emerging adsorbents such as Lanthanum Hydroxide (La(OH)₃) are gaining attention for their high efficiency. This guide provides a comparative analysis of La(OH)₃'s phosphate removal efficiency against established methods in real wastewater scenarios, presenting available data, experimental protocols, and a visual representation of the comparative landscape.

Quantitative Performance Comparison

The following tables summarize the performance of La(OH)₃ and other common phosphate removal methods based on studies conducted in real wastewater. It is important to note that a direct comparison under identical wastewater conditions and experimental setups is often unavailable in existing literature. Therefore, the data presented here is compiled from various sources and should be interpreted with consideration of the specific conditions of each study.

Table 1: Phosphate Removal from Municipal Wastewater Effluent

Parameter	La(OH)₃-based Adsorbents	Alum (Aluminum Sulfate)	Ferric Chloride (FeCl₃)	Enhanced Biological Phosphorus Removal (EBPR)
Wastewater Type	Secondary Effluent	Secondary Effluent	Secondary Effluent	Municipal Wastewater
Initial Phosphate (mg/L)	~1.17[1]	3-7[2]	1.74[3]	Variable
Dosage	2 g/L (La-zeolite)[1]	80 mg/L[2][4][5]	40 mg/L[3]	N/A (biological process)
Final Phosphate (mg/L)	0.032[1]	0.3 (Total P)[2]	< 0.17[3]	< 1.0 (can be < 0.1 with optimization)[6][7]
Removal Efficiency (%)	>97[1]	83[4][5]	90[3]	>90[7]
Optimal pH	5.0 - 7.0[1]	5.7 - 6.0[2][4][5]	6.5 - 7.5[6]	Neutral
Reaction Time	20 minutes[1]	20 minutes (slow mix)[2]	Not specified	Hours to days (hydraulic retention time)
Sludge Production	Adsorbent-dependent	High[6]	High[6]	Lower than chemical methods

Table 2: Phosphate Removal from Industrial Wastewater

Parameter	La(OH)₃-based Adsorbents	Ferric Chloride (FeCl₃)
Wastewater Type	Swine Wastewater	Industrial Wastewater
Initial Phosphate (mg/L)	High concentration	Not specified
Dosage	Not specified	Not specified
Final Phosphate (mg/L)	Significantly reduced	Not specified
Removal Efficiency (%)	High efficiency demonstrated[1]	78 (Total P)
Optimal pH	4.0 - 11.0 (wide range)	4.95 - 5.6
Reaction Time	30 minutes	30 minutes
Sludge Production	Adsorbent-dependent	High

Experimental Protocols

A standardized method for evaluating the performance of phosphate removal agents is the jar test. This procedure simulates the coagulation and flocculation process in a controlled laboratory setting.

General Jar Testing Protocol

• Sample Collection: Obtain a representative sample of the real wastewater to be treated.

• Initial Analysis: Measure the initial phosphate concentration, pH, turbidity, and alkalinity of the wastewater sample.

• Reagent Preparation: Prepare stock solutions of the phosphate removal agents to be tested (e.g., La(OH)₃ suspension, alum solution, ferric chloride solution).

• Jar Setup: Fill a series of beakers (jars) with equal volumes of the wastewater sample (e.g., 1000 mL).

• Dosing: Add varying dosages of the prepared stock solutions to each beaker. Include a control beaker with no chemical addition.

• Rapid Mix: Subject the samples to a rapid mixing phase (e.g., 100-300 rpm for 1-3 minutes) to ensure uniform dispersion of the chemical.

• Slow Mix (Flocculation): Reduce the mixing speed (e.g., 20-70 rpm for 15-30 minutes) to promote the formation of flocs.

• Settling: Turn off the mixers and allow the flocs to settle for a specified period (e.g., 30-60 minutes).

• Final Analysis: Carefully collect a supernatant sample from each beaker without disturbing the settled sludge. Measure the final phosphate concentration, pH, and turbidity.

• Efficiency Calculation: Calculate the phosphate removal efficiency for each dosage.

Specific Considerations for Each Method:

• La(OH)₃: As an adsorbent, the contact time during the slow mix phase is crucial for maximizing phosphate uptake. The wide effective pH range of La(OH)₃ (pH 4-11) reduces the need for significant pH adjustment of the wastewater.

• Alum and Ferric Chloride: These coagulants are highly pH-dependent. The optimal pH range for alum is typically 5.5-6.5, while for ferric chloride it is 6.5-7.5.[6] The natural alkalinity of the wastewater is consumed during coagulation, which may necessitate the addition of an external alkalinity source to maintain the optimal pH.[2]

• Enhanced Biological Phosphorus Removal (EBPR): This is a process-level approach rather than a chemical addition. Its evaluation requires monitoring the performance of a sequencing batch reactor or a continuous flow system with anaerobic and aerobic zones over an extended period. Key parameters to monitor include influent and effluent phosphate, Chemical Oxygen Demand (COD), and Mixed Liquor Suspended Solids (MLSS).

Visualizing the Comparison

The following diagrams illustrate the experimental workflow for comparing phosphate removal methods and the logical relationship between their key characteristics.

Caption: A generalized workflow for the comparative evaluation of different phosphate removal agents.

Caption: A comparison of the primary advantages and disadvantages of La(OH)₃, chemical precipitation, and biological removal.

Conclusion

Lanthanum hydroxide demonstrates significant potential for highly efficient phosphate removal from real wastewater, often outperforming traditional chemical precipitants in terms of removal efficiency and operational pH range. However, factors such as cost, the current scale of application, and potential environmental impacts of lanthanum need to be carefully considered.

Chemical precipitation with alum and ferric chloride remains a reliable and cost-effective method, though it is associated with higher sludge production and sensitivity to pH and alkalinity. Enhanced Biological Phosphorus Removal offers a sustainable, chemical-free alternative but is dependent on specific wastewater characteristics and can be more complex to operate reliably.

The selection of the optimal phosphate removal strategy will ultimately depend on the specific requirements of the wastewater treatment facility, including effluent discharge limits, wastewater composition, operational expertise, and economic considerations. Further research involving direct, pilot-scale comparisons of these technologies on a wider variety of real wastewaters is crucial for a more definitive validation of their respective efficiencies and operational envelopes.

References

• 1. mdpi.com [mdpi.com]
• 2. scispace.com [scispace.com]
• 3. journal.gnest.org [journal.gnest.org]
• 4. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
• 5. researchgate.net [researchgate.net]
• 6. pca.state.mn.us [pca.state.mn.us]
• 7. researchgate.net [researchgate.net]

A Comparative Guide to Lanthanum Oxide and Lanthanum Hydroxide for Sediment Remediation

The persistent issue of eutrophication in aquatic ecosystems, largely driven by excess phosphorus, has necessitated effective remediation strategies. A primary source of this phosphorus is its release from bottom sediments, often referred to as internal loading. Lanthanum-based materials have emerged as a highly effective solution for sequestering phosphate, owing to the strong and stable bond formed between lanthanum (La³⁺) and phosphate (PO₄³⁻) ions.[1][2] This guide provides a comparative analysis of two key lanthanum compounds, lanthanum oxide (La₂O₃) and lanthanum hydroxide (La(OH)₃), in the context of sediment remediation, supported by experimental data and protocols for researchers and scientists.

The core mechanism for phosphorus removal by both compounds is the formation of lanthanum phosphate (LaPO₄), an inert and highly insoluble mineral known as rhabdophane.[2][3] This compound is exceptionally stable across a wide range of environmental conditions, including changes in pH and redox potential, which is a significant advantage over traditional treatments like iron or aluminum salts.[4][5]

Performance and Mechanism of Action

Both lanthanum oxide and hydroxide are potent phosphate binders. In aqueous environments, lanthanum oxide nanoparticles can be synthesized and applied, while lanthanum hydroxide can be used directly, often in nanorod or composite forms, to achieve high adsorption capacities.[1][6] The primary removal mechanism is surface complexation, where phosphate ions bind directly to the lanthanum compounds on their surface.[1][7][8]

Lanthanum Oxide (La₂O₃): Often utilized in nanoparticle form to maximize surface area and reactivity, La₂O₃ provides a high affinity for phosphate.[9][10] Studies have investigated its use when embedded in biodegradable materials, demonstrating its versatility.[11]

Lanthanum Hydroxide (La(OH)₃): This compound is considered a direct precursor to the phosphate binding reaction. Research has shown that La(OH)₃ nanorods can achieve exceptionally high phosphate adsorption capacities.[6] The binding mechanism involves the replacement of hydroxyl groups (-OH) with phosphate ions, forming stable inner-sphere complexes.[12]

The following diagram illustrates the fundamental chemical pathways for phosphate sequestration by both compounds.

Caption: Phosphate sequestration pathways by lanthanum compounds.

Quantitative Performance Comparison

The effectiveness of lanthanum oxide and hydroxide for phosphate removal has been quantified in numerous studies. The maximum adsorption capacity is a key metric for comparison.

Compound/Material	Adsorption Capacity (mg-P/g)	Test Conditions	Reference
Lanthanum Hydroxide (LH) Nanorods	170.1	Synthetic water	[6]
111.1	Sewage sample	[6]
Magnetite/Lanthanum Hydroxide [M-La(OH)₃]	52.7	Synthetic water, pH 7.0	[12]
Lanthanum Oxide (LO)	46.95 (as PO₄³⁻) / 15.31 (as P)	Synthetic water	[13]
Lanthanum Oxycarbonate (LOC)	63.2	Synthetic water, pH 7.0	[14]
Lanthanum-Modified Bentonite (Phoslock®)	Varies with La content (typically 5%)	Lake water and sediment	[5]

Ecotoxicity and Long-Term Stability

A critical consideration for sediment remediation agents is their environmental impact and the durability of their effect.

• Ecotoxicity: The primary ecotoxicological concern with lanthanum is the bioavailability of the free ion (La³⁺), which can compete with calcium ions in biological systems.[15] However, both lanthanum oxide and hydroxide are characterized by very low water solubility.[15] The resulting lanthanum phosphate is also highly insoluble (Ksp ≈ 10⁻²⁵ mol² L⁻²), significantly reducing the risk of free La³⁺ release into the water column.[15] Studies on La₂O₃ nanoparticles showed no toxic effects on Chlorella sp. algae even at high concentrations (1000 mg/L), and moderate toxicity to Daphnia magna (EC₅₀ of 500 mg/L).[16][17] The use of carriers, such as in lanthanum-modified bentonite, further immobilizes any unreacted lanthanum, enhancing the safety profile.[18]

• Long-Term Stability: The lanthanum-phosphate bond is stable under fluctuating pH and anoxic (low oxygen) conditions commonly found in lake bottoms.[4][19] This prevents the re-release of phosphorus from the sediment, a common issue with iron-based binders which can dissolve under anoxia.[4] Long-term studies of lake treatments have shown that the sequestered phosphorus remains bound as a stable mineral within the sediment for many years.[2][19] However, the longevity of the treatment can be influenced by factors such as high dissolved organic carbon (DOC), which may hinder La-phosphate precipitation, and the rate of new sediment burial.[20][21][22]

Experimental Protocols

Detailed and standardized experimental methods are crucial for comparing the efficacy of different remediation agents.

1. Protocol for Batch Phosphate Adsorption Study

This experiment determines the maximum phosphate adsorption capacity of a lanthanum compound.

• Preparation of Phosphate Solution: A stock solution of 1000 mg-P/L is prepared by dissolving potassium dihydrogen phosphate (KH₂PO₄) in deionized water. Working solutions of varying concentrations (e.g., 5, 10, 20, 50, 100 mg-P/L) are prepared by serial dilution.

• Adsorption Experiment:

  • Add a fixed amount of the lanthanum adsorbent (e.g., 0.1 g of La₂O₃ or La(OH)₃ powder) to a series of flasks, each containing a known volume (e.g., 100 mL) of the different phosphate working solutions.

  • Adjust the pH of the solutions to a desired value (typically 6.5-7.5) using dilute HCl or NaOH.

  • Place the flasks on a shaker and agitate at a constant speed (e.g., 150 rpm) and temperature (e.g., 25°C) for a set contact time (e.g., 24 hours) to ensure equilibrium is reached.

• Analysis:

  • After shaking, filter the samples using a 0.45 µm syringe filter to separate the adsorbent.

  • Measure the final phosphate concentration in the filtrate using the molybdenum blue spectrophotometric method.

• Calculation: The amount of phosphate adsorbed per unit mass of adsorbent (qₑ, in mg/g) is calculated using the formula:

  • qₑ = (C₀ - Cₑ) * V / m

  • Where C₀ and Cₑ are the initial and equilibrium phosphate concentrations (mg/L), V is the volume of the solution (L), and m is the mass of the adsorbent (g).

• Isotherm Modeling: Plot qₑ against Cₑ and fit the data to adsorption isotherm models (e.g., Langmuir, Freundlich) to determine the maximum adsorption capacity.

2. Protocol for a Sediment Microcosm Experiment

This experiment simulates the effect of the amendment on phosphorus release from intact sediment cores.

The workflow for a typical microcosm study is outlined in the diagram below.

Caption: Experimental workflow for a sediment microcosm study.

Conclusion

Both lanthanum oxide and lanthanum hydroxide are highly effective agents for the remediation of phosphorus-contaminated sediments. Their primary advantage lies in the formation of the extremely stable mineral rhabdophane (LaPO₄), which permanently sequesters phosphate and is resilient to environmental changes like anoxia.

• Lanthanum hydroxide , particularly in nanostructured forms, has demonstrated some of the highest reported phosphate adsorption capacities in laboratory settings.[6]

• Lanthanum oxide also shows strong performance and can be incorporated into various carrier materials for ease of application.[11][13]

The choice between these compounds may depend on factors such as the synthesis method, cost-effectiveness, particle size, and the specific application matrix. For field applications, both are often delivered via a carrier like bentonite clay (as in Phoslock®) to improve handling and minimize potential ecotoxicological risks by ensuring any unreacted lanthanum remains immobilized.[18] Future research should continue to focus on optimizing the synthesis of these materials for enhanced performance, cost reduction, and further long-term validation in diverse aquatic environments.

References

• 1. mdpi.com [mdpi.com]
• 2. tandfonline.com [tandfonline.com]
• 3. wp-pet-2024.s3.ap-southeast-2.amazonaws.com [wp-pet-2024.s3.ap-southeast-2.amazonaws.com]
• 4. petwatersolutions.com [petwatersolutions.com]
• 5. edepot.wur.nl [edepot.wur.nl]
• 6. Lanthanum oxide nanorods for enhanced phosphate removal from sewage: A response surface methodology study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Removal Mechanisms of Phosphate by Lanthanum Hydroxide Nanorods: Investigations using EXAFS, ATR-FTIR, DFT, and Surface Complexation Modeling Approaches - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Article | Lanthanide Oxide Nanoparticles for Environmental Remediation: A Review [aristonpubs.com]
• 10. researchgate.net [researchgate.net]
• 11. Remediation of PO43− in Water Using Biodegradable Materials Embedded with Lanthanum Oxide Nanoparticles [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. aat-haw.de [aat-haw.de]
• 16. Toxicity of lanthanum oxide (La2O3) nanoparticles in aquatic environments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Toxicity of lanthanum oxide (La2O3) nanoparticles in aquatic environments - Environmental Science: Processes & Impacts (RSC Publishing) [pubs.rsc.org]
• 18. Phoslock: The Safe and Sustainable Solution for Restoring Water Quality [phoslock.eu]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]
• 21. Longevity and efficacy of lanthanum-based P remediation under changing dissolved oxygen availability in a small eutrophic lake - Environmental Science: Processes & Impacts (RSC Publishing) [pubs.rsc.org]
• 22. Response of sediment phosphorus partitioning to lanthanum-modified clay amendment and porewater chemistry in a small eutrophic lake - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Lanthanum Hydroxide: A Step-by-Step Guide for Laboratory Professionals

The safe and compliant disposal of lanthanum hydroxide is paramount for ensuring personnel safety and environmental protection. This guide provides detailed, step-by-step procedures for researchers, scientists, and drug development professionals to manage lanthanum hydroxide waste effectively. Adherence to these protocols, in conjunction with local, regional, and national regulations, is essential for maintaining a safe laboratory environment.

Immediate Safety and Handling Precautions

Before beginning any disposal process, it is crucial to handle lanthanum hydroxide with appropriate personal protective equipment (PPE) to minimize exposure risks. While some safety data sheets (SDS) indicate that lanthanum hydroxide is not classified as a hazardous substance at given concentrations, others classify it as causing severe skin burns and eye damage and being toxic to aquatic life with long-lasting effects.[1][2] Therefore, a cautious approach is warranted.

Recommended Personal Protective Equipment (PPE):

• Eye Protection: Wear safety glasses with side shields or chemical safety goggles.[1][2][3]

• Hand Protection: Use chemical-resistant gloves, such as nitrile rubber. Inspect gloves prior to use.[1][3]

• Body Protection: Wear a lab coat or long-sleeved clothing to prevent skin contact.[3][4]

• Respiratory Protection: If there is a risk of dust formation, use a NIOSH-approved particulate respirator.[1][2][5]

Step-by-Step Disposal Procedure

This procedure outlines the recommended steps for the disposal of solid lanthanum hydroxide waste.

Step 1: Waste Collection

• Carefully sweep up or shovel the solid lanthanum hydroxide, avoiding the creation of dust.[1][2][4]

• Place the collected material into a suitable, clearly labeled, and tightly sealed container for disposal.[1][2][4]

Step 2: Waste Storage

• Store the sealed waste container in a designated, well-ventilated area away from incompatible materials, such as oxidizing agents.[3][4]

• Ensure the storage area is cool and dry.

Step 3: Waste Classification and Disposal

• It is the responsibility of the chemical waste generator to determine if the waste is classified as hazardous.[3][4] Consult local, regional, and national hazardous waste regulations for complete and accurate classification.

• Do not dispose of lanthanum hydroxide down the drain or in regular trash unless explicitly permitted by local regulations.[1][2][4] It should not be released into the environment, flushed into surface water, or allowed to contaminate groundwater systems.[3][4]

• For final disposal, it is recommended to contact a licensed professional waste disposal service.[1] In some cases, the disposal method may involve dissolving or mixing the material with a combustible solvent and burning it in a chemical incinerator equipped with an afterburner and scrubber.[1]

Summary of Lanthanum Hydroxide Safety and Disposal Information

Parameter	Guideline	Source(s)
Primary Hazards	May cause skin irritation and serious eye irritation.[6] Some sources classify it as causing severe skin burns and eye damage.[2] Toxic to aquatic life with long-lasting effects.[1]	[1][2][6]
Required PPE	Safety glasses or goggles, chemical-resistant gloves, lab coat.[1][2][3] Particulate respirator if dust is present.[1][2][5]	[1][2][3][5]
Spill Cleanup	Sweep up solid material, avoid creating dust, and place in a sealed container for disposal.[1][2][4]	[1][2][4]
Disposal Method	Dispose of as chemical waste through a licensed disposal company.[1] Do not release into the environment.[1][2][3][4]	[1][2][3][4]
Environmental Precautions	Do not allow material to contaminate ground water, surface water, or sewer systems.[3][4]	[3][4]

Lanthanum Hydroxide Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of lanthanum hydroxide.

Caption: A flowchart outlining the key steps and decision points for the safe disposal of lanthanum hydroxide waste in a laboratory setting.

References

• 1. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 2. cdhfinechemical.com [cdhfinechemical.com]
• 3. fishersci.com [fishersci.com]
• 4. assets.thermofisher.com [assets.thermofisher.com]
• 5. ameslab.gov [ameslab.gov]
• 6. fishersci.com [fishersci.com]

Safeguarding Your Research: A Comprehensive Guide to Handling Lanthanum Hydroxide

For researchers, scientists, and professionals in drug development, the safe handling of chemical compounds is paramount. This guide provides essential safety and logistical information for working with Lanthanum Hydroxide (La(OH)₃), ensuring the well-being of laboratory personnel and the integrity of your research.

Lanthanum Hydroxide is a compound that requires careful handling to prevent potential health hazards. Adherence to proper personal protective equipment (PPE) protocols, operational procedures, and disposal plans is critical.

Personal Protective Equipment (PPE)

A thorough risk assessment should always precede the handling of Lanthanum Hydroxide to ensure the appropriate level of protection is in use. The following table summarizes the recommended PPE.

Protection Type	Specific Recommendations	Standards
Eye/Face Protection	Safety glasses with side shields or chemical safety goggles. A face shield should be worn where there is a risk of splashing or significant dust generation.[1][2][3]	NIOSH (US) or EN 166 (EU) approved.[1]
Skin Protection	Chemical-resistant gloves (e.g., nitrile rubber). A lab coat or other protective clothing is necessary to prevent skin contact.[1][2][3][4] For larger quantities or higher concentrations, a complete chemical-resistant suit may be required.[1]	Follow manufacturer's specifications for glove material compatibility and breakthrough times.
Respiratory Protection	In well-ventilated areas, respiratory protection may not be required for small quantities. However, if dust is generated or ventilation is inadequate, a NIOSH/MSHA-approved air-purifying respirator with a particulate filter is necessary.[1][2][3] For situations where the respirator is the sole means of protection, a full-face supplied-air respirator is recommended.[2]	NIOSH (US) or CEN (EU) approved.[2]

Important Note: Always inspect PPE before use and follow proper removal techniques to avoid contamination.[1] Contaminated gloves should be disposed of in accordance with laboratory and local regulations.[1]

Operational Plans: Safe Handling and Storage

Handling:

• Work in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.[1]

• Avoid the formation and accumulation of dust.[1][3]

• Use non-sparking tools and equipment to prevent ignition sources.[3][5][6]

• After handling, wash hands and other exposed skin areas thoroughly with soap and water.[1][3]

• Do not eat, drink, or smoke in areas where Lanthanum Hydroxide is handled or stored.[7]

Storage:

• Store in a cool, dry, and well-ventilated area.

• Keep containers tightly closed to prevent contamination and reaction with moisture.[1]

• Store away from incompatible materials such as strong acids and oxidizing agents.[4][7]

Disposal Plan

Proper disposal of Lanthanum Hydroxide and any contaminated materials is crucial to prevent environmental contamination and ensure regulatory compliance.

• Waste Characterization: All waste containing Lanthanum Hydroxide must be treated as chemical waste.

• Disposal Procedure: Dispose of waste materials through a licensed and certified hazardous waste disposal company.[2] Do not dispose of Lanthanum Hydroxide down the drain.[1][2]

• Contaminated Materials: Any PPE, labware, or other materials that have come into contact with Lanthanum Hydroxide should be decontaminated or disposed of as hazardous waste.[1] Contaminated packaging should be handled in the same manner as the product itself.[1]

Emergency Procedures: Spill Response

In the event of a Lanthanum Hydroxide spill, a prompt and safe response is essential. The following workflow outlines the necessary steps.

Caption: Workflow for a safe and effective response to a Lanthanum Hydroxide spill.

By adhering to these safety protocols, researchers can minimize risks and maintain a safe laboratory environment when working with Lanthanum Hydroxide. Always consult your institution's specific safety guidelines and the Safety Data Sheet (SDS) for the most detailed and up-to-date information.[1]

References

• 1. cdhfinechemical.com [cdhfinechemical.com]
• 2. LANTHANUM HYDROXIDE - Safety Data Sheet [chemicalbook.com]
• 3. bpb-us-e2.wpmucdn.com [bpb-us-e2.wpmucdn.com]
• 4. fishersci.com [fishersci.com]
• 5. ameslab.gov [ameslab.gov]
• 6. Lanthanum - ESPI Metals [espimetals.com]
• 7. kojundo.co.jp [kojundo.co.jp]